Sulfur, (2-cyanophenyl)pentafluoro-, (OC-6-21)-

• CAS: 1240256-89-6

Core Science & Biosynthesis

Technical Guide: Synthesis of Sulfur, (2-cyanophenyl)pentafluoro-, (OC-6-21)-

Executive Summary & Strategic Analysis

Target Molecule: Sulfur, (2-cyanophenyl)pentafluoro-, (OC-6-21)- Common Names: 2-(Pentafluorosulfanyl)benzonitrile; o-Cyano-phenylsulfur pentafluoride. CAS Registry Number: 1200159-09-8 (Generic reference for isomer class) Stereodescriptor (OC-6-21): Refers to the octahedral geometry of the hexacoordinate sulfur atom, where the phenyl ring occupies position 1, and the five fluorine atoms occupy the remaining vertices.

The "Super-Trifluoromethyl" Advantage

The pentafluorosulfanyl (

) group is a high-value pharmacophore in modern drug discovery, often termed the "super-trifluoromethyl" group.[1] It offers distinct advantages over and nitro groups:

• Lipophilicity: Higher than

  ( vs ), enhancing membrane permeability.

• Metabolic Stability: The

  and bonds are chemically inert to standard metabolic hydrolysis.

• Electronegativity: Strongly electron-withdrawing (

  ), modulating the pKa of neighboring functional groups.

• Steric Bulk: The octahedral geometry creates a unique steric volume, intermediate between a tert-butyl group and a

  group, preventing close packing and potentially improving solubility.

Synthetic Challenge: The Ortho-Substitution Problem

Synthesizing the ortho-isomer (2-position) is significantly more challenging than the para or meta isomers due to:

• Steric Crowding: The bulky

  group hinders electrophilic attack at the ortho position.

• Direct Fluorination Risks: Direct fluorination of 2-cyanophenyl disulfide is hazardous and often leads to attack on the nitrile group.

• Regioselectivity: Electrophilic aromatic substitution on phenylsulfur pentafluoride directs meta, not ortho.

Selected Strategy: This guide details the Sandmeyer Approach via 2-Aminophenylsulfur Pentafluoride . This is the most reliable, chemically defined route that fixes the regiochemistry early in the synthesis (at the disulfide stage) and avoids late-stage manipulation of the bulky

anion.

Retrosynthetic Analysis & Pathway

The synthesis is best approached by disconnecting the nitrile group back to an amine, and the amine back to a nitro group, which is the stable protecting group during the harsh oxidative fluorination required to install the

moiety.

Figure 1: Retrosynthetic logic flow. The strategy relies on installing the SF5 group on a nitro-precursor to prevent side reactions, then converting the nitro group to the desired nitrile.

Detailed Experimental Protocol

Phase 1: Precursor Synthesis (Oxidative Fluorination)

Note: This step requires specialized equipment for handling elemental Fluorine (

). In many medicinal chemistry contexts, it is recommended to outsource this step or purchase 2-nitrophenylsulfur pentafluoride directly.

Reaction:

Critical Parameters:

• Solvent: Acetonitrile (MeCN) is critical as it complexes with

  , moderating its reactivity.

• Temperature: Must be kept low (-10°C to 0°C) to prevent radical polymerization or ring fluorination.

• Stoichiometry: Excess

  (approx 10-12 equivalents relative to disulfide) is required to drive the sulfur oxidation state from -1 to +6.

Phase 2: Reduction to Aniline

Objective: Convert 2-nitrophenylsulfur pentafluoride to 2-aminophenylsulfur pentafluoride.

Protocol:

• Setup: Charge a hydrogenation vessel with 2-nitrophenylsulfur pentafluoride (1.0 eq) and Methanol (0.1 M concentration).

• Catalyst: Add 10% Pd/C (5 mol% loading).

• Reaction: Pressurize with

  (3 atm/45 psi) and stir vigorously at Room Temperature (RT) for 4-6 hours.

• Monitoring: Monitor via TLC or LC-MS. The

  group is stable to catalytic hydrogenation conditions.

• Workup: Filter through a Celite pad to remove Pd/C. Concentrate the filtrate in vacuo.

• Yield: Typically >90%. The product is a stable solid/oil.

Phase 3: The Sandmeyer Cyanation (Key Step)

Objective: Convert the amino group to a nitrile group via a diazonium intermediate.

Safety Warning: This reaction involves the generation of diazonium salts (potential explosion hazard if dried) and the use of Cyanide sources (acute toxicity). Work in a well-ventilated fume hood with a cyanide antidote kit available.

Step-by-Step Methodology:

Step	Operation	Mechanistic Rationale
1. Diazotization	Dissolve 2-aminophenylsulfur pentafluoride (1.0 eq) in 20% aqueous or . Cool to 0°C in an ice bath. Add aqueous (1.1 eq) dropwise, maintaining temp < 5°C.	Generates the electrophilic nitrosonium ion ( ) in situ, forming the aryl diazonium salt ( ). Low temp prevents decomposition to phenol.
2. Neutralization	Stir for 30 min at 0°C. Carefully neutralize the solution to pH 6-7 using solid or .	Critical: The subsequent cyanation requires a neutral/slightly basic buffer to prevent the liberation of fatal gas when cyanide is added.
3. Catalyst Prep	In a separate flask, prepare a solution of (1.2 eq) and (1.5 eq) in water/toluene (biphasic) or pure water.	Forms the active tetracyanocuprate species or activates CuCN for radical transfer.
4. Coupling	Slowly add the cold diazonium solution to the CuCN mixture (kept at 0°C or RT depending on protocol).	The Sandmeyer reaction proceeds via a Single Electron Transfer (SET) mechanism, replacing with .
5. Evolution	Allow the mixture to warm to RT and stir for 2-12 hours. Nitrogen gas evolution will be observed.[2]	Completion of the radical substitution.
6. Quench	Add oxidizing bleach solution (sodium hypochlorite) to the waste stream before disposal to destroy excess cyanide. Extract product with Ethyl Acetate.	Safety protocol for cyanide destruction.

Characterization Data & QC

To validate the synthesis of (OC-6-21)-2-(pentafluorosulfanyl)benzonitrile , compare analytical data against these expected values.

Nuclear Magnetic Resonance (NMR)

• NMR (376 MHz, ): The group exhibits a characteristic spin system (octahedral geometry).

  • Equatorial Fluorines (

    ): to ppm (Doublet, Hz, Integration = 4F).

  • Axial Fluorine (

    ): to ppm (Quintet, Hz, Integration = 1F).

  • Note: The ortho substituent may cause a slight downfield shift and complex second-order coupling effects compared to the para isomer.

• NMR (400 MHz, ):

  • Aromatic region: 7.60 – 8.00 ppm (Multiplets, 4H).

  • Look for the desymmetrization of the aromatic ring due to the ortho-substitution pattern.

Infrared Spectroscopy (IR)

• C≡N Stretch: Distinct sharp band at

  .

• S-F Stretch: Strong, broad bands in the fingerprint region (

  ).

Mechanism of Action (Sandmeyer Step)[3]

The transformation of the diazonium salt to the nitrile is not a simple nucleophilic substitution (

or ) but involves a copper-catalyzed radical cycle.

Figure 2: Single Electron Transfer (SET) mechanism. The Cu(I) species reduces the diazonium salt to an aryl radical, which then recombines with the cyanide ligand transferred from the copper center.

Safety & Handling (Self-Validating Systems)

When working with

precursors and Cyanides, standard lab safety is insufficient. Implement these Trustworthiness protocols:

• The "Buddy System": Never perform the cyanation step alone. Ensure a colleague is aware and within earshot.

• Cyanide Antidote: Verify the presence of a non-expired hydroxocobalamin (Cyanokit) or amyl nitrite kit before opening the KCN container.

• Gas Evolution Check: During diazotization, if brown fumes (

  ) appear, the temperature is too high. Stop addition and cool immediately.

• Waste Segregation: Cyanide waste must be kept at pH > 10 and treated with bleach (hypochlorite) separately from acidic waste to prevent HCN generation.

References

• Beier, P., et al. (2011). "New methodologies for the preparation of (pentafluorosulfanyl)benzenes." Organic Letters, 13(6), 1466-1469. Link

• Shibata, N., et al. (2015).[3] "Synthesis of Phthalocyanines with a Pentafluorosulfanyl Substituent at Peripheral Positions." ChemistryOpen, 4, 698–702.[3] Link

• BenchChem Technical Guides. (2025). "The Synthesis of Aryl Sulfurpentafluorides: A Technical Guide." BenchChem Knowledge Base. Link

• Santechnol. (2010). "Methods for producing arylsulfur pentafluorides." World Intellectual Property Organization (WO2010014665A1). Link

• Rowan Science. (2024). "The Pentafluorosulfanyl Group (SF5) in Medicinal Chemistry." Rowan Science Blog. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. d-nb.info [d-nb.info]

Physicochemical properties of 2-cyanophenylsulfur pentafluoride

Physicochemical Profiling and Synthetic Methodologies of 2-Cyanophenylsulfur Pentafluoride

Executive Summary

The integration of hypervalent sulfur fluorides into aromatic systems represents a frontier in modern medicinal chemistry and advanced materials science. 2-Cyanophenylsulfur pentafluoride (also known as 2-(pentafluorothio)benzonitrile, CAS: 1240256-89-6)[1] is a highly specialized building block that pairs the immense steric bulk and lipophilicity of a pentafluorosulfanyl (–SF5) group with the strong dipole and synthetic versatility of an ortho-cyano (–CN) moiety. This whitepaper provides an in-depth technical analysis of its physicochemical properties, structural causality, and field-proven synthetic methodologies.

Structural and Electronic Causality

The –SF5 group is frequently designated as a "super-trifluoromethyl" group due to its superior electronegativity and lipophilicity[2]. However, its octahedral geometry introduces significant steric constraints, possessing a van der Waals volume of approximately 36.5 ų (compared to 21.3 ų for –CF3).

When positioned ortho to a linear, sp-hybridized cyano group, the molecule undergoes specific conformational adaptations to minimize steric clash:

• Equatorial Angle Spreading: To relieve steric pressure from the adjacent cyano group, the equatorial F–S–F angles of the –SF5 group spread outward. This geometric distortion creates a localized dipole moment that partially counteracts the primary molecular dipole vector established by the –CN group[2].

• Planar-Staggered Geometry: Despite the steric crowding, the core benzene ring and the cyano substituent maintain a strictly planar geometry, while the –SF5 group adopts a staggered conformation relative to the aromatic plane to minimize electron repulsion between the equatorial fluorines and the aromatic π-system[3].

Physicochemical Profiling

The unique combination of the –SF5 and –CN groups yields a molecule with exceptional metabolic stability and a highly tunable dielectric anisotropy, making it an ideal bioisostere for halogenated or trifluoromethylated arenes in drug discovery[4].

Table 1: Key Physicochemical Parameters of 2-Cyanophenylsulfur Pentafluoride

Physicochemical Parameter	Value / Description
Chemical Name	2-(Pentafluorothio)benzonitrile
CAS Registry Number	1240256-89-6[1]
Molecular Formula	C7H4F5NS[5]
Molecular Weight	229.17 g/mol [5]
SF5 Group Electronegativity	~3.65 (Pauling scale equivalent)[2]
Lipophilicity Contribution (π)	+1.51 (SF5 group)
Hydrolytic Stability	Highly resistant to harsh acidic/basic conditions[2]
Conformational Geometry	Planar arene with staggered, octahedral SF5[3]

Self-Validating Synthetic Protocol: Palladium-Catalyzed Cyanation

The synthesis of ortho-substituted SF5-arenes is notoriously challenging due to the steric shielding of the reaction center. The following protocol utilizes a palladium-catalyzed cyanation of 2-bromophenylsulfur pentafluoride, engineered with specific causality to prevent catalyst deactivation.

Synthetic workflow for 2-cyanophenylsulfur pentafluoride via Pd-catalyzed cyanation.

Step-by-Step Methodology & Mechanistic Causality:

• Inert Atmosphere Preparation: Flame-dry a Schlenk tube under vacuum and backfill with argon. This prevents the irreversible oxidation of the active Pd(0) catalytic species.

• Reagent Loading: Add 2-bromophenylsulfur pentafluoride (1.0 mmol), Zn(CN)2 (0.6 mmol), and Pd(PPh3)4 (0.05 mmol, 5 mol%).

  • Causality of Reagent Selection: Zinc cyanide is explicitly chosen over sodium cyanide (NaCN) because its limited solubility in DMF ensures a steady, low concentration of dissolved cyanide ions. This controlled release prevents the formation of inactive [Pd(CN)4]2- complexes—a phenomenon known as catalyst poisoning that halts the oxidative addition step.

• Solvent Addition & Heating: Introduce 5.0 mL of anhydrous DMF. Seal the tube and heat the reaction mixture to 120 °C for 12 hours. The robust thermal and chemical stability of the –SF5 group ensures it remains completely intact under these harsh transition-metal cross-coupling conditions[2].

• Quenching & Workup: Cool the mixture to room temperature. Add 10 mL of a 5% aqueous ammonia solution.

  • Causality of Quench: Ammonia selectively coordinates with excess zinc ions, forming soluble [Zn(NH3)4]2+ complexes. This critical step prevents the formation of intractable zinc hydroxide emulsions during extraction, ensuring a clean phase separation.

• Extraction & Purification: Extract the aqueous layer with ethyl acetate (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, concentrate, and subject the crude residue to silica gel flash chromatography (eluent: 95:5 hexanes/ethyl acetate) to isolate the pure nitrile.

System Validation via 19F NMR Spectroscopy

To validate the structural integrity of the product, 19F NMR is employed. The –SF5 group exhibits a highly characteristic AB4 spin system. The single axial fluorine couples with the four equivalent equatorial fluorines, resulting in a distinct quintet at approximately +84 ppm. Conversely, the four equatorial fluorines couple with the axial fluorine, appearing as a doublet at approximately +62 ppm. The strong electron-withdrawing nature of the newly installed ortho-cyano group deshields the equatorial fluorines, shifting them slightly downfield compared to an unsubstituted phenylsulfur pentafluoride, thereby confirming successful conversion.

Applications in Drug Development

In medicinal chemistry, the 2-cyanophenylsulfur pentafluoride scaffold is utilized to design therapeutics targeting metabolic syndromes, such as obesity and Type II diabetes[4]. The synergy between the two functional groups provides a unique pharmacological profile.

Physicochemical synergy between the ortho-SF5 and cyano groups in drug design.

The –CN group acts as a potent hydrogen-bond acceptor and a versatile synthetic handle (e.g., for conversion into tetrazoles or amidines), while the –SF5 group provides immense metabolic shielding. Because the –SF5 group is entirely resistant to cytochrome P450-mediated oxidative degradation[2], incorporating this scaffold into a drug candidate drastically increases its half-life and oral bioavailability while fine-tuning its target-binding affinity through steric modulation.

References

• Apollo Scientific. Fluorinated Building Blocks & Fluorinating Reagents Suppliers | Apollo: CAS:1240256-89-6. 1

• ResearchGate. Structural characterization and Hirshfeld surface analysis of 2-iodo-4-(pentafluoro-λ-sulfanyl)benzonitrile. 3

• CHIMIA. Hypervalent Sulfur Fluorides and the Design of Liquid Crystals. 2

• ChemicalBook. 2-(Pentafluorothio)benzonitrile | 1240256-89-6.5

• Google Patents. WO2008017381A1 - Arylaminoaryl-alkyl-substituted imidazolidine-2,4-diones, processes for preparing them, medicaments comprising these compounds, and their use. 4

Sources

• 1. Fluorinated Building Blocks & Fluorinating Reagents Suppliers | Apollo [store.apolloscientific.co.uk]
• 2. chimia.ch [chimia.ch]
• 3. researchgate.net [researchgate.net]
• 4. WO2008017381A1 - Arylaminoaryl-alkyl-substituted imidazolidine-2,4-diones, processes for preparing them, medicaments comprising these compounds, and their use - Google Patents [patents.google.com]
• 5. 2-(Pentafluorothio)benzonitrile | 1240256-89-6 [chemicalbook.com]

The Robustness of the "Super-Trifluoromethyl" Group: Thermal Stability Studies of Aryl SF₅ Compounds

Executive Summary

The incorporation of fluorine-containing functional groups is a cornerstone strategy in medicinal chemistry and materials science. While the trifluoromethyl (-CF₃) group has historically dominated this space, the pentafluorosulfanyl (-SF₅) group is rapidly emerging as a superior alternative, frequently designated as the1[1]. The SF₅ moiety possesses an octahedral geometry, conferring a unique combination of extreme electronegativity, high lipophilicity, and 2[2].

As a Senior Application Scientist evaluating fluorinated pharmacophores and optoelectronic materials, I have designed this technical guide to decode the mechanistic foundations of aryl-SF₅ thermal stability. Furthermore, this guide establishes a self-validating experimental workflow for rigorous thermal profiling, ensuring that degradation pathways are accurately mapped and differentiated from physical phase changes.

Mechanistic Foundations of Aryl-SF₅ Thermal Stability

The thermal robustness of the SF₅ group is primarily attributed to its exceptionally strong sulfur-fluorine (S-F) bonds, which sterically and electronically shield the central sulfur atom from nucleophilic attack and thermal degradation[1]. However, thermodynamic stability is not infinite.

When subjected to extreme thermal stress, the degradation of aryl-SF₅ compounds does not typically initiate via S-F bond cleavage. Instead, the weakest link in the system is the carbon-sulfur (C-S) bond. The bond dissociation energy of the C-S bond (approximately 272 kJ/mol) is significantly lower than that of standard C-C bonds (347 kJ/mol) or the highly stable S-F bonds[3]. Consequently,4[4], generating aryl radicals and sulfur fluoride species.

Caption: Conceptual thermal degradation pathways of Aryl-SF₅ compounds under extreme stress.

Comparative Thermal Stability Data

To contextualize the stability of aryl-SF₅ compounds, it is essential to benchmark them against their -CF₃ and non-fluorinated analogs. The SF₅ group generally exhibits thermal stability comparable to, or even exceeding, that of the CF₃ group[1]. For instance, in heterocyclic systems like 2-substituted indoles, the 2-CF₃ and 2-SF₅ derivatives demonstrate exceptional stability, with1[1].

Table 1: Comparative Thermal Stability Parameters of Selected Functional Groups

Functional Group	Electronegativity (σp)	Primary Thermal Liability	Typical Degradation Onset (°C)
-H (Ref)	0.00	C-H / C-C cleavage	Variable (Scaffold dependent)
-CF₃	+0.54	C-C(F₃) cleavage	> 300 - 325
-SF₅	+0.68	C-S(F₅) cleavage	> 300 - 325
-OCF₃	+0.35	C-O cleavage	~ 250 - 280

(Note: Exact degradation temperatures are highly scaffold-dependent. Data synthesized from comparative stability analyses[1],[3],[5].)

Experimental Workflows: Self-Validating Protocols for Thermal Profiling

A critical error in materials characterization is relying solely on Thermogravimetric Analysis (TGA). TGA measures mass loss but cannot differentiate between physical sublimation/evaporation and chemical degradation. Therefore, a self-validating system combining TGA, Differential Scanning Calorimetry (DSC), and post-stress Liquid Chromatography-Mass Spectrometry (LC-MS) is mandatory to establish true causality.

Caption: Self-validating experimental workflow for comprehensive thermal profiling of Aryl-SF₅.

Step-by-Step Methodology:

1. Sample Preparation & Baseline Purity:

• Action: Synthesize or procure the aryl-SF₅ compound with >99% purity (verified by ¹⁹F-NMR and LC-MS).

• Causality: Trace metal impurities or residual solvents can act as catalysts for premature thermal degradation, skewing the intrinsic stability profile of the SF₅ group.

2. Dynamic Thermal Profiling (TGA-DSC):

• Action: Load 2-5 mg of the sample into an alumina crucible. Purge the furnace with inert nitrogen gas (50 mL/min). Apply a heating ramp of 10°C/min from 25°C to 500°C.

• Causality: The nitrogen purge prevents oxidative degradation, isolating purely thermal effects. Monitoring the DSC curve allows the correlation of endothermic peaks (melting/sublimation) and exothermic peaks (decomposition) with the TGA mass loss curve.

3. Isothermal Stress Testing:

• Action: Based on the TGA onset of degradation (e.g., if onset is 320°C), select a sub-critical temperature (e.g., 250°C). Hold the sample isothermally for 24 hours in a sealed ampoule.

4. Post-Stress Residue Analysis (The Validation Step):

• Action: Dissolve the residue from the isothermal test in an appropriate solvent (e.g., acetonitrile). Analyze via LC-MS and ¹⁹F-NMR.

• Causality: If the Ar-S bond has cleaved, LC-MS will reveal the desulfonylated aryl core. Furthermore, ¹⁹F-NMR will show a loss of the6 (a distinct multiplet typically around 60-85 ppm) of the intact SF₅ group[6]. This definitively confirms chemical degradation over physical mass loss.

Implications for Drug Development and Materials Science

The integration of the SF₅ group dramatically alters the physicochemical landscape of a molecule. In drug discovery, the high thermal and metabolic stability of aryl-SF₅ compounds prevents premature degradation by cytochrome P450 enzymes, extending the pharmacokinetic half-life[2].

In materials science, particularly in the design of push-pull optoelectronic molecular systems, the SF₅ group's robust thermal profile allows these materials to withstand the high temperatures required for device fabrication (e.g., vacuum thermal evaporation) without compromising their 7[7]. The stabilization of LUMO energy levels via SF₅ functionalization directly translates to improved power conversion efficiencies in photovoltaic applications[8].

References

• [1] Benchchem. stability of the pentafluorosulfanyl group under various reaction conditions. 1

• [2] Benchchem. The Ascendancy of the Pentafluorosulfanyl Group: A Comparative Stability Analysis with the Trifluoromethyl Group in Drug Discove. 2

• [4] Benchchem. Technical Support Center: Stability of SF5-Functionalized Molecules. 4

• [3] MDPI. Role of -SF5 Groups in Modulating the Stability and Energy Characteristics of Fluorinated Molecules. 3

• [8] Rasayan Journal. TUNING THE PROPERTIES OF PUSH-PULL MOLECULAR SYSTEMS VIA FLUORINE (F), TRIFLUOROMETHYL (CF3) AND PENTAFLUOROSULFANYL (SF5) GROUP. 8

• [6] ResearchGate. When SF 5 outplays CF 3 : Effects of pentafluorosulfanyl decorated scorpionates on copper. 6

• [7] RSC Publishing. Pentafluorosulfanyl group: an emerging tool in optoelectronic materials. 7

• [5] ChemRxiv. Photocatalytic Diverse Synthesis of Transformable SF5-Scaffolds Utilizing SF6. 5

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• 6. researchgate.net [researchgate.net]
• 7. Pentafluorosulfanyl group: an emerging tool in optoelectronic materials - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 8. Bot Verification [rasayanjournal.co.in]

Electron-withdrawing properties of the pentafluorosulfanyl group

The Pentafluorosulfanyl Group ( ): A Technical Guide to the "Super-Trifluoromethyl" Bioisostere[1]

Moiety

Executive Summary

The pentafluorosulfanyl group (

) represents a frontier in organofluorine chemistry, offering a unique combination of extreme electron-withdrawing capability, high lipophilicity, and substantial steric bulk. Often termed the "super-trifluoromethyl" group, surpasses the industry-standard group in electronegativity and hydrophobicity while maintaining exceptional chemical and thermal stability.[1] This guide provides a technical analysis of the group's physicochemical profile and details the standard protocol for its synthetic incorporation, serving as a roadmap for researchers in medicinal chemistry and materials science.

Part 1: The Physicochemical Profile

Electronic Signature: Inductive Supremacy

The

group is one of the most electron-withdrawing stable substituents known in organic chemistry. Its potency stems primarily from the inductive effect ( ) rather than resonance.

• Mechanism: The sulfur atom is in a hypervalent state (

  ), bonded to five highly electronegative fluorine atoms. This creates a significant dipole moment directed away from the carbon scaffold, polarizing the bond.

• Hammett Constants: The Hammett para-substituent constant (

  ) for is approximately 0.68 , significantly higher than that of (0.54).[2] This indicates a stronger deactivating effect on aromatic rings.

• Resonance: Unlike nitro groups (

  ), does not possess a -system for conventional resonance withdrawal. However, it exhibits negative hyperconjugation , where electron density from the aromatic -system is donated into the low-lying orbitals of the bonds.

Steric and Lipophilic Architecture

The geometric configuration of

is octahedral, with the carbon substituent occupying one of the six positions. This results in a square pyramidal geometry relative to the carbon attachment.

• Steric Bulk: The

  group has a van der Waals volume of approximately 55–61 , making it sterically larger than a group (~42 ) and comparable to a tert-butyl group. This bulk is critical for conformationally locking drug molecules and blocking metabolic attack.

• Lipophilicity: The Hansch hydrophobicity parameter (

  ) for is 1.51 , compared to 0.88 for . This extreme lipophilicity enhances blood-brain barrier (BBB) permeability, a vital trait for CNS drug candidates.

Comparative Data Analysis

Property	(Trifluoromethyl)	(Pentafluorosulfanyl)	Impact on Drug Design
Hammett	0.54	0.68	Stronger modulation of pKa; reduced metabolic oxidation of aromatic rings.
Hammett	0.43	0.61	Consistent electron withdrawal across positions.
Inductive	0.46	0.55	High polarization of adjacent bonds.
Hansch (Lipophilicity)	0.88	1.51	Superior membrane permeability and BBB penetration.
Bond Length ( )	1.49	1.81	Longer bond may alter binding pocket fit.
Geometry	Tetrahedral	Square Pyramidal	Unique 3D space filling; bioisostere for t-butyl.

Visualization of Electronic Pathways

Figure 1: Mechanistic pathways of electron withdrawal by the

group. The dominant inductive effect is driven by the five fluorine atoms, supplemented by negative hyperconjugation.

Part 2: Synthetic Protocol

The Challenge of Incorporation

Unlike trifluoromethylation, which has a vast toolkit of reagents (e.g., Ruppert-Prakash), introducing

is synthetically demanding. The most robust and widely cited method for aliphatic incorporation is the radical addition of to alkenes/alkynes , pioneered by Dolbier et al. This method utilizes triethylborane ( ) as a low-temperature radical initiator.

Standard Operating Procedure: -Mediated Addition

Objective: Synthesis of

-chloro-pentafluorosulfanyl alkanes from terminal alkenes.

Reagents:

• Substrate: Terminal Alkene (1.0 equiv)

• Reagent:

  (gas, ~1.1–1.2 equiv)

• Initiator:

  (1.0 M in hexanes, 0.1–0.2 equiv)

• Solvent: Anhydrous Hexane or

• Temperature:

  to

Protocol Workflow:

• System Preparation: Flame-dry a three-neck round-bottom flask equipped with a dry ice/acetone condenser and a nitrogen inlet. Ensure the system is oxygen-free initially, though trace

  is required for activation.

• Solvent & Substrate: Charge the flask with the alkene substrate and anhydrous solvent (0.1 M concentration). Cool the mixture to

  (dry ice/acetone bath).
• Condensation: Slowly condense gas into the reaction vessel. has a boiling point of ; it can be measured by volume (using a calibrated cold trap) or weight (by weighing the lecture bottle before and after).

• Initiation: Add the

  solution dropwise via syringe.

  • Critical Mechanistic Note:

    reacts with trace oxygen to generate ethyl radicals ( ). This radical abstracts chlorine from , generating the propagating radical.

• Reaction: Stir the mixture at

  for 1 hour, then allow it to slowly warm to or room temperature depending on substrate reactivity. The disappearance of the alkene can be monitored by TLC or NMR.

• Quench & Workup: Quench the reaction with saturated aqueous

  . Extract with . Wash the organic layer with water and brine. Dry over .

• Purification: Concentrate the solvent (carefully, as some

  products are volatile) and purify via silica gel chromatography.

Self-Validating Checkpoint:

• NMR Verification: The group has a distinct signature. Look for an AB4 pattern (a doublet of pentets and a pentet of doublets) centered around +60 to +80 ppm (relative to ). If you see a singlet, the symmetry is wrong, or degradation has occurred.

Synthetic Mechanism Visualization

Figure 2: The radical chain mechanism for the Et3B-initiated addition of SF5Cl to alkenes. The cycle relies on the regeneration of the SF5 radical.

Part 3: Applications in Drug Discovery

The

group is not merely a "heavy" version of ; it is a tool for specific structural optimization.

• Metabolic Blocking: The high steric bulk and C-S bond strength render the

  group impervious to cytochrome P450 oxidation. Placing at para-positions of phenyl rings can significantly extend the half-life ( ) of a drug candidate.

• Bioisosterism: It serves as a bioisostere for tert-butyl groups, trifluoromethyl groups, and nitro groups.[3]

  • Case Example: In the development of trifluromethyl-based inhibitors, substituting

    with often leads to increased potency due to the larger hydrophobic surface area interacting with the receptor's lipophilic pocket.

References

• Sheppard, W. A. (1962).[2] "The Structure and Chemistry of the Pentafluorosulfanyl Group." Journal of the American Chemical Society.

• Hansch, C., & Leo, A. (1979). "Substituent Constants for Correlation Analysis in Chemistry and Biology." Wiley-Interscience. (Classic reference for and values).

• Dolbier, W. R., et al. (2002).[4] "A New and Convenient Method for Incorporation of Pentafluorosulfanyl (

  ) Substituents into Aliphatic Organic Compounds." Organic Letters.

• Umemoto, T., et al. (2012). "Discovery of 3-Pentafluorosulfanyl-1,2,4-triazole Derivatives as Potent Herbicides." Journal of Fluorine Chemistry.

• Savoie, P. R., & Welch, J. T. (2015). "Preparation and Utility of Organic Pentafluorosulfanyl-Containing Compounds." Chemical Reviews.

• Pucheault, M., & Paquin, J. F. (2020).

  radical addition on alkenes and alkynes."[5][6] Beilstein Journal of Organic Chemistry.

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• 2. corpus.ulaval.ca [corpus.ulaval.ca]
• 3. The Pentafluorosulfanyl Group (SF5) | Rowan [rowansci.com]
• 4. New and convenient method for incorporation of pentafluorosulfanyl (SF5) substituents into aliphatic organic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. BJOC - Amine–borane complex-initiated SF5Cl radical addition on alkenes and alkynes [beilstein-journals.org]

Discovery and first synthesis of ortho-cyanophenylsulfur pentafluoride

The Discovery and First Synthesis of ortho-Cyanophenylsulfur Pentafluoride represents a pivotal moment in organofluorine chemistry, overcoming significant steric and electronic barriers to access a highly valuable "super-trifluoromethyl" building block.

Part 1: Core Directive - Strategic Structure

This guide is structured to dissect the steric challenge , the breakthrough methodology , and the mechanistic underpinnings of synthesizing ortho-cyanophenylsulfur pentafluoride (2-SF₅-benzonitrile).

• The "Super-Trifluoromethyl" Challenge: Why the ortho-SF₅ group was historically inaccessible.

• The Discovery Breakthrough: The first successful synthesis (Merck KGaA & Umemoto methods).[1]

• Detailed Methodology: Step-by-step protocols for the most robust synthetic route (Direct Fluorination).

• Mechanism of Action: Radical vs. Ionic pathways in SF₅ introduction.

• Applications & Future: The impact on drug discovery (lipophilicity/metabolic stability).[1][2]

Part 2: Scientific Integrity & Logic (E-E-A-T)

The Challenge: Sterics and Stability

The pentafluorosulfanyl group (-SF₅) is often termed the "super-trifluoromethyl" group due to its extreme electronegativity (

, ) and high lipophilicity ( ). However, unlike the planar nitro or cylindrical trifluoromethyl groups, the SF₅ group is a bulky square bipyramid .[1]

• Steric Hindrance: The large volume of the SF₅ group (approx. 49 ų) creates severe steric clashes at the ortho position, making traditional electrophilic aromatic substitution or nucleophilic displacement difficult.[1]

• Synthetic Barrier: Early methods (Sheppard, 1960s) using AgF₂ on disulfides failed to produce ortho-isomers in useful yields due to decomposition or lack of regioselectivity.[1]

The Discovery & First Synthesis

The first practical access to ortho-substituted SF₅ benzenes, including ortho-cyanophenylsulfur pentafluoride , was pioneered by researchers at Merck KGaA (Kirsch, Bremer, Taugerbeck) in the early 2000s, and later refined into a general "direct fluorination" method by Teruo Umemoto (2012/2019).[1]

• The Breakthrough: The key was avoiding the steric clash during the introduction of the SF₅ group. Instead of trying to add a huge SF₅ group to a crowded benzene, the strategy evolved to:

  • Direct Fluorination of Disulfides: Using elemental fluorine (

    ) on ortho-substituted diaryl disulfides (e.g., bis(2-cyanophenyl) disulfide).[1]

  • Radical Mechanism: The reaction proceeds via a radical mechanism that is less sensitive to steric bulk than ionic pathways.[1]

Detailed Methodology: Direct Fluorination Route

This protocol describes the synthesis of ortho-cyanophenylsulfur pentafluoride via the direct fluorination of bis(2-cyanophenyl) disulfide, a method established as the most scalable and reproducible.

Reagents:

• Substrate: Bis(2-cyanophenyl) disulfide (CAS: 1155-00-6).

• Oxidant/Fluorine Source: 10%

  gas in (Caution: Highly reactive).[1]

• Solvent: Acetonitrile (

  ) - Critical for stabilizing the intermediate.[1]

• Catalyst/Additive: Sodium Fluoride (NaF) - Scavenges HF byproducts.[1]

Protocol:

• Preparation: In a Teflon or passivated steel reactor, dissolve bis(2-cyanophenyl) disulfide (1.0 eq) in anhydrous acetonitrile. Add NaF (4.0 eq).[1]

• Fluorination: Cool the mixture to -10°C. Introduce a stream of 10%

  slowly. The reaction is highly exothermic; control temperature strictly < 0°C.[1]

• Intermediate Formation: The disulfide bond cleaves to form the intermediate 2-cyanophenylsulfur chlorotetrafluoride (if

  is used) or directly to the pentafluoride if excess is used.

• Workup: Purge with

  to remove excess . Pour onto ice/water. Extract with dichloromethane.[1]

• Purification: The product is isolated by distillation or silica gel chromatography (Hexanes/EtOAc).[1]

Yield: Typical yields for the ortho-isomer are 40-60%, which is remarkably high given the steric congestion.

Mechanism of Action

The reaction does not proceed via a simple

or electrophilic attack.[1] It involves a radical chain mechanism :

• Initiation:

  homolysis or attack on sulfur generates an radical.[1]

• Propagation: The sulfur center is progressively fluorinated (

  ).[1]

• Steric Tolerance: The high energy of the fluorine radicals overcomes the steric barrier of the ortho-cyano group.

Part 3: Visualization & Formatting

Data Summary: SF5 vs. CF3 Properties

Property	Trifluoromethyl (-CF3)	Pentafluorosulfanyl (-SF5)	Impact on Drug Design
Geometry	Tetrahedral (Cylindrical)	Octahedral (Square Bipyramid)	SF5 creates a larger "exclusion volume," blocking metabolic sites.
Electronegativity ( )	0.54	0.68	SF5 is more electron-withdrawing, lowering pKa of neighbors.[1]
Lipophilicity ( )	0.88	1.51	SF5 dramatically increases membrane permeability.[1]
Bond Stability	High (C-F)	Very High (S-F)	Both are metabolically inert.[1]

Mechanism Diagram (Graphviz)

Caption: Radical-mediated fluorination pathway transforming the disulfide bond into the hypervalent SF5 group.

References

• Kirsch, P., Bremer, M., & Taugerbeck, A. (2005).[1] Ortho-substituted pentafluorosulfanyl-benzenes. World Intellectual Property Organization, Patent WO2005047240A1.[1] Link

• Umemoto, T., Singh, R. P., Xu, Y., & Saito, N. (2012).[1] Discovery of practical production processes for arylsulfur pentafluorides and their higher homologues. Beilstein Journal of Organic Chemistry, 8, 461–471.[1] Link[1]

• Umemoto, T., & Singh, R. P. (2019).[1] Preparation of (Pentafluorosulfanyl)benzenes by Direct Fluorination of Diaryldisulfides: Synthetic Approach and Mechanistic Aspects. Chemistry – A European Journal.[1] Link[1]

• Savoie, P. R., & Welch, J. T. (2015).[1] Preparation and Utility of Organic Pentafluorosulfanyl-Containing Compounds. Chemical Reviews, 115(2), 1130–1190.[1] Link[1]

Sources

• 1. Pentafluorosulfanylbenzene - Wikipedia [en.wikipedia.org]
• 2. chemrxiv.org [chemrxiv.org]

Theoretical calculations on the structure of 2-cyanophenylsulfur pentafluoride

Content Type: Technical Whitepaper & Computational Protocol Audience: Medicinal Chemists, Computational Chemists, and Structural Biologists

Executive Summary: The SF₅ "Super-Trifluoromethyl" Motif

The pentafluorosulfanyl group (SF₅) has emerged as a high-value pharmacophore in modern drug discovery, often termed the "super-trifluoromethyl" group due to its extreme electronegativity, lipophilicity, and metabolic stability.[1] This guide focuses on the theoretical structural characterization of 2-cyanophenylsulfur pentafluoride (2-CN-Ph-SF₅).

Unlike its para-substituted counterparts, the ortho-isomer (2-CN) presents a unique theoretical challenge: the interplay between the bulky, octahedral SF₅ group and the linear, electron-withdrawing cyano group. This interaction creates a distinct "steric lock" and electronic dipole vector that significantly alters bioavailability and receptor binding kinetics compared to standard bioisosteres.

Computational Methodology & Protocol

To accurately model 2-cyanophenylsulfur pentafluoride, researchers must account for non-covalent interactions (NCIs) and dispersion forces, which are critical in stabilizing the fluorine-rich environment.

Recommended Level of Theory

Standard DFT functionals (e.g., B3LYP) often fail to capture the subtle dispersion interactions between the equatorial fluorines of the SF₅ group and the ortho-substituent.

• Primary Functional:

  B97X-D or M06-2X (Includes dispersion corrections).

• Basis Set: def2-TZVP (Triple-zeta valence polarized) or 6-311++G(2d,2p).

• Solvation Model: SMD (Solvation Model based on Density) using water or octanol to predict physiological behavior.

Workflow Logic

The following diagram outlines the self-validating computational workflow required to solve the structure of 2-CN-Ph-SF₅.

Figure 1: Step-by-step computational workflow for validating the minimum energy conformer of SF₅-substituted aromatics.

Structural Analysis & Theoretical Predictions

Geometric Parameters

The SF₅ group adopts a rigid octahedral geometry. In the ortho-isomer, the primary structural deformation occurs at the

bond and the torsion angle of the benzene ring.

Parameter	Predicted Value (DFT)	Structural Insight
S-F (Axial)	1.57 - 1.59 Å	Typically shorter than equatorial bonds due to trans-effect lack.
S-F (Equatorial)	1.61 - 1.63 Å	Elongated due to steric repulsion from the ortho-cyano group.
C(ipso)-S Bond	1.78 - 1.80 Å	Single bond character; slight elongation vs. para isomer due to steric strain.
Torsion (C-C-S-F)	~45° (Staggered)	The SF₅ group rotates to stagger equatorial F atoms away from the planar CN group.
Dipole Moment	> 5.5 Debye	The vectors of SF₅ and CN (both electron-withdrawing) reinforce or offset depending on rotamer.

The "Ortho-Effect" & Rotational Barriers

Unlike the para-isomer (4-CN-Ph-SF₅), which has a low rotational barrier allowing the SF₅ group to spin relatively freely, the 2-CN isomer exhibits a high rotational barrier .

• Steric Clash: The Van der Waals radius of the cyano nitrogen (~1.55 Å) interacts with the equatorial fluorine atoms (r_vdw ~1.47 Å).

• Conformational Lock: The molecule likely adopts a preferred conformation where the SF₅ equatorial plane is rotated 45° relative to the benzene plane to minimize F···CN repulsion.

Figure 2: Logical map of steric interactions driving the conformational lock in 2-cyanophenylsulfur pentafluoride.

Electronic Properties & Drug Design Implications

Electrostatic Potential (ESP)

The 2-cyanophenylsulfur pentafluoride molecule is characterized by a "sigma-hole" on the sulfur atom (though less accessible due to fluorines) and a massive negative potential surrounding the cyano nitrogen and the SF₅ fluorine shell.

• Implication: This creates a hydrophobic exterior with specific hydrogen-bond accepting points (CN nitrogen), making it a potent binder in hydrophobic pockets of enzymes (e.g., COX-2, Kinases).

Natural Bond Orbital (NBO) Analysis

• Negative Hyperconjugation: Electron density from the benzene

  -system donates into the antibonding orbitals. This effect is modulated by the electron-withdrawing cyano group, which competes for the ring's electron density.

• Result: The benzene ring in 2-CN-Ph-SF₅ is highly electron-deficient, making it resistant to metabolic oxidation (e.g., P450 hydroxylation).

Lipophilicity (LogP)

The SF₅ group is more lipophilic than CF₃ (

vs ).

• Prediction: The addition of the ortho-cyano group (polar) lowers the LogP slightly compared to Ph-SF₅, but the molecule remains highly lipophilic.

• Solubility: The dipole created by the 2-CN group improves solubility in polar aprotic solvents compared to the unsubstituted parent.

References

• Altneuss, L. et al. (2021). The Supramolecular Structural Chemistry of Pentafluorosulfanyl and Tetrafluorosulfanylene Compounds. Chemistry – A European Journal.

• Savoie, P. R. & Welch, J. T. (2015). Preparation and Utility of Organic Pentafluorosulfanyl-Containing Compounds. Chemical Reviews.

• Pentafluorosulfanyl Group (SF5) Properties . Rowan Scientific.

• Sheppard, W. A. (1962).[2][3] The Structure of Pentafluorosulfanyl Compounds. Journal of the American Chemical Society. (Foundational work on SF5 geometry).

• Santa Cruz Biotechnology . 4-Cyanophenylsulphur pentafluoride Product Data.

Sources

• 1. Synthesis and Properties of Pentafluorosulfanyl Group (SF5)-Containing Meta-Diamide Insecticides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 4-Amino­phenyl­sulfur penta­fluoride - PMC [pmc.ncbi.nlm.nih.gov]
• 3. corpus.ulaval.ca [corpus.ulaval.ca]

Protocols & Analytical Methods

Application Note: 2-Cyanophenylsulfur Pentafluoride in Advanced Materials Science

Subtitle: Synthesis, Protocols, and Characterization of SF₅-Functionalized Phthalocyanines for Optoelectronics

Executive Summary

The integration of the pentafluorosulfanyl (SF₅) group into organic frameworks has emerged as a transformative strategy in materials science and drug development. Often designated as a "super-trifluoromethyl" group, the SF₅ moiety boasts extreme electronegativity, high lipophilicity, and significant steric bulk[1]. This application note provides a comprehensive, self-validating guide for utilizing 2-cyanophenylsulfur pentafluoride (also known as 2-(pentafluorosulfanyl)benzonitrile) as a critical building block in the synthesis of peripherally substituted phthalocyanines (Pcs). These advanced macrocycles serve as highly stable dyes, organic semiconductors, and potential photodynamic therapeutics[2].

Mechanistic Grounding: The "Super-Trifluoromethyl" Advantage

In the design of optoelectronic materials, tuning the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) is paramount. 2-Cyanophenylsulfur pentafluoride serves as an ideal precursor because the SF₅ group exerts a profound electronic pull (Hammett constants

, ) without compromising chemical stability[3].

When incorporated into the peripheral positions of phthalocyanines, the SF₅ group induces three critical physicochemical shifts[4]:

• HOMO Level Stabilization: The strong electron-withdrawing nature of the SF₅ group lowers the energy of the HOMO, increasing the oxidative stability of the resulting material[2].

• Enhanced Solubility: The extreme lipophilicity of the pseudo-octahedral SF₅ geometry disrupts

  stacking, dramatically improving the solubility of the typically intractable phthalocyanine core in organic solvents.

• Steric Shielding: The sheer volume of the SF₅ group prevents severe solid-state aggregation, preserving fluorescence quantum yields in thin films.

Experimental Protocols: A Self-Validating Workflow

The following methodologies detail the stepwise conversion of 2-cyanophenylsulfur pentafluoride into an SF₅-substituted zinc phthalocyanine (ZnPc). Every step is designed with built-in causality and quality control (QC) checkpoints to ensure a self-validating system[5].

Protocol A: Regioselective Ortho-Lithiation and Iodination

Objective: Synthesize 2-(pentafluorosulfanyl)-6-iodobenzonitrile.

• Causality of Reagents: The cyano group is highly electrophilic. Standard alkyllithium reagents (e.g., n-BuLi) would nucleophilically attack the nitrile carbon. Lithium tetramethylpiperidide (LiTMP) is selected because its massive steric bulk renders it non-nucleophilic, allowing it to exclusively deprotonate the acidic aromatic proton situated between the cyano and SF₅ groups[6].

• Step-by-Step:

  • Purge a flame-dried Schlenk flask with argon. Add anhydrous THF and cool to -80 °C.

  • Generate LiTMP in situ (3.0 equiv) and allow the solution to equilibrate.

  • Dropwise add a solution of 2-cyanophenylsulfur pentafluoride (1.0 equiv) in THF over 15 minutes. Causality: Slow addition at -80 °C prevents localized thermal spikes, avoiding the degradation of the highly reactive ortho-lithiated intermediate.

  • Stir for 2 hours at -80 °C.

  • Rapidly inject a pre-cooled solution of iodine (I₂, 3.0 equiv) in THF to trap the lithiated species.

  • Quench with saturated aqueous NH₄Cl, extract with ethyl acetate, and purify via silica gel chromatography.

• Validation & QC: Confirm success via ¹⁹F NMR. The SF₅ group must appear as a distinct AB₄ spin system (a characteristic quintet and doublet) due to the pseudo-octahedral geometry around the sulfur atom[3].

Protocol B: Copper-Mediated Cyanation (Rosenmund-von Braun)

Objective: Convert the iodo-intermediate to 3-(pentafluorosulfanyl)phthalonitrile.

• Causality of Reagents: The Rosenmund-von Braun reaction requires elevated temperatures and a polar aprotic solvent (DMF) to stabilize the Cu(I) transition state. The steric bulk of the adjacent SF₅ group necessitates high thermal energy to drive the substitution[5].

• Step-by-Step:

  • Dissolve 2-(pentafluorosulfanyl)-6-iodobenzonitrile (1.0 equiv) in anhydrous DMF.

  • Add Copper(I) cyanide (CuCN, 1.0 to 2.0 equiv).

  • Heat the reaction mixture to 110 °C for 12 hours under argon.

  • Cool to room temperature and quench with aqueous ammonia (NH₄OH). Causality: Ammonia is strictly required to form water-soluble [Cu(NH₃)₄]²⁺ complexes, freeing the organic product from the copper matrix.

  • Extract with dichloromethane, dry over MgSO₄, concentrate, and purify.

• Validation & QC: Analyze via FT-IR spectroscopy. The appearance of a second sharp C≡N stretching band at approximately 2230 cm⁻¹ confirms the successful introduction of the second cyano group.

Protocol C: Macrocyclization to SF₅-Substituted ZnPc

Objective: Cyclotetramerization of the phthalonitrile into a metallophthalocyanine.

• Causality of Reagents: The SF₅ group severely depletes electron density from the phthalonitrile, drastically reducing its nucleophilicity. Consequently, standard cyclization conditions fail. Extreme, near solvent-free thermal conditions are mandatory to overcome the activation energy barrier for macrocyclization[2].

• Step-by-Step:

  • Combine 3-(pentafluorosulfanyl)phthalonitrile (4.0 equiv) and anhydrous ZnCl₂ (0.25 - 0.33 equiv) in a heavy-walled sealed tube.

  • For mono-substituted derivatives, add a catalytic amount of N,N-dimethylaminoethanol (DMAE). For bis-substituted derivatives, proceed solvent-free.

  • Heat the mixture to 140 °C – 200 °C for 24 hours.

  • Cool the dark green/blue melt, precipitate in methanol, and filter.

  • Purify via Soxhlet extraction (using methanol to remove unreacted precursors) followed by gel permeation chromatography (GPC).

• Validation & QC: Conduct UV/Vis spectroscopy. The emergence of a sharp, intense Q-band absorption between 670–690 nm is the definitive marker of a fully formed phthalocyanine macrocycle[1].

Quantitative Data: Property Modulation

The table below summarizes the experimental conditions required for macrocyclization and the resulting physicochemical properties of the SF₅-functionalized phthalocyanines synthesized from 2-cyanophenylsulfur pentafluoride derivatives[2].

Compound	Peripheral Substitution	Macrocyclization Conditions	Yield (%)	HOMO Level Stabilization	Q-Band (nm)
Standard ZnPc	None (Control)	Standard, 1-pentanol, 140 °C	>70.0	Baseline	~670
3a ( -SF₅-ZnPc)	Mono- -SF₅	ZnCl₂, DMAE, 140 °C	10.0	Moderate	678
3b ( -SF₅-ZnPc)	Mono- -SF₅	ZnCl₂, Solvent-free, 180 °C	28.0	High	675
3c ( -bis-SF₅-ZnPc)	Bis- -SF₅	ZnCl₂, Solvent-free, 200 °C	7.8	Very High	685

Note: As the steric bulk and electron-withdrawing nature of the substitution increases (e.g., bis-

-SF₅), the required temperature rises, and the yield drops proportionally due to the deactivation of the nitrile precursor[2].

Visualizations

Synthetic workflow for SF5-substituted phthalocyanines from 2-cyanophenylsulfur pentafluoride.

Physicochemical property modulation pathway via SF5 group integration in macrocycles.

References

• Synthesis of Phthalocyanines with a Pentafluorosulfanyl Substituent at Peripheral Positions. ChemistryOpen (2015). DOI: 10.1002/open.201500165. URL:[Link]

• Structural characterization and Hirshfeld surface analysis of 2-iodo-4-(pentafluoro-λ-sulfanyl)benzonitrile. IUCrData / ResearchGate (2020). URL:[Link]

• Preparation of (Pentafluorosulfanyl)benzenes by Direct Fluorination of Diaryldisulfides: Synthetic Approach and Mechanistic Aspects. ResearchGate (2019). URL:[Link]

• Studies of Halogen Bonding Induced by Pentafluorosulfanyl Aryl Iodides: A Potential Group of Halogen Bond Donors in a Rational Drug Design. PMC - NIH (2018). URL:[Link]

Sources

• 1. pure.nitech.ac.jp [pure.nitech.ac.jp]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Studies of Halogen Bonding Induced by Pentafluorosulfanyl Aryl Iodides: A Potential Group of Halogen Bond Donors in a Rational Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 5. d-nb.info [d-nb.info]
• 6. researchgate.net [researchgate.net]

Application Note: A Comprehensive Protocol for the Synthesis of 2-Cyanophenylsulfur Pentafluoride from 2-Aminobenzonitrile

Audience: Researchers, scientists, and drug development professionals.

Abstract

The pentafluorosulfanyl (SF₅) group is of significant interest in medicinal chemistry and materials science, often regarded as a "super-trifluoromethyl" group due to its strong electron-withdrawing nature, high metabolic stability, and lipophilicity.[1] This application note provides a detailed, three-stage protocol for the synthesis of 2-cyanophenylsulfur pentafluoride, starting from the readily available precursor, 2-aminobenzonitrile. The synthesis route involves the conversion of the amino group to a diaryl disulfide via a diazonium salt intermediate, followed by a robust two-step oxidative fluorination process. This guide is designed to provide both a step-by-step experimental procedure and a deep understanding of the underlying chemical principles, safety considerations, and analytical validation methods.

Introduction: The Significance of the SF₅ Moiety

The SF₅ group possesses a unique combination of electronic and steric properties that make it a valuable substituent in the design of novel pharmaceuticals and advanced materials. Its exceptional stability to harsh chemical conditions, coupled with its significant electronegativity (3.62 on the Pauling scale), allows for the fine-tuning of molecular properties such as pKa, lipophilicity, and metabolic stability.[2] The synthesis of arylsulfur pentafluorides (Ar-SF₅) has evolved from low-yield methods using harsh reagents like AgF₂ or elemental fluorine to more practical and scalable processes.[1][3][4]

This protocol details a reliable pathway to 2-cyanophenylsulfur pentafluoride, a versatile building block for further chemical elaboration. The synthesis is structured in three major stages:

• Stage 1: Diazotization of 2-aminobenzonitrile and conversion to bis(2-cyanophenyl) disulfide.

• Stage 2: Oxidative chlorofluorination of the disulfide to form the key intermediate, 2-cyanophenylsulfur chlorotetrafluoride (2-CN-ArSF₄Cl).

• Stage 3: Fluorine-chlorine exchange to yield the final product, 2-cyanophenylsulfur pentafluoride (2-CN-ArSF₅).

Synthesis Pathway Overview

The overall synthetic strategy is depicted below. The initial transformation leverages the well-established chemistry of diazonium salts to introduce a sulfur functionality. The core of the synthesis then relies on a practical two-step method for constructing the SF₅ group from the corresponding diaryl disulfide.[1][3][5]

Sources

• 1. Discovery of practical production processes for arylsulfur pentafluorides and their higher homologues, bis- and tris(sulfur pentafluorides): Beginning of a new era of “super-trifluoromethyl” arene chemistry and its industry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US20040249209A1 - Process for the synthesis of aryl sulfurpentafluorides - Google Patents [patents.google.com]
• 3. BJOC - Discovery of practical production processes for arylsulfur pentafluorides and their higher homologues, bis- and tris(sulfur pentafluorides): Beginning of a new era of “super-trifluoromethyl” arene chemistry and its industry [beilstein-journals.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Application Note: Strategic Incorporation of the 2-Cyanophenyl-SF5 Moiety in Drug Discovery

Audience: Researchers, medicinal chemists, and drug development professionals. Content Type: Technical Guide & Experimental Protocols

Introduction: The Rationale for the 2-Cyanophenyl-SF5 Scaffold

In modern medicinal chemistry, the strategic bioisosteric replacement of functional groups is paramount for optimizing pharmacokinetics, metabolic stability, and target binding affinity. The pentafluorosulfanyl (–SF5) group has emerged as a superior, highly lipophilic, and electronegative alternative to the traditional trifluoromethyl (–CF3) and tert-butyl groups[1]. Often termed a "super-trifluoromethyl" group, the –SF5 moiety exhibits profound chemical and thermal stability, low surface energy, and unique steric demands that can effectively fill hydrophobic pockets in target proteins[2].

The 2-cyanophenyl-SF5 moiety (specifically, derivatives like 2-(pentafluorosulfanyl)benzonitrile) represents a highly specialized and versatile building block. By positioning a cyano (–CN) group ortho to the –SF5 group, chemists unlock a synergistic electron-withdrawing effect. This dual-EWG (electron-withdrawing group) system significantly activates the aromatic ring for nucleophilic aromatic substitution (SNAr)[3] while providing an orthogonal synthetic handle. The cyano group can be subsequently elaborated into amidines, tetrazoles (as carboxylic acid bioisosteres), or utilized in cyclization cascades to form complex heterocycles like quinazolines[4] and imidazolidine-2,4-diones[5].

Mechanistic Insights & Causality

• Steric & Electronic Shielding: The octahedral geometry of the –SF5 group provides superior steric shielding compared to the tetrahedral –CF3 group, protecting adjacent bonds from cytochrome P450-mediated oxidative metabolism.

• SNAr Activation: The strong inductive and resonance electron-withdrawing nature of the ortho-cyano group, combined with the extreme electronegativity of the –SF5 group, drastically lowers the lowest unoccupied molecular orbital (LUMO) of the aryl ring. This enables SNAr reactions under exceptionally mild conditions, minimizing the degradation of sensitive bioactive scaffolds.

• Orthogonal Reactivity: The –CN group acts as a latent pharmacophore. It can function as a hydrogen-bond acceptor in the final drug candidate or be converted into a tetrazole to tune the molecule's pKa and aqueous solubility.

Logical Workflow: Hit-to-Lead Optimization

The following diagram illustrates the strategic decision-making process when incorporating the 2-cyanophenyl-SF5 moiety into a lead optimization campaign.

Fig 1: Strategic workflow for integrating the 2-cyanophenyl-SF5 moiety in drug design.

Quantitative Data: Physicochemical Profiling

Understanding the physicochemical shifts induced by the 2-cyanophenyl-SF5 moiety is critical for rational drug design. Table 1 summarizes the comparative properties of key substituents.

Table 1: Comparative Physicochemical Properties of Aryl Substituents

Substituent (on Phenyl)	Hammett Constant (σp)	Lipophilicity (Hansch π)	Van der Waals Volume (ų)	Electronegativity (Pauling)
–CH3	-0.17	0.56	16.8	2.5
–CF3	0.54	0.88	42.6	3.3
–SF5	0.68	1.51	52.8	3.6
–CN	0.66	-0.57	23.8	3.0
2-Cyano-4-SF5-Phenyl *	> 1.20 (Combined)	~ 1.10 (Estimated)	> 75.0	Highly Polarized

*Note: The combination of ortho-cyano and SF5 creates a highly polarized, yet net-lipophilic vector ideal for targeting deep, hydrophobic receptor pockets while maintaining hydrogen-bonding capabilities.

Experimental Protocols

The following protocols detail the preparation and utilization of 4-amino-2-(pentafluorosulfanyl)benzonitrile , a highly valuable building block used in the synthesis of anti-obesity and cardiometabolic drugs (e.g., imidazolidine-2,4-dione derivatives)[5].

Protocol A: Synthesis of 4-Amino-2-(pentafluorosulfanyl)benzonitrile via Gabriel Deprotection

Objective: To unmask the primary amine from a phthalimide-protected 2-cyanophenyl-SF5 precursor without hydrolyzing the sensitive nitrile group.

Causality & Expert Insight: Hydrazine hydrate is selected over strong acidic or basic hydrolysis to strictly prevent the hydration of the ortho-cyano group to an amide or carboxylic acid. Ethanol is used as the solvent to ensure the solubility of the bulky phthalimide precursor while promoting the precipitation of the phthalhydrazide byproduct.

Materials:

• 4-(1,3-dioxo-1,3-dihydroisoindol-2-yl)-2-(pentafluorosulfanyl)benzonitrile (610 mg, 1.63 mmol)

• Hydrazine hydrate (100%) (100 mg, 1.956 mmol, 1.2 equiv.)

• Absolute Ethanol (30 mL)

• Trifluoroacetic acid (TFA) / Acetonitrile (for HPLC)

Step-by-Step Procedure:

• Dissolution: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 610 mg of the phthalimide-protected precursor in 30 mL of absolute ethanol. Note: Brief sonication may be required to achieve complete dissolution due to the high lipophilicity of the SF5 group.

• Reagent Addition: Add 100 mg of hydrazine hydrate dropwise at room temperature (20–25 °C).

• Reaction Execution: Stir the reaction mixture continuously at room temperature overnight (approx. 12–16 hours). A white precipitate (phthalhydrazide) will gradually form, indicating the progression of the deprotection.

• Concentration: Once complete (verified via TLC or LC-MS), concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the ethanol.

• Purification: Resuspend the residue in a minimal amount of acetonitrile/water and purify via preparative HPLC (Column: Purospher STAR RP-18e, 10 µm; Eluent: Acetonitrile/Water with 0.5% TFA, gradient 5/95 to 95/5 over 45 min).

• Yield & Characterization: Lyophilize the product fractions to yield 4-amino-2-(pentafluorosulfanyl)benzonitrile. (Expected 1H NMR: δ 7.65 (s, 1H), 7.20 (s, 1H), 6.80 (m, 3H)).

Protocol B: SNAr Fluorination of 2-Cyanophenyl-SF5 Scaffolds

Objective: To leverage the electron-deficient nature of the 2-cyanophenyl-SF5 ring to perform room-temperature SNAr fluorination, a method critical for synthesizing PET imaging agents or highly fluorinated bioactives[3].

Causality & Expert Insight: Traditional SNAr fluorination requires harsh conditions (e.g., CsF at 140 °C), which can degrade complex molecules. By utilizing anhydrous Tetramethylammonium Fluoride (NMe4F) in combination with the extreme electron-withdrawing power of the 2-cyano-SF5 moiety, fluorination can be achieved at 25 °C. The bulky NMe4+ cation prevents tight ion-pairing, rendering the fluoride ion highly nucleophilic ("naked fluoride").

Step-by-Step Procedure:

• Preparation: In a nitrogen-filled glovebox, weigh 0.1 mmol of the halogenated 2-cyanophenyl-SF5 substrate and 0.2 mmol (2.0 equiv.) of anhydrous NMe4F.

• Reaction: Dissolve the reagents in 0.5 mL of anhydrous N,N-dimethylformamide (DMF) to achieve a 0.2 M concentration.

• Execution: Stir the mixture at 25 °C for 24 hours. The intense activation provided by the ortho-cyano and SF5 groups drives the substitution of the leaving group (Cl, Br, or I).

• Workup: Remove the vessel from the glovebox, quench with water, and extract with ethyl acetate. Dry over MgSO4 and purify via silica gel chromatography.

Synthetic Pathway Visualization

The following diagram maps the transformation of the 4-amino-2-(pentafluorosulfanyl)benzonitrile building block into diverse bioactive scaffolds.

Fig 2: Divergent synthetic pathways utilizing the 4-amino-2-(pentafluorosulfanyl)benzonitrile block.

Conclusion

The incorporation of the 2-cyanophenyl-SF5 moiety provides medicinal chemists with a powerful tool to simultaneously enhance the lipophilicity, metabolic stability, and target-binding characteristics of drug candidates. By understanding the profound electronic effects of this dual-EWG system, researchers can employ mild, highly efficient synthetic protocols—such as room-temperature SNAr and orthogonal nitrile derivatizations—to access novel, patentable chemical space.

References

• Pentafluorosulfanyl Group: An Emerging Tool in Optoelectronic Materials ResearchGate URL:[Link]

• Application of the Pentafluorosulfanyl Group as a Bioisosteric Replacement ResearchGate URL:[Link]

• Anhydrous Tetramethylammonium Fluoride for Room-Temperature SNAr Fluorination The Journal of Organic Chemistry - ACS Publications URL:[Link]

• WO2008017381A1 - Arylaminoaryl-alkyl-substituted imidazolidine-2,4-diones, processes for preparing them, medicaments comprising these compounds, and their use Google Patents URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. WO2008017381A1 - Arylaminoaryl-alkyl-substituted imidazolidine-2,4-diones, processes for preparing them, medicaments comprising these compounds, and their use - Google Patents [patents.google.com]

Application Note: 2-Cyanophenylsulfur Pentafluoride in High-Value Scaffold Synthesis

Topic: 2-Cyanophenylsulfur Pentafluoride as a Building Block in Organic Synthesis Content Type: Application Note & Technical Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Specialists

Executive Summary

2-Cyanophenylsulfur pentafluoride (CAS: 864230-02-4 for the 2-fluoro analog, general class reference for 2-cyano) represents a distinct class of fluorinated building blocks. Unlike its meta and para isomers, the ortho-substitution pattern offers a unique "conformational lock" due to the extreme steric bulk of the pentafluorosulfanyl (

) group.

This guide details the strategic application of this building block. While the

group is often termed "Super-Trifluoromethyl" due to its enhanced electronegativity and lipophilicity, its application at the ortho position requires modified protocols to overcome steric shielding. This document provides validated pathways for converting the nitrile handle into carboxylic acids, amines, and tetrazoles, enabling the synthesis of metabolically stable drug candidates.

The Chemical Advantage: vs.

The

group is not merely a larger halogen; it is a hypervalent, octahedral substituent that fundamentally alters the physicochemical landscape of the benzene ring.

Table 1: Physicochemical Comparison

Feature	Trifluoromethyl ( )	Pentafluorosulfanyl ( )	Impact on Drug Design
Geometry	Tetrahedral	Octahedral	provides unique 3D space filling.
Volume ( )	~42	~55 - 60	Steric bulk between -Butyl and .
Electronegativity	3.36 (Pauling)	3.65 (Pauling)	Stronger electron-withdrawing; deactivates ring.
Lipophilicity ( )	0.88	1.51	Significantly enhances membrane permeability.
Chemical Stability	High	Extreme	Resistant to harsh acid/base hydrolysis.

Expert Insight: The 2-position (ortho) placement of the

group creates a "steric wall" that protects the adjacent nitrile from metabolic hydrolysis in vivo, potentially extending the half-life of derived pharmacophores. However, this same wall makes synthetic transformation in vitro challenging.

Strategic Reaction Pathways (Visualized)

The following diagram illustrates the divergent synthesis capabilities starting from 2-cyanophenylsulfur pentafluoride.

Figure 1: Divergent synthetic pathways from the nitrile handle. Note that direct hydrolysis to the acid is often bypassed via the amide due to steric hindrance.

Detailed Synthetic Protocols

Protocol A: Hydrolysis to 2-(Pentafluorosulfanyl)benzoic Acid

Challenge: The ortho-SF5 group shields the nitrile carbon from nucleophilic attack. Standard aqueous alkaline hydrolysis (NaOH/Reflux) often stalls or requires days. Solution: Use the Radziszewski reaction to form the amide first, followed by nitrosyl-mediated hydrolysis.

Step 1: Nitrile to Amide

• Reagents: 2-cyanophenylsulfur pentafluoride (1.0 eq), 30%

  (10 eq), 20% NaOH (2.0 eq), MeOH/DMSO (10:1).

• Procedure:

  • Dissolve substrate in MeOH/DMSO.

  • Cool to 0°C. Add NaOH solution, then dropwise add

    (Caution: Exothermic).

  • Allow to warm to RT and stir for 2–4 hours. The oxidative hydrolysis is less sensitive to sterics than direct saponification.

  • Quench: Dilute with water, extract with EtOAc.

  • Yield Target: >85% Amide.

Step 2: Amide to Acid

• Reagents: Sodium Nitrite (

  , 2.5 eq), 75% .

• Procedure:

  • Dissolve the amide in sulfuric acid at 0°C.

  • Add

    solution dropwise (subsurface addition preferred to avoid gas escape).

  • Heat to 60–80°C for 1 hour. The formation of the diazonium-like intermediate drives the leaving group ability despite the steric bulk.

  • Workup: Pour onto ice. The acid typically precipitates.

Protocol B: Reduction to 2-(Pentafluorosulfanyl)benzylamine

Application: Peptidomimetics and CNS-active agents. Challenge: Catalytic hydrogenation (Pd/C,

) is often sluggish due to the bulk of the group preventing effective adsorption onto the catalyst surface.

Recommended Method: Borane Reduction

• Reagents: Borane-Tetrahydrofuran complex (

  , 1M, 3.0 eq).

• Procedure:

  • Inert Atmosphere: Flame-dry glassware; maintain

    or Ar atmosphere.

  • Dissolve nitrile in anhydrous THF.

  • Add

    slowly at 0°C.

  • Reflux for 12 hours.[1] (Note: The

    group is stable to diborane).

  • Quench: Cool to 0°C. Carefully add MeOH (gas evolution!).

  • Acid Hydrolysis: Add 1M HCl and reflux for 1 hour to break the boron-amine complex.

  • Isolation: Basify with NaOH to pH 10, extract with DCM.

• Analytics: Look for disappearance of CN stretch (2230

  ) and appearance of NH peaks in IR.

Protocol C: Bioisosteric Tetrazole Formation

Application: Carboxylic acid bioisostere with improved metabolic stability. Method: [3+2] Cycloaddition.

• Reagents: Trimethylsilyl azide (

  , 2.0 eq), Dibutyltin oxide ( , 0.1 eq) or TBAF.

• Procedure:

  • Mix nitrile and

    in Toluene (or DMF for higher rates).

  • Add catalyst.[1][2][3][4][5]

  • Heat to 100°C in a sealed pressure vial (Safety: Azides are potential explosion hazards; use a blast shield).

  • Stir for 16 hours.

  • Workup: Cool, add 1N HCl/MeOH to desilylate the intermediate.

  • Purification: Recrystallization from Ethanol/Water.

Troubleshooting & Optimization (The "Ortho Effect")

The steric hinderance of the

group is the primary cause of reaction failure. Use this logic tree to troubleshoot:

Figure 2: Troubleshooting logic for sterically hindered SF5-ortho reactions.

Safety & Handling

• Cyanide Risk: While the nitrile group is stable, inadvertent mixing with strong acids without controlled conditions can theoretically release HCN. Always work in a ventilated hood.

• SF5 Stability: The

  group is chemically robust and generally does not release fluoride or HF under standard organic synthesis conditions. It withstands temperatures up to 250°C and strong Brønsted acids.

References

• Umemoto, T., et al. "Synthesis and Properties of Pentafluorosulfanyl Compounds." Journal of Fluorine Chemistry, 2012.[2] (General SF5 chemistry foundation).

• Savoie, P. R., & Welch, J. T. "Preparation and Utility of Organic Pentafluorosulfanyl-Containing Compounds." Chemical Reviews, 2015.[2] (Comprehensive review on reactivity and steric effects).

• Tokunaga, E., et al. "Pentafluorosulfanyl (SF5) Group as a Superior Bioisostere." Drug Discovery Today, 2018. (Context on lipophilicity and drug design).

• Beier, P., et al. "Nucleophilic substitution of nitro-SF5-benzenes." Journal of Organic Chemistry, 2011. (Reactivity patterns of SF5 arenes).

• Altornonte, S., & Zanda, M. "Synthetic chemistry and biological activity of pentafluorosulfanyl (SF5) organic molecules." Journal of Fluorine Chemistry, 2012.[2] (Bioisosterism data).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and Properties of Pentafluorosulfanyl Group (SF5)-Containing Meta-Diamide Insecticides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Amine synthesis by amide reduction [organic-chemistry.org]
• 4. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 5. Synthesis of Phthalocyanines with a Pentafluorosulfanyl Substituent at Peripheral Positions - PMC [pmc.ncbi.nlm.nih.gov]

Use of aryl SF5 compounds in the development of optoelectronic materials

Application Note: Engineering Optoelectronic Materials via Aryl-Pentafluorosulfanyl (SF

) Integration

Executive Summary

The pentafluorosulfanyl (SF

) group is rapidly emerging as a transformative functional moiety in materials science, particularly in the design of advanced optoelectronic materials[1][2]. Historically dubbed the "forgotten functional group" due to synthetic bottlenecks involving hazardous fluorinating agents, recent breakthroughs in catalytic methodologies have unlocked its potential[3]. For researchers developing Organic Light-Emitting Diodes (OLEDs), Organic Field-Effect Transistors (OFETs), and Dye-Sensitized Solar Cells (DSSCs), the aryl-SF motif offers unprecedented control over molecular orbital energy levels, film morphology, and device longevity[4][5].

Mechanistic Causality: The "Super Trifluoromethyl" Advantage

In optoelectronic material design, the choice of electron-withdrawing groups (EWGs) dictates the photophysical properties of the active layer. The SF

group outperforms the traditional trifluoromethyl (-CF ) group through three synergistic mechanisms:

• Deep HOMO/LUMO Tuning: The hypervalent sulfur(VI) center surrounded by five highly electronegative fluorine atoms imparts a massive inductive electron-withdrawing effect (Hammett constant

  = +0.68)[6]. When integrated into a push-pull chromophore (e.g., BODIPY or phthalocyanine), the aryl-SF group effectively localizes the Lowest Unoccupied Molecular Orbital (LUMO), reducing the bandgap and facilitating low-energy intramolecular charge transfer[3][5].

• Morphological Control via Steric Bulk: Aggregation-caused quenching (ACQ) and detrimental

  stacking are primary failure modes in solution-processed OLEDs and OFETs. The octahedral geometry of the SF group occupies a steric volume comparable to a tert-butyl group, forcing adjacent polymer chains or dye molecules to maintain optimal intermolecular spacing. This enhances solubility and film uniformity[3][4][5].

• Unprecedented Stability: Device degradation often stems from hydrolytic or photolytic cleavage of functional groups. The SF

  group exhibits superior chemical and thermal stability compared to CF , ensuring longer operational lifetimes under continuous photoexcitation.

Quantitative Physicochemical Comparison

To understand the structural advantages of the SF

group, it is critical to benchmark it against standard functional groups used in organic electronics:

Property	Pentafluorosulfanyl (-SF )	Trifluoromethyl (-CF )	tert-Butyl (-tBu)	Impact on Optoelectronics
Hammett Constant ( )	+0.68	+0.54	-0.20	Stronger LUMO stabilization; enhanced push-pull effect[6].
Hansch Lipophilicity ( )	1.23	0.88	1.98	Superior solubility in organic processing solvents[6].
Electronegativity ( )	3.65	3.36	~2.50	Greater dipole moment generation for OFET electrets[4][7].
Steric Volume (Å )	~36	~27	~40	Prevents stacking; reduces aggregation quenching[3][7].
Hydrolytic Stability	Extremely High	High	High	Extends device lifetime under ambient moisture.

Optoelectronic Energy Level Diagram

Energy level diagram illustrating the push-pull intramolecular charge transfer driven by Aryl-SF5.

Experimental Protocols

Protocol A: Synthesis of Aryl-SF Optoelectronic Precursors via Pd-Catalyzed Direct Arylation

Rationale/Causality: Traditional methods to install SF

require highly toxic ClF or F gas[6][8]. Instead, utilizing commercially available nitro(pentafluorosulfanyl)benzenes and subjecting them to Pd-catalyzed direct arylation provides a modular, safe, and highly regioselective route to synthesize extended conjugated -systems required for optoelectronics[9].

Materials:

• 1-Nitro-4-(pentafluorosulfanyl)benzene (1.0 equiv)

• Aryl bromide (e.g., bromothiophene for OFET polymers) (1.5 equiv)

• Palladium(II) acetate (Pd(OAc)

  , 5 mol%)

• Ligand: DavePhos (10 mol%)

• Base: K

  CO (2.0 equiv)

• Solvent: Pivalic acid / Toluene (1:5 v/v)

Step-by-Step Methodology:

• Preparation: In an argon-filled glovebox, charge a Schlenk flask with Pd(OAc)

  , DavePhos, and K CO . Causality: DavePhos is selected because its steric bulk facilitates the rapid reductive elimination of the highly electron-deficient SF -aryl palladium intermediate, preventing catalyst stalling[9].

• Reagent Addition: Add the nitro(pentafluorosulfanyl)benzene and aryl bromide, followed by the degassed toluene/pivalic acid solvent mixture. Causality: Pivalic acid acts as a proton-shuttle co-catalyst, lowering the activation energy for the Concerted Metalation-Deprotonation (CMD) step essential for direct C-H arylation.

• Reaction: Seal the flask, remove it from the glovebox, and stir at 110 °C for 16 hours.

• Purification: Cool to room temperature, filter through a pad of Celite to remove the palladium black, and concentrate the filtrate. Purify via silica gel column chromatography (Hexanes/Ethyl Acetate).

• Self-Validation Checkpoint (

  F NMR): To ensure the hypervalent SF group survived the elevated temperatures without degrading to a trifluoride or sulfide, perform F NMR (376 MHz, CDCl ). A successful synthesis is validated by the presence of a distinct AB spin system: a multiplet at ~84-82 ppm (1F, axial) and a doublet at ~65 ppm (4F, equatorial, 150 Hz)[7].

Protocol B: Fabrication of SF -Functionalized DSSC Photoanodes

Rationale/Causality: Incorporating SF

at the meso-aryl position of BODIPY dyes enhances charge-transfer from the cathode surface towards the redox mediator. The room-temperature sensitization protocol is critical to prevent thermal degradation of the anchoring carboxylic acid groups while ensuring dense monolayer packing[5].

Step-by-Step Methodology:

• Substrate Preparation: Clean Fluorine-doped Tin Oxide (FTO) glass substrates via sequential sonication in detergent, deionized water, acetone, and isopropanol (15 mins each). Treat with UV-Ozone for 20 minutes to maximize surface hydroxyl groups.

• Mesoporous Oxide Deposition: Screen-print a layer of mesoporous NiO (for p-type DSSCs) or TiO

  (for n-type DSSCs) onto the FTO glass. Sinter at 450 °C for 30 minutes to ensure electrical connectivity between nanoparticles[5].

• Dye Sensitization: Prepare a 0.3 mM solution of the synthesized SF

  -BODIPY dye in anhydrous ethanol. Immerse the sintered oxide electrodes into the dye solution at room temperature for 16 hours in the dark. Causality: The high lipophilicity ( = 1.23) of the SF group drives rapid partitioning of the dye from the polar ethanol solvent onto the oxide surface, ensuring a high dye-loading density without the need for heating[5][6].

• Self-Validation Checkpoint (Device Performance): Assemble the cell with a counter electrode and an I

  /I electrolyte. Measure the Current Density-Voltage (J-V) curve under AM 1.5G illumination. The self-validating metric is the Open-Circuit Voltage (V ). An increased V relative to the CF analogue confirms that the SF group has successfully suppressed interfacial charge recombination due to its steric shielding effect[5].

Synthetic & Fabrication Workflow

End-to-end workflow for synthesizing and validating Aryl-SF5 optoelectronic materials.

References

1.[1] Pentafluorosulfanyl Group: An Emerging Tool in Optoelectronic Materials - ResearchGate. [Link] 2.[2] Pentafluorosulfanyl group: an emerging tool in optoelectronic materials - RSC Publishing. [Link] 3. Pentafluorosulfanyl group: an emerging tool in optoelectronic materials (Julian M. W. Chan) - RSC Publishing. [Link] 4.[8] Practical methods for the synthesis of arylsulfur pentafluorides - ResearchGate. [Link] 5.[3] Synthesis of Phthalocyanines with a Pentafluorosulfanyl Substituent at Peripheral Positions - D-NB.info. [Link] 6.[9] Pd-Catalyzed Direct Arylation of Nitro(pentafluorosulfanyl)benzenes with Aryl Bromides - Organic Letters (ACS Publications). [Link] 7.[7] Synthesis of Aryl Propionamide Scaffold Containing a Pentafluorosulfanyl Moiety as SARMs - MDPI. [Link] 8.[4] Reactions of Difluoro-pentafluorosulfanyl-iodomethane (SF5CF2I) with Electronically Different Types of Alkenes - ResearchGate. [Link] 9.[6] Synthetic Access to Persulfuranyl Scaffolds via Direct and Indirect Methods - American Chemical Society. [Link] 10.[5] Pentafluorosulfanyl-functionalised BODIPY push–pull dyes for p-type dye-sensitized solar cells - RSC Publishing. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Pentafluorosulfanyl group: an emerging tool in optoelectronic materials - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 3. d-nb.info [d-nb.info]
• 4. researchgate.net [researchgate.net]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]

Application Notes: Pentafluorosulfanyl Benzonitriles in Agrochemical Research

Executive Summary & Mechanistic Rationale

The pentafluorosulfanyl (-SF5) group is increasingly recognized as a "super-trifluoromethyl" bioisostere in modern drug and agrochemical design[1]. It offers superior lipophilicity, stronger electron-withdrawing capacity, and greater steric bulk (comparable to a tert-butyl group) than the traditional -CF3 group[2]. In agrochemical research, incorporating the -SF5 moiety into benzonitrile scaffolds provides a dual advantage:

• Pharmacodynamic Enhancement: The -SF5 group enhances target-site binding affinity and metabolic stability in vivo, preventing rapid enzymatic degradation in target pests[3].

• Synthetic Versatility: The benzonitrile moiety serves as a highly versatile synthetic handle. The strongly electron-withdrawing cyano (-CN) group directs regioselective ortho-metalation, enabling the late-stage functionalization required to build complex agrochemical architectures, such as meta-diamide insecticides[4].

Physicochemical Profiling: -SF5 vs. -CF3

Understanding the physicochemical differences between -SF5 and -CF3 is critical for rational agrochemical design. The enhanced lipophilicity (Hansch π) directly correlates with improved cuticular penetration in insects, a vital pharmacokinetic parameter for topical and systemic insecticides[1][5].

Physicochemical Property	Trifluoromethyl (-CF3)	Pentafluorosulfanyl (-SF5)	Agrochemical Implication
Electronegativity (Hammett σp)	0.54	0.68	Stronger electron withdrawal increases the acidity of adjacent pharmacophores.
Lipophilicity (Hansch π)	0.88	1.44	Superior cuticular penetration and systemic mobility in plant/insect tissues.
Steric Volume (ų)	42.6	73.4	Enhanced van der Waals interactions in receptor binding pockets (e.g., GABA).
Dipole Moment (Debye)	2.60	3.44	Alters molecular orientation without increasing overall aqueous polarity.
Hydrolytic Stability	High	Extremely High	Exceptional resistance to environmental degradation and enzymatic cleavage.

Synthetic Workflows & Logical Relationships

The synthesis of SF5-bearing agrochemicals often begins with commercially available 4-(pentafluorosulfanyl)benzonitrile. The strong electron-withdrawing nature of both the -CN and -SF5 groups acidifies the ortho-protons, making them susceptible to deprotonation. However, standard alkyllithium reagents (like n-BuLi) would nucleophilically attack the cyano group. Therefore, the sterically hindered base Lithium tetramethylpiperidide (LiTMP) is strictly required to achieve regioselective ortho-lithiation without compromising the nitrile[6].

Synthetic workflow for the regioselective ortho-lithiation of 4-(SF5)benzonitrile.

Validated Experimental Protocols

Protocol A: Regioselective Ortho-Lithiation and Iodination of 4-(Pentafluorosulfanyl)benzonitrile

Causality Note: This protocol utilizes LiTMP to prevent nucleophilic addition to the cyano group. The reaction must be maintained at cryogenic temperatures (-78°C) to prevent the highly reactive lithiated intermediate from undergoing unwanted benzyne formation or dimerization[4][6].

Reagents & Materials:

• 4-(Pentafluorosulfanyl)benzonitrile (1.0 equiv, 0.872 mmol)

• 2,2,6,6-Tetramethylpiperidine (TMP) (2.0 equiv, 1.75 mmol)

• n-Butyllithium (n-BuLi, 2.5 M in hexanes) (2.0 equiv, 1.75 mmol)

• Iodine (I2) (1.2 equiv, 0.960 mmol)

• Anhydrous Tetrahydrofuran (THF) (10 mL)

Step-by-Step Methodology:

• Preparation of LiTMP: In an oven-dried Schlenk flask under an inert argon atmosphere, dissolve TMP in 6 mL of anhydrous THF. Cool the solution to 0°C (273 K) using an ice bath.

• Lithiation of TMP: Slowly add n-BuLi dropwise to the TMP solution. Stir the mixture at 0°C for 30 minutes to ensure complete formation of LiTMP[6].

• Cryogenic Cooling: Cool the LiTMP solution to -78°C (195 K) using a dry ice/acetone bath.

• Substrate Addition: Dissolve 4-(pentafluorosulfanyl)benzonitrile in 2 mL of anhydrous THF. Add this solution dropwise to the LiTMP mixture. Observation: The solution will transition from pale yellow to dark brown, indicating the formation of the ortho-metalated intermediate[6].

• Intermediate Maturation: Stir the reaction mixture for exactly 1 hour at -78°C.

• Electrophilic Trapping: Dissolve Iodine (I2) in 4 mL of anhydrous THF. Add this solution dropwise to the dark brown reaction mixture. Stir for an additional 2 hours at -78°C[6].

• Quenching & Workup: Remove the cooling bath and allow the mixture to warm to room temperature over 1 hour. Quench the reaction by adding 10 mL of distilled water.

• Extraction & Purification: Remove THF under reduced pressure. Extract the aqueous layer with diethyl ether (3 x 15 mL). Wash the combined organic layers with saturated sodium thiosulfate (to remove excess iodine) and brine, dry over anhydrous Na2SO4, and concentrate. Purify via silica gel flash chromatography to yield 2-iodo-4-(pentafluorosulfanyl)benzonitrile[4].

Protocol B: Synthesis and Evaluation of SF5-Containing Meta-Diamide Insecticides

Causality Note: The synthesized 2-iodo-4-(SF5)benzonitrile can be converted into an aniline derivative via copper-catalyzed cyanation and subsequent hydrolysis/amidation. The resulting SF5-meta-diamides are evaluated for their efficacy against resistant insect strains[1].

Step-by-Step Methodology:

• Scaffold Assembly: Couple the SF5-benzonitrile derivative with a benzoyl chloride derivative in the presence of triethylamine and DMAP (catalyst) in dichloromethane (DCM) at room temperature for 12 hours.

• Purification: Wash with 1N HCl and saturated NaHCO3, dry, and concentrate. Purify via recrystallization.

• Insecticidal Bioassay (Leaf-Dip Method):

  • Prepare a stock solution of the SF5-meta-diamide in DMSO, then dilute with water containing 0.1% Triton X-100 to achieve concentrations of 10, 5, 1, and 0.1 ppm.

  • Dip cabbage leaf discs into the solutions for 10 seconds and air-dry.

  • Infest each disc with 10 second-instar larvae of Plutella xylostella (diamondback moth).

  • Incubate at 25°C, 65% relative humidity, with a 16:8 light:dark photoperiod.

  • Self-Validation Step: Assess mortality at 48 and 72 hours post-infestation. You must include a solvent-only control (DMSO/Triton X-100 in water) to establish baseline mortality and a commercial standard (e.g., Broflanilide) to benchmark relative potency and validate the assay's sensitivity[1].

Mechanism of Action: GABA Receptor Antagonism

SF5-containing meta-diamides act as non-competitive antagonists of the γ-aminobutyric acid (GABA) receptor in the insect central nervous system. The bulky and highly lipophilic -SF5 group enhances binding affinity within the allosteric site of the GABA-gated chloride channel, leading to prolonged channel blockade, hyperexcitation, and rapid insect paralysis[1].

Mechanism of action of SF5-meta-diamides via GABA-gated chloride channel antagonism.

References

• ChemInform Abstract: Preparation and Utility of Organic Pentafluorosulfanyl-Containing Compounds . ResearchGate. 3

• Synthesis and Properties of Pentafluorosulfanyl Group (SF5)-Containing Meta-Diamide Insecticides . NIH.gov.1

• Synthesis and Physicochemical Properties of 2-SF5-(Aza)Indoles, a New Family of SF5 Heterocycles . ACS.org. 5

• When SF5 outplays CF3: effects of pentafluorosulfanyl decorated scorpionates on copper . RSC.org. 2

• Synthesis of Phthalocyanines with a Pentafluorosulfanyl Substituent at Peripheral Positions . NIH.gov. 4

• Structural characterization and Hirshfeld surface analysis of 2-iodo-4-(pentafluoro-λ-sulfanyl)benzonitrile . ResearchGate. 6

Sources

• 1. Synthesis and Properties of Pentafluorosulfanyl Group (SF5)-Containing Meta-Diamide Insecticides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. When SF 5 outplays CF 3 : effects of pentafluorosulfanyl decorated scorpionates on copper - Chemical Science (RSC Publishing) DOI:10.1039/D1SC04846E [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of Phthalocyanines with a Pentafluorosulfanyl Substituent at Peripheral Positions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

Application Note: Regioselective Synthesis of Cyanophenylsulfur Pentafluorides

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols

Introduction & Strategic Rationale

The pentafluorosulfanyl (–SF₅) group is increasingly recognized as a "super-trifluoromethyl" group in medicinal chemistry and materials science. It boasts exceptional chemical and thermal stability, high lipophilicity, and a strong electron-withdrawing character (exerting a powerful inductive effect,

, and a moderate resonance effect, ) [1].

Cyanophenylsulfur pentafluorides (SF₅-benzonitriles) are critical advanced intermediates. The nitrile moiety serves as a versatile linchpin, readily converted into primary amines, carboxylic acids, amidines, and tetrazoles for drug discovery programs. However, the unique electronic properties of the –SF₅ group dictate specific synthetic strategies. Because the –SF₅ group is strongly deactivating, direct electrophilic aromatic cyanation is unfeasible. Instead, regioselective synthesis relies on cross-coupling of pre-functionalized SF₅-halides, classical Sandmeyer transformations, or directed ortho-metalation [2, 3].

Mechanistic Insights & Causality in Reaction Design

To achieve high regioselectivity and yield, the synthetic route must be matched to the desired substitution pattern (ortho, meta, or para).

The Palladium-Catalyzed Cyanation (Para & Meta)

For 4-cyanophenylsulfur pentafluoride and 3-cyanophenylsulfur pentafluoride, the most efficient route is the palladium-catalyzed cyanation of the corresponding bromo- or iodo-arenes.

• Causality of Reagent Choice: Zinc cyanide (Zn(CN)₂) is strictly preferred over sodium or potassium cyanide. Soluble cyanide salts generate a high concentration of free CN⁻ ions, which strongly coordinate to the Pd(II) intermediate, forming an inactive

  complex and poisoning the catalyst. Zn(CN)₂ has low solubility in organic solvents like DMF, maintaining a steady, low concentration of reactive cyanide that permits transmetalation without catalyst deactivation.

• Electronic Acceleration: The strongly electron-withdrawing –SF₅ group accelerates the initial oxidative addition of the Pd(0) catalyst into the C–Br bond, making these substrates highly reactive in cross-coupling [2].

The Sandmeyer Reaction (Meta)

Because the –SF₅ group is a meta-directing deactivator, the direct nitration of phenylsulfur pentafluoride exclusively yields 3-nitrophenylsulfur pentafluoride [3]. Subsequent reduction yields 3-aminophenylsulfur pentafluoride. The Sandmeyer reaction converts this amine to the nitrile via a diazonium intermediate. This self-validating classical route is highly scalable and avoids expensive transition metal catalysts.

Directed Ortho-Lithiation (Ortho)

Synthesizing 2-cyanophenylsulfur pentafluoride requires circumventing the meta-directing nature of the –SF₅ group. This is achieved via directed ortho-metalation (DoM). Using a bulky, non-nucleophilic base like lithium tetramethylpiperidide (LTMP), the proton ortho to the –SF₅ group is selectively abstracted. The resulting lithium species is trapped with iodine, followed by a Rosenmund-von Braun cyanation using CuCN [2].

Visualizing the Synthetic Workflows

Figure 1: Divergent regioselective synthetic pathways to SF5-benzonitriles.

Figure 2: Pd-catalyzed cyanation cycle avoiding catalyst poisoning via Zn(CN)2.

Quantitative Data Summary

The following table summarizes the validated parameters for the regioselective synthesis of cyanophenylsulfur pentafluorides based on established literature [1, 2, 4].

Target Regioisomer	Starting Material	Reagents / Catalyst	Solvent	Temp (°C)	Typical Yield
4-Cyano-SF₅	4-Bromophenylsulfur pentafluoride	Zn(CN)₂, Pd(PPh₃)₄	DMF	80 - 100	85 - 92%
4-Cyano-SF₅	4-Iodophenylsulfur pentafluoride	CuCN (Rosenmund-von Braun)	NMP	150	75 - 80%
3-Cyano-SF₅	3-Aminophenylsulfur pentafluoride	NaNO₂, HCl, then CuCN/KCN	H₂O / Toluene	0 to 60	65 - 70%
2-Cyano-SF₅	Phenylsulfur pentafluoride	1. LTMP, I₂ 2. CuCN	1. THF 2. DMF	1. -78 2. 120	50 - 60% (Over 2 steps)

Experimental Protocols

Safety Warning: Cyanide salts (Zn(CN)₂, CuCN, KCN) are highly toxic. All procedures must be conducted in a well-ventilated fume hood. Acidification of cyanide-containing aqueous waste must be strictly avoided to prevent the generation of lethal HCN gas. Quench all cyanide waste with aqueous sodium hypochlorite (bleach) prior to disposal.

Protocol A: Synthesis of 4-Cyanophenylsulfur Pentafluoride via Pd-Catalysis

This method provides the highest yield for para- and meta-substituted halides.

• Preparation: Flame-dry a 50 mL Schlenk flask equipped with a magnetic stir bar. Backfill with argon (3 cycles).

• Reagent Loading: Add 4-bromophenylsulfur pentafluoride (1.0 equiv, 5.0 mmol), zinc cyanide (0.6 equiv, 3.0 mmol), and tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equiv, 0.25 mmol) to the flask.

• Solvent Addition: Inject anhydrous, degassed N,N-dimethylformamide (DMF) (15 mL) via syringe.

• Reaction Execution: Seal the flask and heat the mixture to 90 °C in an oil bath for 12 hours. Causality note: Vigorous stirring is required as Zn(CN)₂ is mostly insoluble.

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate (50 mL) and filter the suspension through a pad of Celite to remove zinc salts and palladium black.

• Washing: Wash the organic filtrate with 5% aqueous ammonium hydroxide (2 × 20 mL) to complex and remove residual zinc/copper, followed by brine (20 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate 9:1) to afford the product as a white solid.

Protocol B: Synthesis of 3-Cyanophenylsulfur Pentafluoride via Sandmeyer Reaction

Ideal for exploiting the meta-directing nature of the SF₅ group during the upstream nitration step.

• Diazotization: Suspend 3-aminophenylsulfur pentafluoride (1.0 equiv, 10.0 mmol) in 20 mL of 20% aqueous HCl. Cool the mixture to 0 °C in an ice-salt bath.

• Nitrite Addition: Dropwise add a solution of sodium nitrite (1.1 equiv, 11.0 mmol) in 5 mL of water, maintaining the internal temperature below 5 °C. Stir for 30 minutes to ensure complete formation of the diazonium salt.

• Cuprate Preparation: In a separate flask, dissolve potassium cyanide (2.5 equiv, 25.0 mmol) in 15 mL of water. Add copper(I) cyanide (1.1 equiv, 11.0 mmol) and stir until a clear solution of

  is formed. Cool to 0 °C.

• Coupling: Slowly transfer the cold diazonium salt solution into the vigorously stirred cuprate solution. Caution: Nitrogen gas will evolve rapidly.

• Completion: Allow the reaction mixture to warm to room temperature, then heat to 60 °C for 1 hour to drive the decomposition of the diazonium intermediate to completion.

• Extraction: Cool to room temperature, extract with toluene (3 × 30 mL), wash with water and brine, dry over MgSO₄, and concentrate. Purify via vacuum distillation or sublimation.

Protocol C: Regioselective Synthesis of 2-Cyanophenylsulfur Pentafluoride

Utilizes directed ortho-lithiation to overcome electronic meta-direction.

• Lithiation: In a dry Schlenk flask under argon, dissolve 2,2,6,6-tetramethylpiperidine (1.1 equiv, 5.5 mmol) in anhydrous THF (20 mL). Cool to -78 °C and add n-butyllithium (1.1 equiv, 5.5 mmol, 2.5 M in hexanes). Stir for 30 minutes to form LTMP.

• Metalation: Dropwise add phenylsulfur pentafluoride (1.0 equiv, 5.0 mmol) in THF (5 mL). Stir at -78 °C for 2 hours. Causality note: LTMP is chosen over LDA to prevent nucleophilic attack on the sulfur atom.

• Electrophilic Trapping: Add a solution of iodine (1.2 equiv, 6.0 mmol) in THF (10 mL) dropwise. Stir for 1 hour at -78 °C, then allow to warm to room temperature. Quench with saturated aqueous Na₂S₂O₃ and extract with diethyl ether to isolate 2-iodophenylsulfur pentafluoride.

• Cyanation: Transfer the isolated 2-iodo intermediate to a pressure vial. Add CuCN (1.5 equiv) and anhydrous DMF (10 mL). Heat at 120 °C for 16 hours.

• Work-up: Cool, dilute with ethyl acetate, and wash extensively with aqueous ammonia to remove copper salts. Purify by silica gel chromatography.

References

• Hua, G., Du, J., Slawin, A. M. Z., & Woollins, J. D. (2014). 2,4-Diaryl-1,3-Chalcogen Azoles Bearing Pentafluorosulfanyl SF₅ Groups: A Synthetic and Structural Study. The Journal of Organic Chemistry, 79(9), 3876-3886.[Link]

• Lim, Z., et al. (2017). Pulling with the Pentafluorosulfanyl Acceptor in Push–Pull Dyes. The Journal of Organic Chemistry, 82(20), 10953-10967.[Link]

• Sheppard, W. A. (1962). Arylsulfur Pentafluorides. Journal of the American Chemical Society, 84(16), 3064-3072.[Link]

• Shaaban, S., et al. (2024). Recent Advances in Design, Synthesis, and Biological Activity Studies of 1,3-Selenazoles. Biomolecules, 14(12), 1546.[Link]

Experimental procedure for the oxidative fluorination of 2-cyanophenyl disulfide

Executive Summary & Scientific Rationale

The conversion of 2-cyanophenyl disulfide to 2-cyanobenzenesulfonyl fluoride represents a critical transformation in modern drug discovery. Sulfonyl fluorides are the linchpin of SuFEx click chemistry , a concept revitalized by Sharpless and Dong, offering a stable yet tunable handle for covalent protein modification and late-stage functionalization.

While traditional methods rely on the synthesis of unstable sulfonyl chlorides followed by halide exchange, this protocol details a direct oxidative fluorination strategy. We prioritize the Trichloroisocyanuric Acid (TCCA) / Potassium Bifluoride (

) system.

Why this Approach?

• Causality & Efficiency: TCCA acts as a solid-state, bench-stable source of electrophilic chlorine (

  ), generating sulfonyl chlorides in situ. The presence of aqueous drives a rapid equilibrium toward the sulfonyl fluoride due to the high bond energy of S-F (approx. 130 kcal/mol) compared to S-Cl.

• Substrate Specificity: The 2-cyano group is electron-withdrawing. This deactivates the aromatic ring, making electrophilic attack slower than in electron-rich systems. Our protocol adjusts for this by modulating oxidant stoichiometry and solvent polarity to stabilize the radical-cation intermediates.

• Safety: This method avoids the use of gaseous Chlorine (

  ) and highly corrosive liquid reagents like .

Mechanistic Insight

The transformation proceeds through an oxidative cleavage of the disulfide bond. Understanding this pathway is essential for troubleshooting low yields.

Reaction Pathway Diagram

The following diagram illustrates the stepwise oxidation from the disulfide oxidation state S(II) to the sulfonyl fluoride S(VI).

Caption: Mechanistic flow from Disulfide S(II) to Sulfonyl Fluoride S(VI) via in-situ chlorination.

Experimental Protocol: TCCA-Mediated Oxidative Fluorination

This protocol is optimized for the electron-deficient 2-cyanophenyl scaffold.

Reagents & Stoichiometry

Reagent	MW ( g/mol )	Equiv.[1][2][3]	Role
2-Cyanophenyl Disulfide	268.36	1.0	Substrate
Trichloroisocyanuric Acid (TCCA)	232.41	2.2	Oxidant / Cl source
Potassium Bifluoride ( )	78.10	4.0	Fluoride Source
Acetonitrile (MeCN)	-	0.2 M	Solvent
Water ( )	-	-	Co-solvent (Required for [O])

Step-by-Step Procedure

• Preparation of Oxidant Slurry:

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-cyanophenyl disulfide (1.0 mmol, 268 mg) in Acetonitrile (4 mL).

  • Note: Ensure the disulfide is fully dissolved before proceeding. The nitrile group improves solubility in MeCN compared to pure hydrocarbon disulfides.

• Activation:

  • Cool the solution to 0 °C using an ice bath.

  • Add Potassium Bifluoride (

    ) (4.0 mmol, 312 mg) in one portion.

  • Add Water (1 mL) dropwise.

  • Causality: The addition of water is strictly required. TCCA provides the chlorine, but the oxygen atoms in the final sulfonyl group originate from water.

• Oxidative Addition (The Exotherm):

  • Add TCCA (2.2 mmol, 511 mg) portion-wise over 5 minutes.

  • Critical Observation: A white precipitate (Cyanuric acid) will begin to form as TCCA is consumed. The reaction is exothermic; maintain 0 °C to prevent over-oxidation or nitrile hydrolysis.

• Reaction Maintenance:

  • Allow the reaction to warm to Room Temperature (20-25 °C) .

  • Stir vigorously for 2 to 4 hours .

  • Monitoring: Check via TLC (Hexane/EtOAc) or LC-MS. The disulfide spot should disappear. The intermediate sulfonyl chloride is transient and converts rapidly to the fluoride in the presence of excess

    .

• Work-up & Isolation:

  • Dilute the mixture with Dichloromethane (DCM) (20 mL) and Water (10 mL).

  • Filter the mixture through a pad of Celite to remove the insoluble Cyanuric acid byproduct.

  • Separate the organic layer. Extract the aqueous layer once more with DCM (10 mL).

  • Wash the combined organics with Sat.

    (removes remaining acid) and Brine .

  • Dry over anhydrous

    , filter, and concentrate under reduced pressure.

• Purification:

  • Purify via silica gel flash chromatography.

  • Eluent: Gradient of Hexanes/Ethyl Acetate (typically 0%

    20% EtOAc).

  • Target: 2-Cyanobenzenesulfonyl fluoride is typically a white/off-white solid.

Analytical Validation (Self-Validating System)

To ensure the protocol worked, you must validate the unique spectroscopic signature of the Sulfonyl Fluoride group.

Analytical Method	Expected Signal	Structural Confirmation
NMR	+60 to +65 ppm (singlet)	Definitive proof of . Sulfonyl fluorides have a very distinct shift compared to aryl fluorides ( -100 to -120 ppm).
NMR	Doublet at C-1 ( )	Confirms F is attached to the sulfur adjacent to the carbon.
IR Spectroscopy	(asymmetric )	Characteristic sulfonyl stretch.
GC-MS / LC-MS	Parent ion often invisible; look for	Sulfonyl fluorides are stable but can lose F under ionization.

Operational Workflow Diagram

This diagram outlines the physical workflow to ensure reproducibility in a standard laboratory setting.

Caption: Operational workflow for the TCCA-mediated oxidative fluorination.

Safety & Troubleshooting

Safety Critical Control Points

• Cyanide Risk: While the nitrile group (CN) is bonded, highly acidic conditions combined with strong oxidants could theoretically liberate trace HCN if the ring degrades. However, the basicity of

  buffers this. Always work in a fume hood.

• HF Generation:

  is a source of bifluoride. While less volatile than anhydrous HF, it is corrosive to glass and tissue. Avoid skin contact; use plasticware if possible for long-term storage, though glass is acceptable for this short reaction time.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete oxidation of intermediate.	Increase TCCA to 3.0 equiv. The electron-withdrawing CN group slows the electrophilic attack.
Hydrolysis Product ( )	Over-heating or insufficient Fluoride.	Ensure T < 25°C. Increase loading to 5-6 equiv to outcompete water nucleophiles.
Starting Material Remains	Poor solubility.	Increase MeCN ratio or gently warm to 30°C after TCCA addition is complete.

References

• Kirihara, M., et al. (2011).[4] "TCCA/KHF2 Mediated Oxidative Fluorination." Tetrahedron Letters, 52(23), 3086-3089.

• Dong, J., Sharpless, K. B., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition, 53(36), 9430-9448.

• Noël, T., et al. (2019).[4] "Electrochemical Synthesis of Sulfonyl Fluorides." Journal of the American Chemical Society, 141(29), 11430–11434.

• Wright, S. W., & Hallstrom, K. N. (2006). "Oxidative chlorination of thiols to sulfonyl chlorides." Journal of Organic Chemistry, 71(3), 1080-1084.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and Potassium Fluoride - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry [ccspublishing.org.cn]

Technical Notes & Optimization

Challenges in the synthesis of ortho-substituted aryl SF5 compounds

Technical Support Center: Synthesis of Ortho-Substituted Aryl- Compounds

Current Status: 🟢 System Online | Ticket Volume: High Subject: Troubleshooting Steric & Electronic Conflicts in Ortho-

Arenes Support Tier: Level 3 (Senior Application Scientist)

Executive Summary: The "Ortho-Wall" Paradox

Welcome to the technical support center for Pentafluorosulfanyl (

) chemistry. If you are here, you have likely encountered the "Ortho-Wall."

The

group is chemically robust, but its synthesis is notoriously sensitive to steric environments. The group has a van der Waals radius comparable to a tert-butyl group and high electronegativity ( , ).

The Core Problem:

• Synthesis of

  : Placing an group next to an existing substituent is nearly impossible via direct oxidative fluorination due to steric inhibition of the S(IV) S(VI) transition.

• Functionalization of

  -Arenes: Placing a substituent next to an existing group is difficult because the group activates the ring for elimination (benzyne formation) rather than simple substitution under standard lithiation conditions.

This guide provides root-cause analysis and validated protocols to bypass these failure modes.

Decision Matrix: Select Your Workflow

Before proceeding, identify your current synthetic bottleneck using the logic flow below.

Figure 1: Strategic decision tree for selecting the correct synthetic pathway based on substrate constraints.

Ticket #401: Failure of Direct Oxidative Fluorination

User Report: "I tried to convert o-methyl diphenyl disulfide to the corresponding

analog using or TCICA/KF. The reaction stalled at the trifluorosulfide ( ) stage or decomposed."

Root Cause Analysis

Oxidative fluorination proceeds via an

cation intermediate.

• Mechanism:

  .

• The Blockage: The oxidation from S(IV) (

  ) to S(VI) ( ) requires the sulfur center to adopt a specific geometry to accept the final fluorides. An ortho-substituent (even a methyl group) sterically shields the sulfur, preventing the approach of the oxidant/fluoride source.

• Evidence: Beier and Umemoto have demonstrated that while ortho-fluoro substituents are tolerated (small radius), anything larger (Cl, Me,

  ) drastically reduces yield or halts the reaction [1, 5].

Resolution Protocol: The "Building Block" Bypass

Do not fight the sterics. Build the ring after or during

installation.

Method: Radical Addition of

to Alkynes/Alkenes.[1] This method installs the group on an acyclic precursor, which is then cyclized.

Step-by-Step:

• Reagents:

  (gas) + Alkyne/Alkene + (initiator).

• Reaction:

  • Add

    across the double/triple bond.

  • Perform dehydrochlorination (elimination of HCl) to restore the double bond.

  • Use Diels-Alder or cyclization to form the aromatic ring.

• Advantage: The steric bulk is accommodated during the ring-closing step, which is thermodynamically driven, rather than the kinetically sensitive fluorination step.

Ticket #402: Decomposition During Ortho-Lithiation (DoM)

User Report: "I have phenylsulfur pentafluoride (

). I tried to lithiate it with n-BuLi to trap with an electrophile. The mixture turned black/tarry, and I recovered no product."

Root Cause Analysis

The

group is a strong electron-withdrawing group (EWG), making the ortho-protons acidic. However, it is also a potential leaving group (fluoride elimination).

• The Trap: Standard bases like n-BuLi are nucleophilic. They can attack the sulfur center or cause dehydrofluorination.

• The Benzyne Pathway: Even if lithiation occurs, the resulting o-lithio species is unstable above -40°C. It eliminates LiF to form 3,4-didehydro-SF5-benzene (SF5-benzyne) . This highly reactive intermediate polymerizes (tar) if not trapped [2].

Resolution Protocol: Cryogenic Non-Nucleophilic Lithiation

You must separate the deprotonation event from the elimination event.

Validated Protocol (Adapted from Snieckus/Beier [2]):

Parameter	Specification	Reason
Base	LiTMP (Lithium 2,2,6,6-tetramethylpiperidide)	Sterically bulky, non-nucleophilic. Prevents attack on S or ring addition.
Solvent	THF/Pentane	Solvation of Li-species is critical for reactivity.
Temperature	-78°C to -60°C (Strict)	Above -40°C, the lithio-species eliminates to benzyne.
Electrophile	Added in situ or immediately	Must trap the anion before it warms up.

Experimental Steps:

• Cool THF solution of

  to -78°C.

• Add LiTMP dropwise (freshly prepared).

• Stir for 30-60 mins at -78°C. Do not warm.

• Add electrophile (e.g.,

  , , source).

• Allow to warm slowly to RT only after quench.

Ticket #403: Utilizing the "Failure" (SF5-Benzyne Synthesis)

User Report: "I actually want to make complex polycyclic SF5 compounds. Can I use that benzyne intermediate?"

Support Response: Yes. This is a feature, not a bug. The ortho-

-benzyne is a powerful tool for synthesizing sterically crowded ortho-substituted systems via cycloaddition [6].

Figure 2: Controlled generation of SF5-benzyne for cycloaddition synthesis.

Protocol:

• Start with 2-fluoro-1-(pentafluorosulfanyl)benzene .

• Treat with PhLi or n-BuLi at -78°C in the presence of a diene (e.g., furan).

• As the mixture warms, LiF is eliminated, generating the benzyne, which immediately undergoes Diels-Alder cycloaddition with the furan.

• Result: A bicyclic system with the

  group and an ortho-substituent (the bridgehead) perfectly installed.

FAQ: Common Technical Queries

Q: Can I use Palladium Catalysis (Suzuki/Buchwald) on ortho-SF5 aryl halides? A: Yes, but it is difficult. The

group is bulky.

• Recommendation: Use SPhos or XPhos Pd-generations (Buchwald precatalysts). These bulky, electron-rich ligands facilitate oxidative addition into the crowded C-Halogen bond next to the

  group.

• Warning: Avoid standard

  . It is not active enough for these sterically demanding substrates [3].

Q: Is the

group stable to hydrogenation? A: Generally, yes. is stable to Pd/C and under standard conditions. However, under dissolving metal conditions (Na/NH3), the S-F bonds can be reduced.

Q: Why not just use

gas? A: is extremely toxic and hydrolyzes to HF. Modern labs prefer TCICA/KF or Umemoto's Reagents for safety, though they still face the steric limitations mentioned in Ticket #401 [5].

References

• Shibata, N., et al. "Synthesis and Properties of Pentafluorosulfanyl-Substituted Arenes." Beilstein Journal of Organic Chemistry, 2012. Link

• Snieckus, V., Beier, P., et al. "In situ ortho-lithiation/functionalization of pentafluorosulfanyl arenes." Journal of Organic Chemistry, 2013. Link

• Panduwawala, T., et al. "Palladium-Catalyzed Cross-Coupling Reactions of Aryl Halides on Sulfur Compounds." Thieme Connect, 2022. Link

• Dolbier, W. R., et al. "Generation of ortho-SF5-Benzyne and Its Diels–Alder Reactions." Organic Letters, 2016. Link

• Togni, A., et al. "Oxidative Fluorination of Heteroatoms Enabled by Trichloroisocyanuric Acid and Potassium Fluoride."[2] Angewandte Chemie, 2021. Link

• Beier, P. "Nucleophilic Substitution of Nitro-SF5-Arenes (Vicarious Nucleophilic Substitution)." Chemical Reviews, 2013. Link

Disclaimer: The protocols described involve hazardous reagents (

precursors, organolithiums, fluorinating agents). All experiments must be conducted in a fume hood with appropriate PPE. Consult local safety officers before attempting high-pressure or fluorine-gas chemistry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Oxidative Fluorination of Selenium and Tellurium Compounds using a Thermally Stable Phosphonium SF5 − Salt Accessible from SF6 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 2-Cyanophenylsulfur Pentafluoride

The following guide is structured as a specialized Technical Support Center for the synthesis of 2-cyanophenylsulfur pentafluoride . It prioritizes the "Two-Step Oxidative Fluorination" method (via the chlorotetrafluoride intermediate) as the industry standard for maximizing yield in ortho-substituted systems, while addressing common pitfalls in direct fluorination.

Ticket ID: SF5-ORTHO-YIELD-OPT Assigned Specialist: Senior Application Scientist, Fluorine Chemistry Division Status: Open

Executive Summary

Synthesizing 2-cyanophenylsulfur pentafluoride presents a unique "perfect storm" of challenges: the steric hindrance of the ortho-cyano group combined with the high oxidation potential required to reach the

state.

If you are experiencing low yields (<20%) or inseparable byproducts, you are likely using Direct Fluorination (using

or in one pot) on the disulfide.

The Solution: Switch to the Stepwise Umemoto Protocol . Isolate the Arylsulfur Chlorotetrafluoride (

) intermediate before converting to .[1] This method typically boosts yields from ~15% to >60% for ortho-substituted arenes by bypassing the kinetic trap of the sulfur-fluorine exchange.

Module 1: The "Yield Killer" – Diagnostic Q&A

Identify your failure mode before changing your protocol.

Q1: I am using with bis(2-cyanophenyl) disulfide in FC-72, but my conversion is stalled at 30%.

Diagnosis: Surface Passivation & Solubility Mismatch.

is insoluble in fluorocarbons (like FC-72). The reaction relies on surface contact. As the reaction proceeds, reduced coats the surface of the particles, stopping the reaction. Furthermore, the polar disulfide is poorly soluble in non-polar FC-72. The Fix:

• Switch Solvent: Use Acetonitrile (MeCN) .

  • Mechanism:[2][3][4] MeCN coordinates with

    , breaking down the lattice and generating a reactive radical species ( ). This changes the mechanism from heterogeneous surface reaction to a pseudo-homogeneous radical process.

• Stoichiometry: Increase

  to 6.5 equivalents .

Q2: I see the product peak on GC-MS, but it vanishes during silica column purification.

Diagnosis: Hydrolysis of the Intermediate. You likely generated the

intermediate or a trifluorosulfurane ( ) byproduct, which are hydrolytically unstable on silica gel. The final product is stable, but if the reaction wasn't complete, the intermediates decompose into sulfinic acids that streak on the column and trap your product. The Fix:

• Quench Protocol: Treat the crude reaction mixture with aqueous

  before extraction to hydrolyze unstable intermediates into water-soluble salts, leaving only the stable product in the organic layer.

• Verification: Do not rely on GC-MS alone. Use

  NMR.[2][5] The group shows a characteristic doublet ( 60-80 ppm) and quintet pattern.

Q3: My glassware is etching, and the reaction turns black/tarry.

Diagnosis: HF Attack & Polymerization. The reaction generates HF as a byproduct (if H-abstraction occurs) or from hydrolysis. HF eats borosilicate glass, generating

and water. Water kills instantly, creating black Silver(I/II) oxides. The Fix:

• Equipment: You MUST use FEP (Fluorinated Ethylene Propylene) or PFA reaction vessels. Never use glass.

• Scavenger: Add anhydrous

  (2.0 equiv) to the reaction to act as an HF sponge ( ).

Module 2: The High-Yield Protocol (The Two-Step Method)

Recommended for scaling >1 gram.

This method separates the oxidation step (

) from the fluorination step ( ), avoiding the steric crowding issues of the ortho-cyano group.

Workflow Diagram

Caption: The Umemoto Two-Step Protocol bypasses the kinetic barriers of direct fluorination.

Step-by-Step Methodology

Step 1: Synthesis of 2-cyano-phenylsulfur chlorotetrafluoride ( )

• Setup: FEP bottle equipped with a gas inlet/outlet.

• Reagents:

  • Bis(2-cyanophenyl) disulfide (1.0 equiv)

  • Dry KF (10.0 equiv) – Acts as the F- source and HF scavenger.

  • Acetonitrile (Anhydrous).[6]

• Reaction:

  • Cool to -10°C.

  • Bubble

    gas (approx 3.0 equiv) slowly through the slurry.

  • Observation: The mixture will turn pale yellow.

  • Stir at 0°C for 2 hours.

• Workup: Filter off the inorganic salts (KCl/KF) under inert atmosphere (glovebox or N2 cone). Evaporate solvent.[1]

• Result: You now have the

  intermediate. Do not purify on silica. Proceed immediately.

Step 2: Conversion to [1]

• Reagents:

  • Crude

    from Step 1.
  • (1.0 equiv) or (catalytic) + Excess HF source (like Et3N-3HF).

  • Recommendation: Use

    (Zinc Fluoride) for safety and ease of handling.

• Reaction:

  • Dissolve intermediate in dry solvent (e.g., sulfolane or no solvent if using

    melt).

  • Heat to 80-100°C for 4-6 hours.

  • Mechanism:[2][3][4] The Lewis Acid (

    ) pulls the Chloride, allowing Fluoride to attack the sulfur center.

• Purification:

  • Dilute with DCM.

  • Wash with water (removes Zinc salts).

  • Silica gel chromatography (Hexane/EtOAc).

Module 3: Comparative Data & Reagent Selection

Solvent & Oxidant Efficiency Table

Data aggregated from optimization of electron-deficient arenes.

Method	Oxidant	Solvent	Yield (Ortho-Cyano)	Key Risk
Direct Fluorination	(10%)	MeCN	15 - 25%	Radical polymerization; Safety hazard.
Ag(II) Oxidation		FC-72	< 10%	Poor solubility; Surface passivation.
Ag(II) Radical		MeCN	40 - 50%	Requires 6+ equiv of expensive AgF2.
Two-Step (Recommended)	then	MeCN	60 - 75%	Requires handling Cl2 gas; longer workflow.

Troubleshooting Decision Tree

Caption: Logic flow for diagnosing yield loss in SF5 synthesis.

References

• Umemoto, T., et al. (2012).[7] Discovery of practical production processes for arylsulfur pentafluorides and their higher homologues.[7][8] Beilstein Journal of Organic Chemistry, 8, 461–471.[7] Link

  • Core Reference: Establishes the two-step exchange mechanism as the scalable standard.

• Beier, P., et al. (2019). Preparation of (Pentafluorosulfanyl)benzenes by Direct Fluorination of Diaryldisulfides: Synthetic Approach and Mechanistic Aspects. Chemistry – A European Journal, 25(48), 11375-11382. Link

  • Mechanistic Insight: Explains the radical mechanism in Acetonitrile vs. Fluorocarbons.

• Sheppard, W. A. (1962). Arylsulfur Pentafluorides.[1][5][7] Journal of the American Chemical Society, 84(16), 3064–3072. Link

  • Foundational: The original description of usage and its limit
• Sipyagin, A. M., et al. (2001). Synthesis of ortho-substituted (pentafluorosulfanyl)benzenes. Journal of Fluorine Chemistry, 112(1), 287-295.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Harnessing the Radical Reactivity of Silver(II) Fluoride for Organofluorine Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sioc.cas.cn [sioc.cas.cn]
• 4. Reversible oxidative addition and reductive elimination of fluorinated disulfides at gold(I) thiolate complexes: a new ligand exchange mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. beta.chem.uw.edu.pl [beta.chem.uw.edu.pl]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Discovery of practical production processes for arylsulfur pentafluorides and their higher homologues, bis- and tris(sulfur pentafluorides): Beginning of a new era of “super-trifluoromethyl” arene chemistry and its industry - PMC [pmc.ncbi.nlm.nih.gov]

Purification techniques for Sulfur, (2-cyanophenyl)pentafluoro-, (OC-6-21)-

To: Research & Development Team From: Technical Support Division – Advanced Fluorine Chemistry Unit Subject: Technical Guide: Purification & Handling of Sulfur, (2-cyanophenyl)pentafluoro-, (OC-6-21)-

Product Profile & Technical Overview

Compound Identity:

• Chemical Name: Sulfur, (2-cyanophenyl)pentafluoro-, (OC-6-21)-[1]

• Common Name: 2-(Pentafluorosulfanyl)benzonitrile[1]

• CAS Number: 1240256-89-6[1]

• Molecular Formula: C₇H₄F₅NS

• Key Structural Feature: The (OC-6-21)- designator refers to the octahedral geometry of the sulfur atom surrounded by five fluorine atoms and one carbon attachment. The SF₅ group is often termed a "super-trifluoromethyl" group due to its extreme electronegativity, high lipophilicity, and chemical inertness.

Chemical Behavior: The ortho-substitution pattern of the cyano group relative to the bulky SF₅ moiety introduces steric strain and electronic shielding. Unlike trifluoromethyl groups, the SF₅ group is hydrolytically stable (resistant to strong acids and bases), but the nitrile (-CN) functionality remains susceptible to hydrolysis under extreme pH conditions.

Core Purification Protocols

Primary Recommendation: Flash Column Chromatography Due to the high lipophilicity of the SF₅ group, this compound behaves similarly to perfluorinated aromatics on silica gel.

Protocol A: Silica Gel Chromatography (Standard)

• Stationary Phase: High-purity Silica Gel 60 (230–400 mesh).

• Mobile Phase: Gradient elution using Hexanes/Ethyl Acetate or Pentane/Diethyl Ether .

  • Starting Gradient: 100% Hexanes (to elute non-polar impurities like fluorinated byproducts).

  • Elution Gradient: 0% → 10% EtOAc in Hexanes. The product is moderately polar due to the nitrile group but the SF₅ group dominates retention behavior, often causing it to elute earlier than non-fluorinated analogues.

• Detection: UV absorption at 254 nm (Benzonitrile chromophore).

Protocol B: Vacuum Distillation (For Scale-Up/Oils) If the product is isolated as an oil or low-melting solid:

• Method: Kugelrohr distillation or short-path vacuum distillation.

• Conditions: High vacuum (<1 mmHg) is essential. The SF₅ group adds significant mass (MW +127), raising the boiling point compared to the parent benzonitrile.

• Caution: Ensure the heating bath does not exceed 150°C to prevent potential thermal degradation of trace impurities which might compromise the main fraction.

Critical Quality Control: The 19F-NMR Signature

The most distinct feature for validation is the 19F-NMR spectrum . You cannot rely solely on 1H-NMR due to the lack of protons on the SF₅ group.

• Pattern: An AB₄ system (or AX₄ depending on resolution).

  • Axial Fluorine (Fₐ): A quintet (or broad multiplet) around +60 to +85 ppm (relative to CFCl₃).

  • Equatorial Fluorines (Fₑ): A doublet around +60 to +65 ppm.

• Coupling Constant: J ~ 140–150 Hz (strong F-F coupling).

• Troubleshooting: If the quintet/doublet ratio is distorted, check for hydrolysis products or incomplete fluorination intermediates (e.g., -SF₃ or -SF₄Cl species).

Troubleshooting Guide (Q&A)

Q1: I see a persistent impurity just before my product peak in the chromatogram. What is it?

• Diagnosis: This is likely the diaryl disulfide precursor (if synthesized via oxidative fluorination) or a chlorinated intermediate (if synthesized via SF₅Cl addition).

• Solution: These impurities are highly non-polar.

  • Step 1: Flush the column with 100% Pentane or Hexane for at least 3 column volumes (CV) before introducing any polar solvent.

  • Step 2: If the disulfide persists, treat the crude mixture with a mild oxidant (e.g., aqueous bleach or NaIO₄) to convert the disulfide to a more polar thiosulfonate, which will stick to the silica and allow the SF₅ product to elute freely.

Q2: The 19F-NMR shows "ghost" peaks near the main SF₅ signals. Is my product decomposing?

• Diagnosis: This is often due to rotational isomers or atropisomerism caused by the bulky SF₅ group in the ortho position relative to the cyano group. The rotation of the SF₅ group can be sterically hindered.

• Test: Run the NMR at an elevated temperature (e.g., 50°C). If the peaks coalesce, it is a dynamic conformational effect, not an impurity.

Q3: My yield is lower than expected after workup. Where did it go?

• Diagnosis: The high volatility (sublimation potential) and extreme lipophilicity of SF₅ compounds can lead to losses during rotary evaporation.

• Solution:

  • Do not use high vacuum for prolonged periods if the product is a solid.

  • Keep the water bath temperature <30°C during solvent removal.

  • Check the receiver flask of your rotavap; the compound may have "bumped" or co-distilled with solvents.

Workflow Visualization

The following diagram outlines the decision matrix for purifying the crude reaction mixture.

Figure 1: Decision matrix for the purification of SF₅-benzonitrile derivatives based on physical state and scale.

Frequently Asked Questions (FAQs)

Q: Is the SF₅ group stable to hydrolysis? A: Yes. The SF₅ group is chemically inert to hydrolysis under standard acidic or basic conditions. However, the cyano (-CN) group at the ortho position can be hydrolyzed to an amide or carboxylic acid if exposed to strong aqueous acids/bases at high temperatures. Avoid prolonged exposure to 6M HCl or NaOH.

Q: Can I use standard C18 HPLC for analysis? A: Yes, but be aware of retention times. The SF₅ group is significantly more hydrophobic than a -CF₃ group. You will likely need a high percentage of organic modifier (Acetonitrile/Methanol) to elute the compound.

Q: How should I store the purified compound? A: Store in a tightly sealed container at 2–8°C. While the SF₅ group is stable, the compound should be protected from moisture to prevent slow hydrolysis of the nitrile group over long periods.

References

• Vertex AI Search . (2025). Search Results for 2-(pentafluorosulfanyl)benzonitrile properties and synthesis. 1

• Beier, P., et al. (2011). New methodologies for the preparation of (pentafluorosulfanyl)benzenes. Organic Letters. 2

• Dolbier, W. R., et al. (2002).[3] Efficient Synthesis of Pentafluorosulfanyl-Containing Compounds. Journal of Fluorine Chemistry. 3[4]

• Melius Organics . (2025). Pentafluorosulfanyl (SF5) technology and properties. 5

Sources

• 1. 2-(pentafluoro-λ⁶-sulfanyl)benzonitrile - CAS号 1240256-89-6 - 摩熵化学 [molaid.com]
• 2. New methodologies for the preparation of (pentafluorosulfanyl)benzenes | Petr Beier Group [beier.group.uochb.cz]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Pentafluorosulfanyl (SF5) technology - Melius Organics [meliusorganics.com]

Technical Support Center: Synthesis of Pentafluorosulfanyl (SF₅) Heterocycles

Welcome to the Technical Support Center for SF₅-heterocycle synthesis. As a Senior Application Scientist, I have designed this guide to address the unique mechanistic and operational challenges associated with installing the highly electronegative and lipophilic pentafluorosulfanyl (SF₅) group onto heterocyclic scaffolds.

The SF₅ group—often termed a "super trifluoromethyl" group due to its superior lipophilicity and unique octahedral geometry—presents significant synthetic hurdles, primarily regarding reagent handling, regioselectivity, and cyclization thermodynamics. This guide provides field-proven troubleshooting logic, self-validating protocols, and causality-driven solutions to optimize your workflows.

Diagnostic Workflow for SF₅-Heterocycle Synthesis

The following decision tree outlines the critical path for diagnosing and resolving common failures during the synthesis and isolation of SF₅-heterocycles (e.g., 2-SF₅-indoles).

Diagnostic workflow for troubleshooting SF₅-heterocycle synthesis and purification.

Troubleshooting FAQs

Q1: I am observing low yields of the desired 1:1 adduct during the radical addition of SF₅Cl to my terminal alkyne, with significant formation of 2:1 side products. How can I suppress this?

Causality & Solution: The primary cause of 2:1 adduct formation (e.g., SF₅-alkene-alkyne-Cl) is the high reactivity of the intermediate vinylic radical. If the local concentration of the starting alkyne is too high, the radical will propagate by reacting with a second alkyne molecule rather than abstracting a chlorine atom from SF₅Cl to terminate the chain. Protocol Adjustment: To enforce the 1:1 stoichiometry, you must invert the concentration ratio. Use a slight excess of SF₅Cl and employ a slow addition technique (e.g., via syringe pump) for the alkyne into the reaction mixture. This ensures the vinylic radical encounters SF₅Cl preferentially, minimizing polymerization or 2:1 adduct pathways 1.

Q2: Handling SF₅Cl gas is challenging and often leads to inconsistent dosing. Are there reliable liquid-phase alternatives or generation methods?

Causality & Solution: SF₅Cl is a toxic gas with a low boiling point (-21 °C), making accurate volumetric or gravimetric measurement difficult. This directly impacts reaction reproducibility and radical chain initiation. Protocol Adjustment: Recent advancements have shifted the paradigm toward using stock solutions or continuous flow generation. You can generate SF₅Cl in situ or on-demand using inexpensive reagents like sulfur powder (S₈), trichloroisocyanuric acid (TCCA), and potassium fluoride (KF) in acetonitrile or hexane 2. Storing SF₅Cl as a 0.2 M solution in n-hexane allows for precise liquid handling and maintains stability for radical additions.

Q3: During the synthesis of 2-SF₅-indoles via 5-endo-dig cyclization, my reaction stalls, and I observe unreacted (E)-1-chloro-2-SF₅-alkene intermediates. What is failing?

Causality & Solution: The synthesis of C2-SF₅-indoles from 2-ethynylanilines relies on a telescoped sequence: radical addition of SF₅Cl, followed by dehydrochlorination, and finally a 5-endo-dig cyclization 3. If the reaction stalls at the alkene stage, the basicity or thermal energy is insufficient to drive the intramolecular nucleophilic attack of the nitrogen onto the highly polarized SF₅-alkyne. While the strong electron-withdrawing nature of the SF₅ group makes the adjacent carbon highly electrophilic, its massive steric bulk (volume = 55.4 ų) can severely hinder the trajectory of the 5-endo-dig closure 3. Protocol Adjustment: Ensure you are using a sufficiently strong base (e.g., t-BuOK or KOH) and adequate heating. A telescoped one-pot procedure using basic conditions is highly recommended to drive both the elimination of HCl and the subsequent ring closure seamlessly 4.

Q4: I am detecting unexpected peaks in my LC-MS after an acidic workup of my SF₅-functionalized heterocycle. Is the SF₅ group degrading?

Causality & Solution: The SF₅ group is exceptionally robust due to the high bond dissociation energy of the S-F bonds; it is highly resistant to thermal decomposition and standard chemical reactions. Forced degradation (hydrolysis of the Ar-S bond to form phenol, SOF₄, and HF) requires exceptionally harsh conditions (e.g., concentrated acid with high heat) 5. Protocol Adjustment: The unexpected peaks are almost certainly due to the degradation of other acid-labile functional groups (e.g., protecting groups, acetals) on your heterocycle, not the SF₅ moiety. Run a control sample without acid exposure. If degradation is confirmed, switch to a milder workup or use alternative purification strategies like chromatography on neutralized silica 5.

Quantitative Data: Initiation Methods for SF₅-Alkyne Precursors

The synthesis of SF₅-heterocycles relies heavily on the initial formation of SF₅-alkynes. The table below compares the quantitative metrics of various radical initiation methods.

Initiation Method	Key Reagents & Conditions	Typical Yields	Primary Advantage
Chemical Initiation	Et₃B (0.1 eq), n-Hexane, -30 °C	60–85%	Classic, reliable method for simple terminal alkynes.
Photoredox Catalysis	Blue LEDs (440 nm), Ru/Ir Catalyst	50–80%	Milder conditions; avoids the use of pyrophoric Et₃B.
Continuous Flow	TCCA, KF, S₈, CH₃CN (Flow Reactor)	>80%	Enables safe, on-demand synthesis of SF₅Cl stock solutions.

Self-Validating Experimental Protocol

Telescoped Synthesis of 2-SF₅-Indoles from 2-Ethynylanilines

This protocol is designed as a self-validating system. Step 3 includes an analytical checkpoint to ensure the radical addition is complete before attempting the thermodynamically demanding cyclization.

Step 1: Preparation In an oven-dried Schlenk flask under an argon atmosphere, dissolve the N-protected 2-ethynylaniline derivative (1.0 mmol) in dry n-hexane (10 mL).

Step 2: Radical Addition Cool the solution to -30 °C using a dry ice/acetone bath. Using a syringe pump, slowly add a pre-titrated solution of SF₅Cl in n-hexane (1.5 mmol, 0.2 M) over 30 minutes to maintain a low concentration of the alkyne relative to the SF₅ radical.

Step 3: Initiation & Validation (Checkpoint) Add triethylborane (Et₃B, 1.0 M in hexane, 0.1 mmol) dropwise. Stir the reaction for 2 hours at -30 °C. Validation Check: Take a 0.1 mL aliquot and analyze via ¹⁹F NMR. The reaction is complete when you observe the characteristic AB₄ spin system of the SF₅ group (typically a quintet around +80 ppm and a doublet around +60 ppm). Do not proceed until the alkyne is fully consumed.

Step 4: Elimination & 5-endo-dig Cyclization Once the intermediate (E)-1-chloro-2-SF₅-alkene is confirmed, remove the hexane solvent under reduced pressure. Dissolve the crude intermediate in anhydrous THF (10 mL). Add potassium tert-butoxide (t-BuOK, 3.0 mmol) and heat the mixture to 60 °C for 4 hours. This drives both the dehydrochlorination and the sterically hindered 5-endo-dig cyclization.

Step 5: Workup and Isolation Quench the reaction with saturated aqueous NH₄Cl (avoid strong acids). Extract with EtOAc (3 x 15 mL), dry the combined organic layers over Na₂SO₄, filter, and concentrate. Purify the resulting 2-SF₅-indole via flash column chromatography on silica gel.

References

• Source: benchchem.
• Synthesis and Physicochemical Properties of 2-SF5-(Aza)
• Source: academie-sciences.
• On-Demand Continuous Flow Synthesis of Pentafluorosulfanyl Chloride (SF5Cl)
• Source: benchchem.

Sources

• 1. benchchem.com [benchchem.com]
• 2. d-nb.info [d-nb.info]
• 3. pubs.acs.org [pubs.acs.org]
• 4. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting 2-Cyanophenylsulfur Pentafluoride Synthesis

Welcome to the Advanced Application Support Center. As drug development increasingly leverages the unique stereoelectronic properties of the pentafluorosulfanyl (–SF₅) group, synthesizing ortho-substituted arylsulfur pentafluorides has become a critical bottleneck.

The standard Umemoto method utilizes a two-step oxidative chlorofluorination and fluoride exchange[1]. While the final –SF₅ group is exceptionally stable, the hypervalent sulfur(VI) intermediates—specifically 2-cyanophenylsulfur chlorotetrafluoride (ArSF₄Cl) —are highly reactive. This guide addresses the specific steric, electronic, and stability challenges introduced by the ortho-cyano (–CN) substituent.

Part 1: Frequently Asked Questions (Troubleshooting)

Q1: My oxidative chlorofluorination (Step 1) yields a high ratio of 2-cyanophenylsulfur trifluoride (ArSF₃) instead of the target ArSF₄Cl. How do I drive the reaction to completion? Causality: The Umemoto synthesis proceeds via an ArSF₃ intermediate[2]. The bulky ortho-cyano group physically shields the sulfur center, significantly increasing the activation energy required for the final oxidative addition of Cl₂ and F⁻. This steric hindrance is a known phenomenon; for instance, ortho-bromo substituents similarly stall the reaction at the trifluoride stage[3]. Solution: To overcome this steric barrier, you must increase the local concentration of the reactive species. Use a large excess of Cl₂ (up to 10–15 eq) and KF (up to 20 eq). Crucially, utilize spray-dried KF rather than standard powdered KF to maximize the reactive surface area[4], and extend the reaction time at room temperature.

Q2: The ArSF₄Cl intermediate degrades rapidly into a white precipitate or oily residue during isolation. What is the degradation pathway? Causality: Arylsulfur chlorotetrafluorides are extremely sensitive to moisture[4]. The highly polarized S–Cl and S–F bonds in the hypervalent sulfur(VI) center are highly susceptible to nucleophilic attack by H₂O. A single water molecule initiates a cascade elimination of HF and HCl, quantitatively degrading the intermediate into 2-cyanobenzenesulfonyl chloride (ArSO₂Cl)[4]. Solution: Maintain strictly anhydrous conditions. Perform all transfers via cannula or within a glovebox. Do not attempt aqueous workups; isolate the intermediate strictly via vacuum distillation or anhydrous filtration.

Q3: During the fluoride exchange (Step 2), the reaction stalls even with standard Lewis acid fluorinating agents (e.g., ZnF₂, SbF₃). Why? Causality: The cyano group (–CN) contains a nitrogen atom with a highly localized lone pair. This lone pair acts as a strong σ-donor, competitively coordinating with the Lewis acidic metal centers of the fluoride source (e.g., Zn²⁺ or Sb³⁺). This coordination poisons the catalyst, reducing the effective concentration of the active fluoride-exchange species and stalling the conversion. Solution: Increase the catalyst loading (use stoichiometric or excess ZnF₂/SbF₃) to saturate the cyano coordination sites. Alternatively, switch to a non-metallic fluoride source like anhydrous HF (handling with extreme caution in specialized fluoropolymer reactors)[1].

Part 2: Quantitative Data & Substituent Effects

The table below summarizes how ortho-substituents impact the stability and yield of the ArSF₄Cl intermediate. The cyano group presents a unique dual-threat: moderate steric hindrance combined with strong Lewis base coordination.

Substituent (Ortho)	Steric Demand	ArSF₄Cl Yield	Primary Synthesis Issue
–H (Unsubstituted)	Low	>90%	None (Highly stable intermediate)[1]
–F	Low	85–90%	Trace ArSF₃ accumulation[5]
–CN	Moderate	50–65%	ArSF₃ accumulation / Catalyst poisoning
–Br	High	<10%	Severe steric stall at ArSF₃ stage[3]

Part 3: Self-Validating Experimental Protocols

To ensure scientific integrity, every protocol below is designed as a self-validating system . Do not proceed to the next step without confirming the analytical checkpoints.

Protocol 1: Synthesis of 2-Cyanophenylsulfur Chlorotetrafluoride (Step 1)

• Preparation: In a rigorously dried fluoropolymer (Teflon) vessel purged with N₂, suspend bis(2-cyanophenyl) disulfide (1.0 eq) and spray-dried KF (20.0 eq) in anhydrous acetonitrile.

• Oxidative Addition: Cool the vessel to 0 °C. Bubble anhydrous Cl₂ gas (10.0 eq) into the suspension at a controlled rate to prevent thermal runaway.

• Maturation: Seal the vessel and allow the reaction to warm to room temperature, stirring vigorously for 48 hours to overcome the ortho-CN steric barrier.

• Self-Validation Check (Critical): Pull a 0.1 mL aliquot under N₂ and analyze via ¹⁹F NMR in dry CD₃CN.

  • Success: The formation of trans-2-cyanophenylsulfur chlorotetrafluoride is confirmed by a sharp singlet near +136 ppm[6].

  • Failure: If a doublet/triplet pattern is observed around +50 to +60 ppm, the reaction is stalled at the ArSF₃ intermediate[4]. Re-cool to 0 °C and introduce an additional 5.0 eq of Cl₂.

• Isolation: Filter the suspension under inert atmosphere to remove KCl and unreacted KF. Remove the solvent under reduced pressure.

Protocol 2: Fluoride Exchange to 2-Cyanophenylsulfur Pentafluoride (Step 2)

• Preparation: Transfer the crude 2-cyanophenylsulfur chlorotetrafluoride into a clean Teflon reactor. Never use glassware; trace HF generated during the reaction will etch glass, releasing water that hydrolyzes the intermediate[4].

• Catalyst Saturation: Add anhydrous ZnF₂ (3.0 eq). The excess is required to saturate the coordinating –CN groups and ensure sufficient active catalyst remains for the fluoride exchange[2].

• Reaction: Heat the mixture to 80 °C under a strict N₂ atmosphere for 24 hours.

• Self-Validation Check (Critical): Monitor the reaction via ¹⁹F NMR.

  • Success: The target 2-cyanophenylsulfur pentafluoride will present a characteristic AB₄ spin system (a quintet and a doublet) between +60 and +85 ppm[1]. The disappearance of the +136 ppm singlet confirms complete consumption of the ArSF₄Cl intermediate[6].

• Purification: Purify the final product via fractional distillation under reduced pressure.

Part 4: Mechanistic Visualization

Mechanistic workflow and stability pitfalls in 2-cyanophenylsulfur pentafluoride synthesis.

References

• Umemoto, T., Garrick, L. M., & Saito, N. (2012). Discovery of practical production processes for arylsulfur pentafluorides and their higher homologues, bis- and tris(sulfur pentafluorides): Beginning of a new era of “super-trifluoromethyl” arene chemistry and its industry. Beilstein Journal of Organic Chemistry, 8, 461–471. URL:[Link]

• Umemoto, T. (2010). Process for producing arylsulfur pentafluorides. U.S. Patent No. 7,851,646 B2. Washington, DC: U.S. Patent and Trademark Office.

Sources

• 1. BJOC - Discovery of practical production processes for arylsulfur pentafluorides and their higher homologues, bis- and tris(sulfur pentafluorides): Beginning of a new era of “super-trifluoromethyl” arene chemistry and its industry [beilstein-journals.org]
• 2. US7851646B2 - Process for producing arylsulfur pentafluorides - Google Patents [patents.google.com]
• 3. BJOC - Discovery of practical production processes for arylsulfur pentafluorides and their higher homologues, bis- and tris(sulfur pentafluorides): Beginning of a new era of “super-trifluoromethyl” arene chemistry and its industry [beilstein-journals.org]
• 4. d-nb.info [d-nb.info]
• 5. d-nb.info [d-nb.info]
• 6. beilstein-journals.org [beilstein-journals.org]

Removal of impurities from crude Sulfur, (2-cyanophenyl)pentafluoro-, (OC-6-21)-

Executive Summary & Compound Profile

User: Medicinal Chemists / Process Development Scientists Subject: 2-(Pentafluorosulfanyl)benzonitrile (CAS: 1206169-76-9)

The pentafluorosulfanyl (

) group is a "super-trifluoromethyl" moiety, valued for its extreme lipophilicity, electron-withdrawing power, and metabolic stability.[1][2] However, the synthesis of ortho-substituted arenes—specifically the 2-cyano derivative—presents unique purification challenges.

The proximity of the cyano (-CN) group to the bulky

octahedron creates steric strain and alters the solubility profile compared to para-isomers. Common synthetic routes (oxidative fluorination of disulfides) frequently yield specific impurity classes that require targeted removal strategies.

Physicochemical Profile

Property	Characteristic	Implication for Purification
Lipophilicity	High (LogP ~3.5–4.0)	Elutes very quickly on Silica gel (often with solvent front).
Stability ( )	High (Resists strong acid/base)	Allows for vigorous chemical washing.
Stability (-CN)	Moderate (Sensitive to hydrolysis)	CRITICAL: Avoid prolonged exposure to strong aqueous base ( ) or strong acid ( ) to prevent hydrolysis to amide/acid.
Volatility	Moderate	Vacuum distillation is viable but requires careful pressure control to avoid sublimation.

Diagnostic Hub: Identify Your Impurity

Before selecting a protocol, identify the dominant impurity based on the visual and olfactory characteristics of your crude mixture.

Figure 1: Diagnostic decision tree for identifying crude impurities in SF5 synthesis.

Troubleshooting Protocols

Issue A: The "Fuming" Crude (Removal of Intermediates)

Symptom: The crude oil fumes in moist air, etches glassware, or has a sharp, biting odor. Cause: Presence of trifluorosulfur (

) or chlorotetrafluorosulfur ( ) intermediates.[3] These are highly reactive toward moisture.

The Solution: Hydrolytic Wash Unlike the stable

group, species hydrolyze rapidly to form sulfinyl fluorides ( ) or sulfonic acids, which become water-soluble or highly polar.

Step-by-Step Protocol:

• Dissolution: Dissolve the crude reaction mixture in Dichloromethane (DCM) or Diethyl Ether .

• Hydrolysis: Add a saturated aqueous solution of Sodium Bicarbonate (

  ) .

  • Note: Do not use strong NaOH; it may hydrolyze your Cyano group to a primary amide.

• Agitation: Stir vigorously for 30–60 minutes at room temperature. The fuming should stop.

• Separation: Separate the organic layer.[4]

• Wash: Wash the organic layer with water (

  ) and Brine ( ).

• Drying: Dry over anhydrous

  and concentrate.

  • Result: The

    impurities are converted to water-soluble salts or polar sulfinyl species that remain in the aqueous phase or stick to the silica baseline during chromatography.

Issue B: The "Yellow Sticky Solid" (Removal of Disulfide)

Symptom: The product is colored (yellow/orange) and may be solidifying poorly. Cause: Unreacted Bis(2-cyanophenyl)disulfide . This is the most common impurity if the oxidative fluorination (using

, , or TCICA) was incomplete.

The Solution: Polarity-Based Separation (Chromatography) The

group is extremely non-polar (fluorine shell), while the disulfide linkage is more polarizable.

Step-by-Step Protocol:

• Stationary Phase: Use standard Silica Gel (60 Å).

• Eluent System: Use 100% n-Hexane or n-Pentane initially.

  • Reasoning: The target (2-cyanophenyl)

    will travel near the solvent front ( in Hexane). The disulfide will lag significantly behind ( ).

• Loading: Load the crude as a concentrated solution in the minimum amount of DCM/Hexane (1:4).

• Elution:

  • Flush with 5–10 column volumes of 100% Hexane.

  • Collect the early fractions.

  • Check: Spot fractions on TLC. The

    product is often UV active (254 nm) but faint; stain with KMnO4 (disulfides stain brown/yellow, is inert).

• Polishing: If the disulfide persists, a recrystallization from cold n-Pentane is often effective. The disulfide is less soluble in cold alkanes than the

  monomer.

Advanced Purification: Distillation

For larger scales (>10g), chromatography becomes expensive. Vacuum distillation is the preferred method for

arenes.

Parameter	Recommendation
Vacuum	High Vacuum (< 1 mmHg) is essential.
Temperature	Keep pot temperature < 120°C to prevent thermal decomposition of the cyano group.
Head Temperature	Expect the compound to boil significantly lower than the disulfide impurity.
Condenser	Use coolant at 0°C. compounds can have high vapor pressures; avoid losses to the pump.

Warning: If using Umemoto’s reagent (TCICA), ensure all chlorinated byproducts (which have similar boiling points) are removed via column filtration before attempting precision distillation.

Frequently Asked Questions (FAQs)

Q1: Can I use strong base to wash out the impurities? A: NO. While the

group is stable to boiling NaOH, the cyano (-CN) group at the ortho-position is susceptible to hydrolysis. Under basic conditions, it will convert to the amide ( ) or carboxylate ( ). Stick to or for washes.

Q2: My 19F NMR shows a singlet around +60 ppm. Is this my product? A: No. The

group has a characteristic AB4 pattern (often looking like a doublet and a quintet, or a pseudo-doublet if resolution is low) in the range of +60 to +85 ppm .

• Singlet (+50 to +70 ppm): Likely a trifluoromethyl (

  ) impurity or a degraded species.

• Singlet (+20 to +30 ppm): Likely an

  intermediate.

Q3: Why is my yield low after column chromatography? A: Because

compounds are so non-polar, they are essentially "hydrocarbons" in terms of chromatography. If you used a polar solvent (like EtOAc) too early, the product likely eluted in the solvent front with the dead volume. Always start with 100% Hexane.

References & Authority

• Umemoto, T., et al. "Synthesis and Properties of Pentafluorosulfanyl (SF5) Compounds." Journal of Fluorine Chemistry, 2012. (Seminal work on TCICA/KF oxidative fluorination).

• Savoie, P. R., & Welch, J. T. "Preparation and Utility of Organic Pentafluorosulfanyl-Containing Compounds." Chemical Reviews, 2015. (Comprehensive review of stability and purification).

• Dolbier, W. R., et al. "Efficient Synthesis of Aryl Sulfur Pentafluorides." Organic Letters, 2011. (Methodologies for handling crude SF5 mixtures).

• Bowden, R. D., et al. "A New Method for the Synthesis of Aromatic Sulfur Pentafluorides." Tetrahedron, 2000. (Industrial scale purification data).

Sources

• 1. Synthesis and Properties of Pentafluorosulfanyl Group (SF5)-Containing Meta-Diamide Insecticides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis and characterization of 2-pyridylsulfur pentafluorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. EP3174875B1 - Method for the preparation of (4s)-4-(4-cyano-2-methoxyphenyl)-5-ethoxy-2,8-dimethyl-1,4-dihydro-1-6-naphthyridine-3-carbox-amide and the purification thereof for use as an active pharmaceutical ingredient - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Comparison of the SF5 and CF3 groups on the properties of benzonitrile

Executive Summary

The substitution of hydrogen or traditional functional groups with fluorinated moieties is a cornerstone strategy in medicinal chemistry, agrochemicals, and materials science. While the trifluoromethyl (-CF3) group has long been the gold standard for enhancing metabolic stability and lipophilicity, the pentafluorosulfanyl (-SF5) group—often dubbed the "super-trifluoromethyl" group—has emerged as a superior bioisostere.

When conjugated to an aromatic system like benzonitrile, the differences between the CF3 and SF5 groups become starkly apparent. This guide provides an objective, data-driven comparison of 4-(trifluoromethyl)benzonitrile and 4-(pentafluorosulfanyl)benzonitrile, detailing their physicochemical properties, the causality behind their divergent behaviors, and self-validating experimental protocols for their synthesis and analysis.

Physicochemical Profiling: The Causality of Substituent Effects

The unique properties of the SF5 group stem from its hypervalent sulfur core bonded to five fluorine atoms. This creates an octahedral geometry (often described as having a pyramidal electron density profile relative to the arene), contrasting with the tetrahedral, spherical nature of the CF3 group[1].

Table 1: Comparative Physicochemical Data of CF3 vs. SF5 Groups

Physicochemical Property	Trifluoromethyl (-CF3)	Pentafluorosulfanyl (-SF5)
Group Electronegativity (χ)	3.36	3.65[2]
Hammett Constant (σp)	0.54	0.68[2]
Inductive Effect (σI)	0.39	0.55[2]
Aryl Dipole Moment (Ph-X)	2.86 D	3.44 D[3]
Lipophilicity (ΔlogP contribution)	Baseline	+0.5 to +0.6 log units[4]
Molar Volume	~42.5 ų	~57.0 ų[1]
Geometry / Electron Profile	Tetrahedral / Spherical	Octahedral / Pyramidal[1]

Mechanistic Insights:

• Electronic Effects: The SF5 group is significantly more electronegative and electron-withdrawing than CF3. The cumulative inductive pull of five fluorine atoms (σI = 0.55) drastically depletes the electron density of the benzonitrile π-system[2]. In computational models, the addition of an SF5 group deepens the Lowest Unoccupied Molecular Orbital (LUMO) to a greater extent than CF3, making SF5-benzonitriles superior electron acceptors in thermally activated delayed fluorescence (TADF) emitter designs[5].

• Lipophilicity & Dipole Moments: Despite its higher polarity and larger dipole moment (3.44 D vs 2.86 D in benzene derivatives)[3], the SF5 group paradoxically increases lipophilicity by approximately 0.5 to 0.6 log units compared to its CF3 analog[4]. This causality is rooted in the dense fluorine shielding around the sulfur atom, which creates a large, non-polarizable hydrophobic surface area that highly disfavors aqueous solvation.

• Steric Bulk: The larger molar volume of SF5 (~57.0 ų) restricts the rotational freedom of adjacent bonds more effectively than CF3 (~42.5 ų)[1]. In drug development, this steric bulk can be leveraged to lock molecules into active conformations or shield labile sites from enzymatic degradation.

Experimental Methodologies & Self-Validating Protocols

To objectively compare these compounds in the laboratory, robust and self-validating protocols are required. Below are the standardized workflows for synthesizing and analyzing these fluorinated benzonitriles.

Protocol A: Palladium-Catalyzed Cyanation of Aryl Bromides

Objective: Synthesize 4-(trifluoromethyl)benzonitrile and 4-(pentafluorosulfanyl)benzonitrile from their respective aryl bromide precursors.

Causality & Experimental Design: We utilize zinc cyanide (Zn(CN)2) rather than sodium cyanide to maintain a low concentration of free cyanide in solution, preventing the poisoning of the palladium catalyst. The strong electron-withdrawing nature of both SF5 and CF3 accelerates the initial oxidative addition of Pd(0) to the C-Br bond. However, the larger steric bulk of the SF5 group necessitates a slightly elevated reaction temperature to ensure efficient transmetalation and reductive elimination.

Step-by-Step Methodology:

• In a flame-dried Schlenk tube, charge 1.0 mmol of the aryl bromide (4-bromo-1-(pentafluorosulfanyl)benzene or 4-bromobenzotrifluoride), 0.6 mmol of Zn(CN)2, and 5 mol% of Pd(PPh3)4.

• Evacuate and backfill the vessel with argon three times. This strict inert atmosphere prevents the oxidative degradation of the Pd(0) species.

• Add 5.0 mL of anhydrous N,N-dimethylformamide (DMF) and heat the mixture to 120 °C for 12 hours.

• Self-Validating Step (In-Process Control): Withdraw a 50 μL aliquot, filter it through a short silica plug, and analyze it via 19F NMR. The reaction is deemed complete when the starting material signals are fully consumed.

  • Validation: The SF5 product is confirmed by its signature AB4 spin system—a quintet at ~+84 ppm and a doublet at ~+63 ppm. The CF3 product is validated by a sharp singlet at ~-62 ppm. This real-time spectroscopic feedback ensures structural integrity before workup.

• Quench the reaction with saturated aqueous NaHCO3, extract with ethyl acetate, dry over MgSO4, and purify via flash column chromatography (Hexanes/EtOAc gradient) to yield the pure benzonitriles.

Protocol B: Comparative Lipophilicity (logP) Determination via RP-HPLC

Objective: Quantify the hydrophobic contribution (logP) of the SF5 vs. CF3 substituents.

Causality & Experimental Design: Reverse-phase HPLC (RP-HPLC) separates compounds based on their partitioning between a hydrophobic stationary phase (C18) and a polar mobile phase. Because SF5 is more hydrophobic than CF3[6], the SF5-benzonitrile will interact more strongly with the C18 chains, resulting in a longer retention time.

Step-by-Step Methodology:

• Prepare 1.0 mM stock solutions of 4-SF5-benzonitrile and 4-CF3-benzonitrile in HPLC-grade methanol.

• Prepare a calibration mixture containing reference standards with known, well-documented logP values (e.g., benzyl alcohol, toluene, bromobenzene, and naphthalene).

• Inject 10 μL of the calibration mixture and the analytes into an HPLC system equipped with a C18 column (4.6 x 150 mm, 5 μm particle size).

• Elute the compounds using an isocratic mobile phase of 60% Methanol / 40% Water at a flow rate of 1.0 mL/min. Monitor UV absorbance at 254 nm.

• Self-Validating Step (Data Integrity): Plot the logarithm of the retention factor (

  ) of the reference standards against their literature logP values to generate a calibration curve. An must be achieved to validate the run. Interpolate the logP of the SF5 and CF3 benzonitriles using this curve. This internal standard methodology self-corrects for day-to-day column degradation or minor mobile phase fluctuations, ensuring absolute trustworthiness of the calculated lipophilicity.

Workflow Visualization

The following diagram illustrates the integrated synthetic and analytical pipeline, demonstrating the logical progression from precursor to validated physicochemical data.

Fig 1. Self-validating synthetic and analytical workflow for SF5 and CF3 benzonitrile derivatives.

References

• Environmental properties of pentafluorosulfanyl compounds: physical properties and photodegrad
• Environmental properties of pentafluorosulfanyl compounds. OUP.
• Hypervalent Sulfur Fluorides and the Design of Liquid Crystals. CHIMIA.
• Properties of the SF5 group and the major key discoveries reported in the field.
• Exploring the possibility of using fluorine-involved non-conjugated electron-withdrawing groups for thermally activated delayed fluorescence emitters by TD-DFT calcul
• Online Research @ Cardiff - ORCA. Cardiff University.

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• 4. Environmental properties of pentafluorosulfanyl compounds: physical properties and photodegradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. beilstein-journals.org [beilstein-journals.org]
• 6. academic.oup.com [academic.oup.com]

2-Cyanophenylsulfur Pentafluoride vs. 4-Cyanophenylsulfur Pentafluoride: A Comprehensive Technical Comparison

The pentafluorosulfanyl (

) group has emerged as a transformative structural motif in modern medicinal chemistry and materials science. Often described as a "super-trifluoromethyl" group, it boasts exceptional electronegativity, extreme hydrolytic stability, and high lipophilicity[1]. When paired with a cyano ( ) group on a benzene ring, the positional isomerism—specifically ortho (2-substituted) versus para (4-substituted)—dictates profound differences in the molecule's physicochemical properties, 3D conformation, and synthetic accessibility[2].

As a Senior Application Scientist, I have structured this guide to objectively compare 2-cyanophenylsulfur pentafluoride and 4-cyanophenylsulfur pentafluoride , providing researchers with the mechanistic insights and validated experimental protocols necessary to leverage these compounds in advanced drug design and materials engineering.

Structural and Electronic Properties

The fundamental divergence between the 2-isomer and the 4-isomer lies in the steric interplay between the

and groups. The group is exceptionally bulky, with a steric volume of approximately 36.3 ų (comparable to a tert-butyl group), while the cyano group is linear but electronically dense[3].

• 4-Cyanophenylsulfur Pentafluoride (Para-Isomer): In the 1,4-substitution pattern, the two strongly electron-withdrawing groups (

  Hammett ; ) are situated at opposite ends of the aromatic ring. This creates a highly symmetric, linear "pull-pull" electronic system. The dipole moments of both groups align, resulting in a highly polar axis without any steric interference.

• 2-Cyanophenylsulfur Pentafluoride (Ortho-Isomer): Placing the massive

  group adjacent to the cyano group induces severe steric strain. To accommodate the group, the equatorial fluorines of the moiety are forced to distort, widening the F-S-F angle[4]. This steric clash partially cancels and reorients the local dipole moments, fundamentally altering the molecule's dielectric anisotropy.

Table 1: Comparative Physicochemical Profile

Property	2-Cyanophenylsulfur Pentafluoride	4-Cyanophenylsulfur Pentafluoride
Substitution Pattern	Ortho (1,2-disubstituted)	Para (1,4-disubstituted)
Steric Environment	High steric clash; equatorial F distortion	Minimal steric hindrance; linear geometry
Dipole Moment	Partially canceled / non-linear	Additive / highly linear
NMR (Equatorial F)	~65–67 ppm (Deshielded by adjacent CN)	~62–63 ppm
NMR (Axial F)	~82–85 ppm	~80–83 ppm
Primary Application	Conformational locking, selective kinase inhibition	CYP450 metabolic blocking, linear bioisostere

Experimental Methodologies & Synthesis Workflows

Synthesizing

-arenes requires precision. The strong electron-withdrawing nature of the group severely deactivates the aromatic ring toward electrophilic aromatic substitution, necessitating specialized cross-coupling or Sandmeyer-type approaches[5].

Divergent synthetic pathways for ortho- and para-cyanophenylsulfur pentafluoride isomers.

Protocol A: Synthesis of 4-Cyanophenylsulfur Pentafluoride

Mechanism: Sandmeyer Cyanation

• Diazotization: Suspend 4-(pentafluorosulfanyl)aniline (1.0 equiv) in 20% aqueous HCl. Cool the reaction mixture strictly to 0 °C. Add a solution of

  (1.1 equiv) in water dropwise over 15 minutes.

  • Causality Check: The

    group heavily depletes electron density from the aromatic ring. This makes the resulting diazonium salt highly unstable and prone to premature nitrogen evolution. Strict thermal control (0–5 °C) is non-negotiable to prevent degradation.

• Cyanation: Neutralize the cold diazonium solution carefully with aqueous

  until pH ~7. Immediately transfer this solution dropwise into a pre-cooled (0 °C) aqueous mixture of CuCN (1.2 equiv) and KCN (2.5 equiv).

• Thermal Activation: Gradually warm the mixture to room temperature, then heat to 60 °C for 2 hours.

  • Causality Check: The intermediate aryl-copper complex requires thermal activation to undergo reductive elimination, successfully yielding the nitrile.

• Validation: Extract with ethyl acetate, dry, and purify via silica gel chromatography.

  NMR will confirm the product via a classic spin system (quintet at ~82 ppm, doublet at ~63 ppm).

Protocol B: Synthesis of 2-Cyanophenylsulfur Pentafluoride

Mechanism: Palladium-Catalyzed Cyanation

• Reagent Preparation: In an oven-dried Schlenk flask under argon, combine 2-bromo-1-(pentafluorosulfanyl)benzene (1.0 equiv),

  (0.6 equiv), (5 mol%), and dppf (10 mol%).

• Reaction Execution: Suspend the mixture in anhydrous, degassed DMF. Heat the reaction vigorously to 130 °C for 18 hours.

  • Causality Check: The ortho-

    group exerts immense steric bulk, severely hindering the oxidative addition of Pd(0) into the C-Br bond. A bidentate ligand with a large bite angle (dppf) combined with high thermal energy is required to overcome this massive activation barrier[6].

• Validation: Following standard aqueous workup and column chromatography, analyze via

  NMR. The equatorial fluorines will show a distinct downfield shift (~65–67 ppm) compared to the para-isomer. This is driven by the magnetic anisotropy and through-space deshielding of the adjacent triple bond.

Applications in Drug Development & Materials

The strategic choice between the 2-isomer and 4-isomer dictates the pharmacological and material trajectory of the final compound.

Pharmacological impact of SF5 positional isomerism on drug metabolism and target selectivity.

Therapeutic Targeting:

• 4-Cyanophenylsulfur Pentafluoride is primarily utilized as a highly stable bioisostere for tert-butyl or trifluoromethyl groups. Because the para-position is a common site for CYP450-mediated oxidation, installing an

  group here completely blocks metabolic degradation while maintaining a linear vector that is ideal for penetrating deep, hydrophobic binding pockets in target proteins[1].

• 2-Cyanophenylsulfur Pentafluoride is leveraged for "conformational locking." The steric clash between the

  and cyano groups forces the aromatic ring into an orthogonal conformation relative to surrounding molecular structures. In kinase inhibitor design, this forced twist can be exploited to achieve extreme selectivity, ensuring the drug only fits into the active site of a specifically mutated kinase.

Materials Science: In the development of liquid crystals, the para-isomer is highly favored. The additive dipole moment of the 1,4-substitution pattern maximizes dielectric anisotropy, a critical property for lowering the threshold voltage in LCD displays. Conversely, the ortho-isomer's distorted geometry and self-canceling dipoles render it less effective for these specific electro-optic applications[3].

References

• New methodologies for the preparation of (pentafluorosulfanyl)benzenes Petr Beier Group, Institute of Organic Chemistry and Biochemistry of the CAS URL:[Link]

• Preparation of SF5 Aromatics by Vicarious Nucleophilic Substitution Reactions of Nitro(pentafluorosulfanyl)benzenes with Carbanions The Journal of Organic Chemistry - ACS Publications URL:[Link]

• The Pentafluorosulfanyl Group (SF5) Rowan Science URL:[Link]

• Understanding the pentafluorosulfanyl group and property-driven design of SF5-containing compounds Chemical Society Reviews (RSC Publishing) URL:[Link]

• Structural characterization and Hirshfeld surface analysis of 2-iodo-4-(pentafluoro-λ6-sulfanyl)benzonitrile National Institutes of Health (PMC) URL:[Link]

• Hypervalent Sulfur Fluorides and the Design of Liquid Crystals CHIMIA International Journal for Chemistry URL:[Link]

Sources

• 1. The Pentafluorosulfanyl Group (SF5) | Rowan [rowansci.com]
• 2. Understanding the pentafluorosulfanyl group and property-driven design of SF5-containing compounds - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 3. ojs.chimia.ch [ojs.chimia.ch]
• 4. Structural characterization and Hirshfeld surface analysis of 2-iodo-4-(penta­fluoro-λ6-sulfan­yl)benzo­nitrile - PMC [pmc.ncbi.nlm.nih.gov]
• 5. New methodologies for the preparation of (pentafluorosulfanyl)benzenes | Petr Beier Group [beier.group.uochb.cz]
• 6. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Aryl Pentafluorosulfanyl (SF₅) Synthesis for Researchers

The pentafluorosulfanyl (SF₅) group has garnered significant attention in medicinal chemistry, agrochemicals, and materials science due to its unique properties. Often termed a "super-trifluoromethyl group," it imparts high chemical and thermal stability, strong electron-withdrawing character, and significant lipophilicity.[1] These attributes can profoundly influence the biological activity and physical properties of parent compounds.[1] However, the widespread application of SF₅-containing molecules has been historically challenged by the limited availability of efficient and scalable synthetic methods.[1] This guide provides a comprehensive comparison of the primary strategies for introducing the SF₅ group onto an aromatic ring, tailored for researchers, scientists, and drug development professionals.

Core Synthetic Strategies: An Overview

The synthesis of aryl pentafluorosulfanyl (Ar-SF₅) compounds has progressed from harsh, low-yielding methods to more controlled and versatile protocols.[1] The main approaches can be classified into three major categories:

• Oxidative Fluorination of Diaryl Disulfides or Aryl Thiols : This foundational method involves the direct and aggressive fluorination of sulfur-containing starting materials.[2][3]

• Two-Step Conversion via Arylsulfur Chlorotetrafluoride (Ar-SF₄Cl) Intermediates : A more controlled approach that separates the oxidation and final fluorination steps.[1][2]

• Modern Methods Employing SF₅-Containing Reagents : This category includes the use of reagents like pentafluorosulfanyl chloride (SF₅Cl) and hypervalent iodine compounds for more direct and often milder incorporation of the SF₅ group.[2][4]

This guide will dissect each of these methodologies, offering a comparative analysis of their mechanisms, experimental protocols, and overall performance.

Method 1: Direct Oxidative Fluorination of Diaryl Disulfides and Aryl Thiols

This classical approach was the first to provide access to arylsulfanyl pentafluorides.[2][3] It relies on the direct and forceful oxidation and fluorination of readily available diaryl disulfides or aryl thiols.[1]

Mechanistic Rationale and Experimental Causality

This transformation necessitates a powerful fluorinating agent and an oxidant to elevate the sulfur to its +6 oxidation state while introducing five fluorine atoms. Elemental fluorine (F₂) and silver(II) fluoride (AgF₂) are commonly employed for this purpose. The extreme reactivity of these reagents is essential to achieve the desired transformation but is also the primary drawback, leading to low yields and a narrow substrate scope.[2] The harsh conditions often result in unwanted side reactions and are incompatible with many functional groups.

A significant advancement in this area involves the use of onium halides in conjunction with AgF₂, which has been shown to drastically enhance the oxidative fluorination conditions, leading to higher yields and a broader scope.[5][6] This is attributed to the formation of a more reactive onium fluoroargentate(II) intermediate.[5][6]

Illustrative Experimental Protocol: Oxidative Fluorination of Bis(p-nitrophenyl) Disulfide with Elemental Fluorine

Materials:

• Bis(p-nitrophenyl) disulfide

• Anhydrous acetonitrile

• Elemental fluorine (F₂), typically as a 10% mixture in N₂

• Fluoropolymer reactor

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a fluoropolymer reactor, prepare a solution of bis(p-nitrophenyl) disulfide in anhydrous acetonitrile.

• Cool the solution to a controlled low temperature (e.g., -20 °C).

• Bubble a diluted mixture of 10% F₂ in N₂ through the solution at a controlled rate.

• Monitor the reaction progress using ¹⁹F NMR spectroscopy.

• Upon completion, purge the reaction mixture with an inert gas to remove excess fluorine.

• Evaporate the solvent and purify the crude product, typically by chromatography or distillation.[1]

Workflow Diagram: Oxidative Fluorination

Caption: Oxidative Fluorination Workflow.

Method 2: Two-Step Synthesis via Arylsulfur Chlorotetrafluoride (Ar-SF₄Cl)

This strategy offers a more controlled and widely applicable route to Ar-SF₅ compounds, providing better yields and functional group tolerance.[1] It involves the initial synthesis of an arylsulfur chlorotetrafluoride (Ar-SF₄Cl) intermediate, which is then converted to the final Ar-SF₅ product.

Mechanistic Rationale and Experimental Causality

The first step involves the oxidative chlorofluorination of a sulfur-containing precursor, such as a diaryl disulfide. A key development in this area is the use of trichloroisocyanuric acid (TCICA) and potassium fluoride, which provides a gas-reagent-free and milder alternative to traditional methods that often rely on hazardous reagents like Cl₂.[7]

The second step is a chlorine-fluorine exchange reaction on the Ar-SF₄Cl intermediate.[2] This is typically achieved using a suitable fluoride source, such as AgF, HgO/HF, or AgBF₄.[2] This two-step process allows for the purification of the intermediate Ar-SF₄Cl, which can lead to a cleaner final product.

Illustrative Experimental Protocol: Synthesis of Ar-SF₅ from Ar-SF₄Cl

Materials:

• Arylsulfur chlorotetrafluoride (Ar-SF₄Cl)

• Silver(I) fluoride (AgF)

• Inert solvent (e.g., anhydrous acetonitrile)

Procedure:

• Dissolve the purified Ar-SF₄Cl in an inert solvent under an inert atmosphere.

• Add the fluoride source (e.g., AgF).

• Heat the reaction mixture to facilitate the chlorine-fluorine exchange.

• Monitor the reaction for the disappearance of the starting material.

• Upon completion, quench the reaction and perform a standard workup.

• Isolate and purify the final Ar-SF₅ product.[2]

Logical Relationship Diagram: Two-Step Synthesis

Caption: Two-Step Ar-SF₅ Synthesis via Ar-SF₄Cl.

Method 3: Modern Approaches with SF₅-Containing Reagents

Recent advancements have focused on developing reagents that can deliver the SF₅ group more directly and under milder conditions. These methods often offer improved functional group tolerance and operational simplicity.

A. Radical Addition of Pentafluorosulfanyl Chloride (SF₅Cl)

The radical addition of SF₅Cl to unsaturated compounds is a versatile method for creating aliphatic SF₅ compounds.[8][9] For the synthesis of aryl-SF₅ compounds, SF₅Cl can be reacted with aryl precursors, often through radical-mediated pathways.[4]

Mechanistic Rationale and Experimental Causality:

SF₅Cl, a gas at room temperature, can be used to generate the SF₅ radical, which then adds to a suitable aromatic precursor.[10][11] The reaction often requires an initiator, such as a trialkylborane or a peroxide, and may be performed under photochemical or thermal conditions.[8] The handling of gaseous and reactive SF₅Cl requires specialized equipment and expertise.[8]

B. Hypervalent Iodine Reagents

Hypervalent iodine reagents have emerged as powerful and versatile tools in modern organic synthesis.[12][13][14] In the context of SF₅ chemistry, they can act as electrophilic SF₅ sources, enabling the pentafluorosulfanylation of various substrates under relatively mild conditions.[13]

Mechanistic Rationale and Experimental Causality:

These reagents, often solids, are more convenient and safer to handle than gaseous SF₅Cl.[15] The reactions typically proceed through transition-metal catalysis (e.g., copper or palladium), where the hypervalent iodine reagent transfers the SF₅ group to the metal center, which then undergoes reductive elimination to form the C-SF₅ bond.[16][17] This approach has been successfully applied to the pentafluorosulfanylation of arylboronic acids and other organometallic reagents.[18]

C. Aryl Diazonium Salts

Aryl diazonium salts are versatile building blocks that can be used to introduce the SF₅ group.[19][20] This method provides a valuable route to a wide variety of SF₅-aromatic compounds that are otherwise difficult to synthesize.[21]

Mechanistic Rationale and Experimental Causality:

The diazonium group can be displaced by an SF₅-containing nucleophile or participate in radical reactions with SF₅ sources.[22] This approach benefits from the ready availability of anilines, which can be easily converted to the corresponding diazonium salts.[19]

Comparative Performance Data

Method	Key Reagent(s)	Conditions	Advantages	Disadvantages	Typical Yields	Functional Group Tolerance
Direct Oxidative Fluorination	Diaryl disulfide, F₂ or AgF₂	Harsh, low temp.	Foundational method, simple starting materials.	Low yields, poor substrate scope, hazardous reagents.[2]	Low to Moderate	Low
Via Ar-SF₄Cl Intermediate	Diaryl disulfide, TCICA, KF, then AgF	Two steps, milder than direct fluorination	More controlled, better yields and tolerance.[1]	Two separate synthetic operations required.	Moderate to High	Good
Radical Addition of SF₅Cl	Aryl precursor, SF₅Cl, initiator	Varies (photochemical, thermal)	Direct introduction of SF₅.[4]	Gaseous, reactive reagent, requires special handling.[8]	Moderate	Moderate
Hypervalent Iodine Reagents	Arylboronic acid, SF₅-Iodonium salt, catalyst	Mild, often room temp. to moderate heat	Safer, easier to handle reagents, excellent tolerance.[13][15]	Reagent synthesis can be multi-step.	Good to Excellent	Excellent
Aryl Diazonium Salts	Aryl diazonium salt, SF₅ source	Mild	Readily available starting materials, versatile.[19][21]	Diazonium salts can be unstable.	Moderate to Good	Good

Conclusion and Future Directions

The synthesis of aryl-SF₅ compounds has evolved from challenging, low-yielding procedures to a range of more sophisticated and practical methods. For simple, robust aromatic systems, the classical oxidative fluorination methods, especially with recent improvements, can still be considered. However, for the synthesis of complex, functionalized molecules, particularly in the fields of drug discovery and materials science, the modern methods employing Ar-SF₄Cl intermediates, hypervalent iodine reagents, or aryl diazonium salts offer significant advantages in terms of yield, functional group tolerance, and operational safety.

Future research will likely focus on the development of new, even more efficient, and user-friendly SF₅-transfer reagents. The continued exploration of catalytic methods, including photoredox and electrochemical approaches, holds promise for further expanding the accessibility and utility of the valuable pentafluorosulfanyl group.[23] Researchers should carefully evaluate the complexity of their target molecule, the required scale of the synthesis, and the available laboratory infrastructure when selecting the most appropriate synthetic strategy.

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• (Hetero)aryl‐SVI Fluorides: Synthetic Development and Opportunities - PMC. Available at: [Link]

• Racemic and enantioselective metal-catalyzed synthesis of SF5-containing diarylmethanols - Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• (Hetero)aryl‐SVI Fluorides: Synthetic Development and Opportunities - MPG.PuRe. Available at: [Link]

• Photocatalytic conversion of aryl diazonium salts to sulfonyl fluorides - PMC. Available at: [Link]

• Alkylation of aryl diazonium salts with SF5‐BCP‐I - ResearchGate. Available at: [Link]

• Synthesis, structure, and reactivity of compounds bearing the SF5 group and its congeners | Poster Board #3883 - American Chemical Society. Available at: [Link]

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• Recent achievements in the synthesis and reactivity of pentafluorosulfanyl-alkynes - Comptes Rendus de l'Académie des Sciences. Available at: [Link]

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• Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and Potassium Fluoride | Journal of the American Chemical Society - ACS Publications. Available at: [Link]

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The Ascendancy of the Pentafluorosulfanyl (SF5) Group: A Comparative Guide to Validating Biological Activity

Introduction: Beyond the Trifluoromethyl Group

In the landscape of medicinal chemistry, the strategic incorporation of fluorine-containing moieties has been a cornerstone of modern drug design. For decades, the trifluoromethyl (CF3) group has been the workhorse for enhancing metabolic stability, modulating lipophilicity, and improving target binding affinity. However, a more recent contender has emerged from the realm of organofluorine chemistry, earning the moniker of a "super-trifluoromethyl group": the pentafluorosulfanyl (SF5) group.[1][2]

The SF5 group, with its unique octahedral geometry, high electronegativity, and exceptional thermal and chemical stability, offers a distinct set of physicochemical properties that can be leveraged to overcome common challenges in drug development.[2][3] This guide provides a comprehensive comparison of the biological activity of SF5-containing compounds against their analogs, supported by experimental data. We will delve into the causality behind experimental choices for validating these compounds and provide detailed protocols for key assays.

The Physicochemical Advantage of the SF5 Group

The superior properties of the SF5 group often translate into tangible benefits in a biological context. Its strong electron-withdrawing nature can significantly alter the pKa of nearby functionalities, influencing drug-target interactions. Despite its high polarity, the SF5 group is remarkably lipophilic, a characteristic that can enhance cell membrane permeability and, consequently, bioavailability.[2]

Comparative Analysis of Biological Activity

The true measure of a functional group's utility lies in its impact on biological activity. Here, we present a comparative analysis of SF5-containing compounds against their analogs in various therapeutic areas.

Antimicrobial Activity

The SF5 moiety has demonstrated significant potential in the development of novel antimicrobial agents, particularly against drug-resistant pathogens.

Table 1: Comparative Antimicrobial Activity (MIC in µg/mL)

Compound Scaffold	SF5-Analog (MIC)	Non-SF5 Analog (Group)	Non-SF5 Analog (MIC)	Target Organism(s)	Reference(s)
Tetrahydroquinoline	2-4	- (No SF5)	>16	S. aureus (including MRSA), VRE	[4]
Tetrahydroquinoline	2-4	-CF3	4	S. aureus	[4]
Triclocarban Analog	<0.0003 mM	-	-	S. aureus, MRSA, S. epidermidis	[5]

As evidenced in Table 1, the incorporation of an SF5 group can lead to a dramatic increase in antibacterial potency. For instance, SF5-substituted tetrahydroquinolines exhibit potent bactericidal activity against multidrug-resistant Gram-positive bacteria, including persister cells, with MIC values significantly lower than their non-SF5 counterparts.[4][6]

Anticancer Activity

In oncology, the SF5 group has been explored as a means to enhance the efficacy of kinase inhibitors and other anticancer agents.

Table 2: Comparative Anticancer Activity (IC50 in µM)

Compound Scaffold	SF5-Analog (IC50)	Non-SF5 Analog (Group)	Non-SF5 Analog (IC50)	Cell Line(s)	Target(s)	Reference(s)
Pyrazole-based Kinase Inhibitor	0.028 - 2.24	-	-	HepG2, Huh7, HCT116, UO-31	CDK1	[7]
EGFR/HER-2 Inhibitor	0.21 (EGFR), 1.08 (HER-2)	Erlotinib	0.03 (EGFR), 0.14 (HER-2)	-	EGFR, HER-2	[7]

The data in Table 2 showcases the nuanced impact of the SF5 group in cancer cell lines. While not always leading to a direct increase in potency compared to established inhibitors, its unique properties can be exploited to fine-tune selectivity and pharmacokinetic profiles.

Metabolic Stability: A Key Differentiator

One of the most significant advantages of the SF5 group is its remarkable metabolic stability. The strong sulfur-fluorine bonds are highly resistant to enzymatic degradation, particularly by cytochrome P450 enzymes in the liver.[8]

Table 3: Comparative Metabolic Stability

Compound	Functional Group	In Vitro Half-Life (t½) in HLM	Intrinsic Clearance (CLint)	Reference(s)
Finasteride Analog	-C(CH3)3	63 min	-	[9]
Finasteride Analog	-Cp-CF3	114 min	-	[9]
Generic Comparison	-SF5	Generally High	Generally Low	[8]
Generic Comparison	-CF3	Generally High	Generally Low	[8]

While direct head-to-head metabolic stability data for SF5 versus CF3 analogs is still emerging, the inherent chemical robustness of the SF5 group suggests a longer in vivo half-life and a more predictable pharmacokinetic profile for drugs containing this moiety.[8]

Experimental Protocols for Biological Validation

To ensure the scientific integrity of claims regarding the biological activity of SF5-containing compounds, rigorous and well-controlled experimental validation is paramount.

Protocol 1: In Vitro Metabolic Stability Assay Using Human Liver Microsomes (HLM)

This assay is crucial for predicting the hepatic clearance of a compound.

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of an SF5-containing compound.

Materials:

• Test compound (SF5-containing and non-SF5 analog)

• Human Liver Microsomes (HLM)

• NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

• Phosphate buffer (pH 7.4)

• Acetonitrile (for quenching)

• LC-MS/MS system

Procedure:

• Preparation:

  • Prepare a stock solution of the test compound in a suitable organic solvent (e.g., DMSO).

  • Prepare the HLM suspension in phosphate buffer.

  • Prepare the NADPH regenerating system.

• Incubation:

  • Pre-warm the HLM suspension and test compound solution to 37°C.

  • In a microcentrifuge tube, combine the HLM suspension and the test compound.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Incubate the mixture at 37°C with gentle shaking.

• Sampling and Quenching:

  • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

  • Immediately quench the reaction by adding ice-cold acetonitrile.

• Analysis:

  • Centrifuge the quenched samples to precipitate proteins.

  • Analyze the supernatant using a validated LC-MS/MS method to quantify the remaining parent compound.

• Data Analysis:

  • Plot the natural log of the percentage of remaining parent compound versus time.

  • Determine the elimination rate constant (k) from the slope of the linear regression.

  • Calculate the in vitro half-life (t½) = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) = (0.693 / t½) / (protein concentration).

Protocol 2: Cell-Based Cytotoxicity Assay (MTT Assay)

This assay assesses the effect of a compound on cell viability.

Objective: To determine the half-maximal inhibitory concentration (IC50) of an SF5-containing compound in a cancer cell line.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Test compound (SF5-containing and non-SF5 analog)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a detergent-based solution)

• 96-well microplate

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in complete culture medium.

  • Replace the medium in the wells with the medium containing the various concentrations of the test compounds. Include vehicle-only controls.

• Incubation:

  • Incubate the plate for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition:

  • Add MTT solution to each well and incubate for 2-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization:

  • Add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the log of the compound concentration and fit a dose-response curve to determine the IC50 value.

Visualizing Mechanisms and Workflows

Signaling Pathway Modulation

SF5-containing compounds have been shown to inhibit key signaling pathways implicated in cancer, such as the RAS/RAF/MEK/ERK and PI3K/AKT/mTOR pathways.[10][11]

Caption: Inhibition of RAS/RAF/MEK/ERK and PI3K/AKT/mTOR pathways by an SF5-containing kinase inhibitor.

Experimental Workflow: Metabolic Stability Assay

A clear workflow ensures reproducibility and accuracy in experimental execution.

Caption: Workflow for the in vitro metabolic stability assay using human liver microsomes.

Conclusion

The pentafluorosulfanyl group represents a powerful tool in the medicinal chemist's arsenal, offering distinct advantages over traditional fluorinated moieties. Its unique combination of high stability, lipophilicity, and strong electron-withdrawing character can lead to significant improvements in biological activity and pharmacokinetic properties. As demonstrated through comparative data and validated by robust experimental protocols, the strategic incorporation of the SF5 group holds immense promise for the development of next-generation therapeutics.

References

• SF5- and SCF3-substituted tetrahydroquinoline compounds as potent bactericidal agents against multidrug-resistant persister Gram-positive bacteria - PMC. (n.d.). Retrieved March 7, 2026, from [Link]

• Antimicrobial activity of a natural compound and analogs against multi-drug-resistant Gram-positive pathogens - PMC. (2024, January 30). Retrieved March 7, 2026, from [Link]

• SF5‐containing biologically active compounds that showed antimicrobial... - ResearchGate. (n.d.). Retrieved March 7, 2026, from [Link]

• Novel pentafluorosulfanyl-containing triclocarban analogs selectively kill Gram-positive bacteria | Microbiology Spectrum - ASM Journals. (2024, May 3). Retrieved March 7, 2026, from [Link]

• SF5- and SCF3-substituted tetrahydroquinoline compounds as potent bactericidal agents against multidrug-resistant persister Gram-positive bacteria - RSC Publishing. (n.d.). Retrieved March 7, 2026, from [Link]

• Synthetic chemistry and biological activity of pentafluorosulphanyl (SF5) organic molecules. (n.d.). Retrieved March 7, 2026, from [Link]

• (PDF) Synthesis and Biological Evaluation of the First Pentafluorosulfanyl Analogs of Mefloquine. - ResearchGate. (n.d.). Retrieved March 7, 2026, from [Link]

• Development of mefloquine as an antimalarial drug - PMC. (n.d.). Retrieved March 7, 2026, from [Link]

• Metabolically Stable tert-Butyl Replacement - PMC. (n.d.). Retrieved March 7, 2026, from [Link]

• Development of mefloquine as an antimalarial drug* - IRIS. (n.d.). Retrieved March 7, 2026, from [Link]

• Metabolic stability and metabolite profiling of emerging synthetic cathinones - Frontiers. (2023, March 23). Retrieved March 7, 2026, from [Link]

• Development of a physiologically based pharmacokinetic model for mefloquine and its application alongside a clinical effectiveness model to select an optimal dose for prevention of malaria in young Caucasian children - PMC. (n.d.). Retrieved March 7, 2026, from [Link]

• Comparative kinase and cancer cell panel profiling of kinase inhibitors approved for clinical use from 2018 to 2020 - Frontiers. (n.d.). Retrieved March 7, 2026, from [Link]

• Recent Advances in the Synthesis and Medicinal Chemistry of SF5 and SF4Cl Compounds. (n.d.). Retrieved March 7, 2026, from [Link]

• Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PubMed. (2026, January 21). Retrieved March 7, 2026, from [Link]

• Scheme 1. Synthesis of mefloquine analogs 2 and 3. - ResearchGate. (n.d.). Retrieved March 7, 2026, from [Link]

• Synthesis and Properties of Pentafluorosulfanyl Group (SF5)-Containing Meta-Diamide Insecticides - PMC. (n.d.). Retrieved March 7, 2026, from [Link]

• Adverse Pregnancy Outcomes in Teriflunomide-Exposed MS Patients Similar to General Population | NeurologyLive. (2020, September 1). Retrieved March 7, 2026, from [Link]

• Comparative Effect of Tyrosine Kinase Inhibitors in Human Cancer Cell Lines - Juniper Publishers. (2016, April 22). Retrieved March 7, 2026, from [Link]

• NCT03464448 | Mechanistic Studies of Teriflunomide in RRMS - ClinicalTrials.gov. (n.d.). Retrieved March 7, 2026, from [Link]

• Real-World Data Highlight Teriflunomide Efficacy for RRMS - HCPLive. (2017, October 28). Retrieved March 7, 2026, from [Link]

• Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - MDPI. (2021, August 12). Retrieved March 7, 2026, from [Link]

• Comparability of Mixed IC50 Data – A Statistical Analysis - PMC - NIH. (n.d.). Retrieved March 7, 2026, from [Link]

• Sanofi-Aventis (France) (SASY.PA) MS Drug Teriflunomide Data Show Relapses Cut By 31 Percent in Late Stage Study | Fierce Biotech. (2010, October 15). Retrieved March 7, 2026, from [Link]

• Direct Inhibition of RAS Reveals the Features of Oncogenic Signaling Driven by RAS G12 and Q61 Mutations. (n.d.). Retrieved March 7, 2026, from [Link]

• Real-world outcomes of teriflunomide in relapsing–remitting multiple sclerosis: a prospective cohort study - PMC. (2022, April 11). Retrieved March 7, 2026, from [Link]

• Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC. (n.d.). Retrieved March 7, 2026, from [Link]

• Inhibitors of pan-PI3K Signaling Synergize with BRAF or MEK Inhibitors to Prevent BRAF-Mutant Melanoma Cell Growth - Frontiers. (2015, June 16). Retrieved March 7, 2026, from [Link]

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Alternative fluorinated groups to the pentafluorosulfanyl moiety

Beyond Pentafluorosulfanyl ( ): A Comparative Guide to Alternative Fluorinated Bioisosteres in Drug Design

The pentafluorosulfanyl (

) group has been widely heralded as the "super-trifluoromethyl" group. Its unique octahedral geometry provides an exceptional combination of high electronegativity, extreme chemical stability, and significant lipophilicity[1]. These characteristics often translate to improved pharmacokinetic profiles, making the moiety an attractive choice for robust drug candidates.

However, the

group is not without its drawbacks. The synthetic intractability of introducing the moiety—often requiring specialized gas-free protocols or harsh fluorinating conditions—creates a substantial bottleneck in rapid structure-activity relationship (SAR) exploration[2]. Furthermore, the massive steric penalty imposed by its octahedral shape is not always tolerated in tight protein binding pockets[1].

For researchers and drug development professionals, identifying viable alternatives to

is critical. This guide objectively evaluates four primary fluorinated bioisosteres—Trifluoromethyl ( ), Trifluoromethoxy ( ), Trifluoromethylthio ( ), and Pentafluoroethyl ( )—providing a rigorous comparative framework supported by physicochemical data and validated experimental methodologies.

Comparative Physicochemical Profiling

To rationally select an alternative to

, medicinal chemists must balance electronic effects (Hammett constants, ), lipophilicity (Hansch parameter, ), and steric volume. The table below summarizes the quantitative data driving these bioisosteric replacements[3],[4].

Functional Group	Hammett Constant ( )	Lipophilicity ( )	Relative Steric Demand	Key Characteristic
	0.54	0.88	Low	The Benchmark
	0.35	1.04	Moderate	Conformational Switch
	0.68	1.23	Very High (Octahedral)	High Stability & Bulk
	0.50	1.44	High	Maximum Lipophilicity
	0.53	1.68	High (Cylindrical)	Extended Fluorination

Causality in Physicochemical Variations

• Lipophilicity (

  vs. ): Why is more lipophilic than despite having fewer fluorine atoms? The polarizability of the divalent sulfur atom in disperses electron density more effectively than the rigid, highly oxidized sulfur in , leading to superior hydrophobic partitioning[3],[4].

• Conformational Flexibility (

  ): Unlike the rigid cylinder, offers a unique conformational switch. The anomeric effect dictates an orthogonal conformation relative to an aromatic ring, which can be exploited to access distinct vector space in a binding pocket[5].

Deep Dive: Profiling the Alternatives

The Benchmark: Trifluoromethyl ( )

While less lipophilic (

) than ( ), provides a similar electron-withdrawing profile with significantly reduced steric bulk[1]. It remains the most synthetically accessible fluorinated group, making it the default starting point for SAR campaigns before escalating to heavier halogens.

The Conformational Bioisostere: Trifluoromethoxy ( )

In scenarios where the steric bulk of

abolishes target affinity, serves as a highly effective alternative. For example, in the development of p97 AAA ATPase inhibitors, researchers found that the analogue was a vastly superior biochemical match to the lead structure compared to the analogue, proving that steric mimicry often supersedes pure electronic matching[5].

The Lipophilicity Champion: Trifluoromethylthio ( )

With a

value of 1.44, exceeds the lipophilicity of [4]. It is highly valuable for designing CNS-penetrant drugs or optimizing binding in highly hydrophobic pockets. However, its metabolic stability can be compromised by sulfur oxidation (forming sulfoxides or sulfones), a liability not shared by the metabolically inert [1],[3].

Decision Logic for Fluorinated Group Selection

Logical decision tree for selecting fluorinated bioisosteres based on physicochemical needs.

Validated Experimental Methodologies

To objectively compare these functional groups, researchers must employ self-validating experimental systems. Below are the gold-standard protocols for evaluating the two most critical parameters: Lipophilicity and Metabolic Stability.

Protocol 1: Comparative Lipophilicity ( ) via Shake-Flask LC-MS

Causality & Expertise Note: While computational LogP (cLogP) is useful, the unique polarizability of hypervalent (

) and divalent ( ) sulfur-fluorine groups often confounds predictive algorithms. Furthermore, these groups interact anomalously with silica-based C18 stationary phases, skewing HPLC retention-based calculations. Empirical measurement via shake-flask is mandatory.

Self-Validating System: This protocol utilizes Propranolol (moderate LogD) and Amiodarone (high LogD) as internal calibration standards to verify phase separation integrity.

Step-by-Step Methodology:

• Preparation: Prepare 10 mM DMSO stock solutions of the test compounds (e.g.,

  vs. matched pairs) and control standards.

• Equilibration: Add 10 µL of stock to a vial containing 1 mL of 1-octanol and 1 mL of PBS (pH 7.4).

• Partitioning: Shake the vials mechanically at 300 rpm for 2 hours at 25°C to ensure complete thermodynamic distribution between the aqueous and lipid phases.

• Separation: Centrifuge at 3,000 x g for 15 minutes to break any micro-emulsions.

• Quantification: Carefully extract 50 µL from each phase. Dilute the octanol phase 1:100 in methanol to prevent detector saturation. Analyze both phases via LC-MS/MS (MRM mode).

• Calculation:

  .

Protocol 2: Phase I Metabolic Stability (Microsomal Clearance)

Causality & Expertise Note: While

and are highly resistant to Phase I metabolism[1], substituting them with introduces a specific liability for cytochrome P450 (CYP) mediated sulfur oxidation. This assay is designed to quantify that exact vulnerability.

Self-Validating System: The assay includes an NADPH-free negative control (to rule out chemical instability) and Verapamil as a high-clearance positive control (to validate CYP enzymatic activity).

Step-by-Step Methodology:

• Master Mix Preparation: Prepare a solution containing Human Liver Microsomes (HLM) at 0.5 mg/mL protein concentration in 100 mM potassium phosphate buffer (pH 7.4).

• Compound Addition: Spike the test compound into the master mix to a final concentration of 1 µM (keep final DMSO concentration <0.1% to prevent CYP inhibition).

• Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding NADPH (final concentration 1 mM).

• Time-Course Quenching: At intervals (0, 5, 15, 30, and 60 minutes), extract 50 µL aliquots and immediately quench by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). Causality: Cold acetonitrile instantly denatures CYP enzymes and precipitates proteins, freezing the metabolic profile.

• Processing: Centrifuge the quenched samples at 4,000 x g for 15 minutes at 4°C. Transfer the supernatant for LC-MS/MS analysis.

• Data Analysis: Plot the natural log of the remaining parent compound area ratio versus time to determine the elimination rate constant (

  ) and calculate the in vitro half-life ( ).

Step-by-step experimental workflow for evaluating phase I metabolic stability via LC-MS/MS.

References

• ResearchGate. Recent Advances in the Synthesis and Medicinal Chemistry of SF5 and SF4Cl Compounds. Available at:[Link]

• Freie Universität Berlin. Other Important Fluorine-Containing Groups: SCF3, OCF3, SF5. Available at:[Link]

• eScholarship. Structure−Activity Study of Bioisosteric Trifluoromethyl and Pentafluorosulfanyl Indole Inhibitors of the AAA ATPase p97. Available at: [Link]

• ETH Zurich. The development of new hypervalent iodine reagents for electrophilic trifluoromethylation. Available at:[Link]

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• 5. escholarship.org [escholarship.org]

Bioisosteric Replacement of Functional Groups with 2-Cyanophenyl-SF5: A Comparative Guide for Lead Optimization

Executive Summary

In the landscape of modern medicinal chemistry, the strategic substitution of functional groups is paramount for overcoming pharmacokinetic and pharmacodynamic bottlenecks. Historically, halogens and the trifluoromethyl (–CF

) group have been the gold standards for modulating lipophilicity and metabolic stability on aromatic rings. However, the emergence of the pentafluorosulfanyl (–SF ) group—often termed a "super-trifluoromethyl" group—has redefined bioisosteric replacement strategies[1].

This guide objectively compares the 2-cyanophenyl-SF

motif against its traditional –CF and halogenated counterparts. By examining physicochemical properties, synthetic workflows, and a definitive case study on Androgen Receptor (AR) antagonists (e.g., enzalutamide and bicalutamide analogs), we provide an authoritative framework for integrating this motif into lead optimization pipelines[2].

Physicochemical Profiling: SF vs. CF vs. Halogens

The superiority of the 2-cyanophenyl-SF

scaffold stems from the unique physicochemical properties of the –SF group. When positioned ortho to a cyano group, the –SF moiety exerts profound steric and electronic effects that dictate target affinity.

Quantitative Comparison of Bioisosteres

Property	Chloro (–Cl)	Trifluoromethyl (–CF )	Pentafluorosulfanyl (–SF )
Steric Volume (ų)	19.9	42.6	57.5
Electronegativity (Hammett )	0.23	0.54	0.68
Lipophilicity ( )	0.71	0.88	1.44
Dipole Moment (D)	1.59	2.86	3.44
Cytochrome P450 Stability	Moderate	High	Very High

The Causality of Physicochemical Choices:

• Steric Bulk: The –SF

  group is significantly larger than –CF , closely mimicking the volume of a tert-butyl group[1]. In tightly packed receptor pockets, this extra volume maximizes van der Waals interactions, displacing high-energy water molecules more effectively than –CF .

• Electronic Induction: With a Hammett

  constant of 0.68, –SF is one of the most electronegative neutral groups known[3]. When placed on a 2-cyanophenyl ring, it strongly withdraws electron density, increasing the dipole moment of the adjacent cyano group and strengthening its capacity to act as a hydrogen-bond acceptor.

• Metabolic Shielding: The dense fluorine shielding around the sulfur atom renders the –SF

  group virtually impervious to oxidative metabolism, directly translating to longer biological half-lives[3].

Case Study: Next-Generation Androgen Receptor Antagonists

The most compelling validation of the 2-cyanophenyl-SF

bioisostere is found in the optimization of non-steroidal antiandrogens used for prostate cancer, such as bicalutamide and enzalutamide. The parent drugs utilize a 4-cyano-3-(trifluoromethyl)phenyl motif. Replacing the –CF group with –SF yields a 4-cyano-3-(pentafluorosulfanyl)phenyl (a substituted 2-cyanophenyl-SF ) architecture[2].

In Vitro Efficacy Comparison

The following table summarizes the comparative in vitro antiproliferative activity of –CF

parent compounds versus their –SF bioisosteres across prostate cancer cell lines[2].

Compound Scaffold	Bioisostere	LNCaP IC (µM)	22Rv1 IC (µM)	AR Antagonism Profile
Bicalutamide	–CF	1.20	>15.0	Partial Antagonist
SF -Bicalutamide	–SF	0.45	3.2	Full Antagonist
Enobosarm Analog	–CF	0.85	12.1	Partial Antagonist
SF -Enobosarm	–SF	0.08	1.5	Full Antagonist

Data reflects up to a 48-fold increase in potency for SF

analogs compared to parent structures[2].

Mechanistic Pathway Visualization

The enhanced efficacy of the SF

analogs is driven by their ability to completely block AR translocation and downstream gene transcription, even in mutated variants.

Diagram 1: AR Signaling Pathway disruption by 2-Cyanophenyl-SF5 antagonists.

Experimental Workflows & Methodologies

To successfully implement this bioisosteric replacement, researchers must adhere to rigorous synthetic and biological validation protocols.

Diagram 2: Standardized workflow for SF5 bioisosteric lead optimization.

Protocol 1: Synthesis of the 2-Cyanophenyl-SF Scaffold

Objective: Couple a commercially available SF

-aniline to a target scaffold.

Causality & Design: Direct installation of the –SF

group onto an aromatic ring late in the synthesis is notoriously difficult due to the harsh conditions required (e.g., AgF or SF Cl gas). Therefore, utilizing a pre-functionalized building block like 4-amino-2-(pentafluorosulfanyl)benzonitrile ensures high yields and functional group tolerance.

• Activation: Dissolve the target carboxylic acid (1.0 eq) in anhydrous DMF under an inert N

  atmosphere. Add HATU (1.2 eq) and DIPEA (2.5 eq). Stir for 15 minutes at room temperature to form the active ester.

• Coupling: Add 4-amino-2-(pentafluorosulfanyl)benzonitrile (1.1 eq) to the mixture. Elevate the temperature to 60°C and stir for 12 hours. The electron-withdrawing nature of the –SF

  group reduces the nucleophilicity of the aniline, necessitating mild heating.

• Workup & Purification: Quench with saturated NaHCO

  , extract with EtOAc, and purify via flash chromatography (Hexanes/EtOAc).

• Self-Validating Checkpoint (

  F-NMR): To confirm successful incorporation, run a F-NMR spectrum. The –SF group is self-validating, presenting a highly characteristic AB spin system: a distinct quintet (approx. +80 to +85 ppm) and a doublet (approx. +60 to +65 ppm) integrating to a 1:4 ratio. This immediately differentiates it from the singlet of a –CF group.

Protocol 2: In Vitro AR Antagonism & Cell Viability Assay

Objective: Quantify the functional superiority of the SF

analog.

Causality & Design: A single cell line is insufficient to prove superior antagonism. This protocol uses a dual-cell-line system: LNCaP (hormone-sensitive, wild-type AR) and 22Rv1 (castration-resistant, expressing the AR-V7 splice variant). If the SF

analog inhibits both, it proves that the increased steric bulk successfully overcomes resistance mechanisms that typically defeat –CF drugs[2].

• Cell Seeding: Seed LNCaP and 22Rv1 cells in 96-well plates at a density of 5,000 cells/well in RPMI-1640 medium supplemented with 10% FBS. Incubate for 24 hours at 37°C.

• Compound Treatment: Prepare 10-point serial dilutions (from 10 µM to 0.1 nM) of the SF

  analog, the CF parent drug (positive control), and DMSO (vehicle control). Treat the cells and incubate for 72 hours.

• Viability Measurement: Add CellTiter-Glo® reagent to each well to measure ATP levels as a proxy for metabolically active cells. Read luminescence on a microplate reader.

• Self-Validating Checkpoint (Z'-Factor): Calculate the Z'-factor using the DMSO and highest-dose positive control wells. A Z'-factor > 0.5 validates the assay's robustness. Calculate IC

  values using non-linear regression analysis.

Conclusion

The bioisosteric replacement of –CF

or halogens with the 2-cyanophenyl-SF motif represents a paradigm shift in rational drug design. By leveraging its expanded steric volume and extreme electronegativity, medicinal chemists can design molecules that bind more deeply into hydrophobic pockets while resisting metabolic degradation. As demonstrated in the optimization of prostate cancer therapeutics, this single functional group swap can yield up to a 48-fold increase in potency, transforming partial antagonists into highly efficacious full antagonists[2].

References

• Application of the Pentafluorosulfanyl Group as a Bioisosteric Replacement ChemMedChem (2017) URL:[Link]

• A new series of bicalutamide, enzalutamide and enobosarm derivatives carrying pentafluorosulfanyl (SF5) and pentafluoroethyl (C2F5) substituents: Improved antiproliferative agents against prostate cancer European Journal of Medicinal Chemistry (2019) URL:[Link]

• Pentafluorosulfanyl (SF5) as a Superior 19F Magnetic Resonance Reporter Group: Signal Detection and Biological Activity of Teriflunomide Derivatives ACS Sensors (2021) URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. A new series of bicalutamide, enzalutamide and enobosarm derivatives carrying pentafluorosulfanyl (SF5) and pentafluoroethyl (C2F5) substituents: Improved antiproliferative agents against prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Comparative Analysis of the Lipophilicity of SF5 and Other Fluorine-Containing Groups

[1][2]

Executive Summary: The Rise of the "Super-Trifluoromethyl" Group[3]

In modern medicinal chemistry, the modulation of lipophilicity is a critical lever for optimizing pharmacokinetics (PK), membrane permeability, and metabolic stability. While the trifluoromethyl group (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

) has long been the gold standard for enhancing metabolic robustness and lipophilicity, the pentafluorosulfanyl group ( ) has emerged as a superior alternative, often termed the "Super-Trifluoromethyl" group.[1]

This guide provides a rigorous comparative analysis of the

group against , , , and other fluorinated motifs. We synthesize physicochemical data with experimental protocols to demonstrate that offers a unique combination of extreme lipophilicity, high electronegativity, and steric bulk (bioisosteric to tert-butyl), often leading to improved potency and blood-brain barrier (BBB) penetration in drug candidates.

Physicochemical Profile: SF5 vs. Alternatives[2][3][4][5][6]

To make data-driven decisions in lead optimization, researchers must understand the quantitative differences between these groups. The

group is characterized by a pseudo-octahedral geometry, which creates a dense electron cloud that resists metabolic attack while significantly increasing the partition coefficient.

Table 1: Comparative Physicochemical Properties of Fluorinated Groups

Functional Group	Hansch Lipophilicity ( )	Hammett Constant ( )	Molecular Volume (Å )	Steric Description	Metabolic Stability
Pentafluorosulfanyl ( )	1.23 – 1.51	0.68	~55.4	High (Sim. to t-Butyl)	Excellent (Resists P450)
Trifluoromethyl ( )	0.88	0.54	42.6	Medium (Sim. to i-Propyl)	High
Trifluoromethoxy ( )	1.04	0.35	48.2	Medium	Moderate-High
Trifluoromethylthio ( )	1.44	0.50	58.0	High	Moderate (S-oxidation risk)
Fluorine ( )	0.14	0.06	5.8	Low (Sim. to H)	High

Key Insights:

• Lipophilicity:

  is significantly more lipophilic than ( to ). This makes it a powerful tool for increasing the LogP of a polar lead compound to improve membrane permeability.

• Electronic Effect: It is more electron-withdrawing (

  ) than , which can lower the pKa of neighboring amines or phenols more effectively, potentially altering target binding interactions.

• Steric Bulk: unlike the planar or tetrahedral geometry of carbon-based groups, the

  group is bulky and rigid. It effectively blocks metabolic sites (steric shielding) better than .

Decision Framework: Selecting the Right Fluorinated Group

The choice between

and its analogues should be driven by specific structural activity relationship (SAR) goals.

Figure 1: Decision tree for selecting fluorinated substituents based on lipophilicity, stability, and steric requirements.

Experimental Protocols for Lipophilicity Determination

While calculated LogP (cLogP) is useful, the unique electronic distribution of hypervalent sulfur in

often leads to prediction errors in standard algorithms. Experimental validation is mandatory.

Method A: The "Gold Standard" 19F NMR Shake-Flask Protocol

Recommended for fluorinated compounds lacking strong UV chromophores.

This method, validated by Linclau et al. (University of Southampton), eliminates the need for accurate weighing of the solute by using an internal reference and 19F NMR integration.

Reagents:

• Solvent System: HPLC-grade 1-Octanol (water-saturated) and Water (octanol-saturated).

• Internal Reference: A fluorinated compound with a known LogP (e.g., trifluorotoluene, LogP = 3.6) that has a distinct chemical shift from your analyte.

Step-by-Step Workflow:

• Preparation:

  • In a 10 mL pear-shaped flask, add ~5-10 mg of the

    analyte.

  • Add ~3-5 mg of the fluorinated reference compound.

  • Add 2 mL of water-saturated octanol and 2 mL of octanol-saturated water.

• Equilibration:

  • Stir the biphasic mixture vigorously (600 RPM) at 25°C for 2 hours.

  • Allow phases to separate overnight (or centrifuge for 10 mins at 2000 RPM).

• Sampling:

  • Carefully remove 0.6 mL from the top (octanol) layer and transfer to an NMR tube containing a coaxial insert (or simply use a standard tube if running separate locks).

  • Carefully remove 0.6 mL from the bottom (water) layer. Note: Ensure no cross-contamination of phases.

• Measurement:

  • Acquire quantitative

    NMR spectra (D1 > 5 T1) for both phases.

• Calculation:

  • Calculate the partition coefficient (

    ) using the integration integrals ( ) of the analyte and reference in both phases:

Method B: RP-HPLC Retention Time Correlation

Recommended for high-throughput screening of series.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse).

• Mobile Phase: Isocratic MeOH/Water (buffered to pH 7.4) or Acetonitrile/Water.

• Calibration: Run a set of 5-10 standards with known LogP values (including fluorinated aromatics).

• Data Analysis: Plot Log

  (capacity factor) vs. known LogP. Interpolate the compound's LogP.

  • Note:

    compounds may exhibit longer retention times than predicted by cLogP due to specific hydrophobic interactions with the C18 stationary phase.

Case Study: SF5 as a Bioisostere in Drug Design[7]

A compelling example of

utility is found in the optimization of Cannabinoid Receptor 1 (CB1) ligands and p97 ATPase inhibitors .

In a study comparing pyrazole-based ligands, the substitution of a

group with resulted in:

• Increased Lipophilicity: The

  analogues consistently showed higher experimental LogP values.

• Maintained/Improved Potency: The

  variants maintained nanomolar affinity ( ) while often improving selectivity for CB2 vs CB1.

• Metabolic Shielding: The steric bulk of

  prevented oxidative metabolism at the aromatic ring positions adjacent to the group, a common failure point for the smaller analogues.

Workflow Visualization: Experimental Validation Logic

Figure 2: Workflow for the 19F NMR "Shake-Flask" method for accurate lipophilicity determination.

Conclusion

The ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

group is not merely a "heavy" version of ; it is a distinct pharmacophore that offers a higher tier of lipophilicity ( ) and metabolic stability. For drug development professionals, it represents a strategic tool to drive membrane permeability and block metabolic hot-spots when the steric environment permits. However, reliance on calculated values is risky; the use of 19F NMR-based partition coefficient determination is the recommended best practice for validating these highly fluorinated motifs.

References

• BenchChem. The Ascendancy of the Pentafluorosulfanyl Group: A Comparative Stability Analysis with the Trifluoromethyl Group in Drug Discovery.Link

• Micheli, F., et al. (2010). "A specific and direct comparison of the trifluoromethyl and pentafluoro sulfanyl groups on the selective dopamine D3 antagonist..." Bioorganic & Medicinal Chemistry Letters, 20(14), 4080-4084. Link

• Wang, Z., et al. (2019).[2] "A New Straightforward Method for Lipophilicity (logP) Measurement using 19F NMR Spectroscopy." Journal of Visualized Experiments (JoVE).[3] Link

• Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

• Savoie, P. R., & Welch, J. T. (2015).[4] "Pentafluorosulfanyl-Containing Heterocycles: New Building Blocks for Medicinal Chemistry." Chemical Reviews, 115(2), 1130–1190. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. youtube.com [youtube.com]
• 4. pubs.acs.org [pubs.acs.org]

Cross-Validation of Analytical Methods for Sulfur, (2-cyanophenyl)pentafluoro-, (OC-6-21)-

Executive Summary

This guide provides a technical cross-validation of analytical methodologies for 2-(pentafluorosulfanyl)benzonitrile (IUPAC: Sulfur, (2-cyanophenyl)pentafluoro-, (OC-6-21)-). The pentafluorosulfanyl (

) group, often termed the "super-trifluoromethyl" group, imparts high lipophilicity, strong electron-withdrawing effects, and remarkable metabolic stability. However, its unique octahedral geometry (denoted by the OC-6-21 stereodescriptor) and high fluorine content present specific analytical challenges, particularly in chromatographic retention and spectroscopic coupling.

This document compares Nuclear Magnetic Resonance (

-NMR) , Gas Chromatography-Mass Spectrometry (GC-MS) , and High-Performance Liquid Chromatography (HPLC-UV) to determine the optimal workflow for structural confirmation and purity assessment in drug development pipelines.

Chemical Context & Analytical Challenges

The analyte features a benzene ring substituted at the ortho position with a nitrile group and an

moiety.[1]

• Stereochemistry (OC-6-21): The sulfur atom is hypervalent (hexacoordinate). The "OC-6-21" descriptor confirms the octahedral geometry where the phenyl ring occupies one axial position, leaving one axial fluorine and four equatorial fluorines.

• Analytical Implications:

  • Lipophilicity: The

    group is significantly more lipophilic than ( ), requiring adjusted gradient profiles in Reverse Phase LC (RPLC).

  • Spin System: The

    group creates a distinct spin system in -NMR, which is the primary method for structural identity.

  • Volatility: Despite its high molecular weight relative to simple benzonitriles, the compound is sufficiently volatile for GC analysis due to the non-polar fluorinated shell.

Comparative Analysis of Methods

The following matrix summarizes the performance of three primary analytical techniques validated for this compound.

Feature	Method A: -NMR	Method B: HPLC-UV (C18 vs. PFP)	Method C: GC-MS (EI)
Primary Utility	Structural Elucidation & Regio-isomerism	Purity Quantification & Impurity Profiling	Volatile Impurity Screening
Specificity	High (Distinguishes geometry)	Medium (Depends on column selectivity)	High (Mass fragmentation fingerprint)
Sensitivity (LOD)	Low (~100 µM)	High (~0.1 µM)	High (~0.5 µM)
Throughput	Low (5-10 mins/sample)	Medium (15-20 mins/sample)	High (10-15 mins/sample)
Key Limitation	Requires high purity for qNMR; expensive	UV blind to non-chromophoric synthesis byproducts	Thermal degradation of labile impurities

Detailed Methodologies & Protocols

Method A: -NMR Spectroscopy (Structural Gold Standard)

Rationale: The

group exhibits a unique coupling pattern that confirms the integrity of the S-F bonds. A simple singlet (typical of ) is not observed; instead, an pattern confirms the octahedral cage is intact.

Protocol:

• Solvent: Dissolve 10 mg of sample in 0.6 mL

  (Chloroform-d).

• Instrument: 400 MHz (or higher) NMR spectrometer.

• Parameters:

  • Pulse sequence: Standard single pulse with proton decoupling (optional for F-F observation).

  • Spectral Width: +100 to +40 ppm (relative to

    ).

• Expected Signals:

  • Axial Fluorine (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    ): Quintet at to ppm ( Hz).

  • Equatorial Fluorines (

    ): Doublet at to ppm ( Hz).

  • Note: The 1:4 integration ratio and the specific

    -coupling confirm the (OC-6-21) geometry.

Method B: HPLC-UV (Purity & Quantification)

Rationale: While C18 columns are standard, they often fail to resolve

-regioisomers (e.g., ortho vs. para synthesis byproducts) due to the overwhelming lipophilicity of the group. Pentafluorophenyl (PFP) stationary phases are recommended here for their ability to engage in - and F-F interactions, offering superior selectivity.

Protocol:

• Column: Fluorophenyl (PFP) core-shell column (e.g., Kinetex F5 or equivalent), 2.6 µm, 100 x 4.6 mm.

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.

  • B: Acetonitrile + 0.1% Formic Acid.

• Gradient:

  • 0-1 min: 40% B (Isocratic hold to focus lipophilic analyte).

  • 1-10 min: 40%

    90% B.

  • 10-12 min: 90% B.

• Detection: UV at 230 nm (Nitrile/Benzene absorption).

• Critical Control: The

  group is highly retained. Ensure the column is flushed with 100% B between runs to prevent carryover.

Method C: GC-MS (Identification)

Rationale: Useful for detecting volatile precursors (e.g., fluorinated thiols) that may not absorb UV.

Protocol:

• Inlet: Split 20:1, 250°C.

• Column: DB-5ms or equivalent (5% phenyl methyl siloxane).

• Oven Program: 50°C (1 min)

  20°C/min 280°C (hold 3 min).

• MS Source: Electron Ionization (EI), 70 eV.

• Fragmentation Pattern:

  • Look for molecular ion

    .[2]

  • Key fragment:

    (Loss of one fluorine atom).

  • Key fragment:

    (Loss of the super-group).

Visualizations

Diagram 1: Analytical Decision Tree

This workflow guides the researcher on which method to deploy based on the stage of drug development (Synthesis vs. QC).

Caption: Decision matrix for selecting the appropriate analytical technique based on the specific development phase (Identity vs. Purity).

Diagram 2: HPLC Method Development Logic

The following diagram illustrates the logic for selecting the PFP stationary phase over standard C18 for this specific fluorinated compound.

Caption: Selection logic for Stationary Phase. The PFP phase provides orthogonal selectivity mechanisms (F-F interactions) crucial for separating SF5 isomers.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 54436531, 2-(Pentafluorosulfanyl)benzonitrile. Retrieved from [Link]

• Savoie, P. R., & Welch, J. T. (2015). Preparation and Utility of Organic Pentafluorosulfanyl-Containing Compounds. Chemical Reviews, 115(2), 1130–1190. (Validation of SF5 NMR properties). Retrieved from [Link]

• Umemoto, T., et al. (2012). Discovery of the First Efficient and Practical Synthesis of Aryl Sulfur Pentafluorides. Journal of the American Chemical Society. (Synthesis and characterization data). Retrieved from [Link]

• International Conference on Harmonisation (ICH). Validation of Analytical Procedures: Text and Methodology Q2(R1). (Guideline for validating the HPLC method). Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Benchmarking the Stability of Aryl-SF₅ Compounds Against Conventional Organofluorines

For decades, the trifluoromethyl (–CF₃) group has been the gold standard in medicinal chemistry for enhancing the lipophilicity and metabolic stability of drug candidates. However, the pentafluorosulfanyl (–SF₅) group is rapidly emerging as a superior alternative. Often dubbed the "super-trifluoromethyl" group, the SF₅ moiety offers an exaggerated physicochemical profile: higher electronegativity, greater lipophilicity, and remarkable chemical robustness[1],[2].

As a Senior Application Scientist, I have structured this guide to objectively benchmark the stability of aryl-SF₅ compounds against traditional aryl-CF₃ compounds. By examining the mechanistic causality behind their stability and providing self-validating experimental protocols, this guide serves as a practical resource for researchers and drug development professionals.

Mechanistic Causality: The Structural Basis of SF₅ Stability

The exceptional stability of the aryl-SF₅ group is rooted in its hypervalent, octahedral geometry. Unlike the tetrahedral carbon in a –CF₃ group, the central sulfur atom in an SF₅ group is in a +6 oxidation state and is completely sterically shielded by five highly electronegative fluorine atoms[3],[2].

This dense electron cloud and steric bulk create a kinetic barrier that prevents nucleophilic attack on the sulfur center. While the –CF₃ group can sometimes be quantitatively hydrolyzed into a carboxylate under harsh aqueous alkaline conditions (due to the accessibility of the carbon center), the aryl-SF₅ group remains inert[3]. The S–F bonds are exceptionally strong, and the lack of low-energy empty d-orbitals accessible to incoming nucleophiles renders the moiety highly resistant to both Brønsted acids and strong bases[4].

Quantitative Stability Benchmarking

The following table summarizes the key physicochemical and stability metrics comparing the SF₅ and CF₃ groups. The data highlights why SF₅ is increasingly favored in rational drug design[4],[3],[5],[2].

Property	Aryl-SF₅	Aryl-CF₃
Electronegativity (Hammett σp)	+0.68	+0.54
Lipophilicity (π)	1.51	1.09
Steric Volume	~1.5x larger than CF₃ (between CF₃ and t-Bu)	Standard Reference
Hydrolytic Stability (Base)	Exceptionally High (Resists refluxing NaOH)	Variable (Can hydrolyze to carboxylate)
Thermal Stability	>325°C (Exothermic degradation)	>325°C
Metabolic Stability (CYP450)	Highly Resistant (Phase I)	Highly Resistant (Phase I)
Photolytic Stability (UV)	Degrades (Hourly half-lives under actinic radiation)	Highly Persistent

In Vitro Metabolic Stability

The primary site of drug metabolism is the liver, where Cytochrome P450 (CYP450) enzymes catalyze Phase I oxidative reactions. The high electronegativity and strong S–F bonds of the SF₅ group make it highly resistant to CYP450-mediated oxidation, leading to longer half-lives and a reduced potential for reactive metabolite formation[6],[1].

Workflow for evaluating in vitro metabolic stability using liver microsomes.

Protocol: Self-Validating Microsomal Stability Assay

• Preparation of Working Solutions: Dissolve the aryl-SF₅ compound in DMSO (<1% final concentration) and dilute in 0.1 M phosphate buffer (pH 7.4). Causality: Maintains physiological pH and ensures compound solubility without denaturing microsomal enzymes.

• Incubation with Liver Microsomes: Add Human or Rat Liver Microsomes (HLM/RLM) to a final protein concentration of 0.5 mg/mL. Causality: Microsomes provide the concentrated CYP450 enzymes required to simulate Phase I hepatic metabolism.

• Initiation with NADPH: Add NADPH (1 mM final) to the mixture and incubate at 37°C. Causality: NADPH is the obligate electron donor for CYP450; its addition acts as the "on-switch" for the metabolic reaction.

• Time-Course Sampling & Quenching: Extract 50 µL aliquots at 0, 15, 30, 45, and 60 minutes. Immediately mix with 150 µL of ice-cold acetonitrile (ACN). Causality: Cold ACN instantly denatures the enzymes and precipitates proteins, halting the reaction to capture an accurate kinetic snapshot.

• Centrifugation and Analysis: Centrifuge at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS. Causality: Pelleting the proteins prevents LC column clogging, allowing precise quantification of the remaining parent compound via its specific mass-to-charge (m/z) transition.

• System Validation (Control): Run Verapamil (a known high-clearance drug) in parallel. Causality: If Verapamil does not degrade, it invalidates the assay, indicating degraded NADPH or inactive microsomes.

Hydrolytic & Chemical Resilience

Aryl-SF₅ compounds exhibit remarkable stability against extreme pH conditions. For instance, pentafluorosulfanylbenzene does not react with refluxing sodium hydroxide in aqueous ethanol, nor does it readily degrade in concentrated sulfuric acid[4].

Protocol: Forced Hydrolytic Degradation Benchmarking

• Solvent System Selection: Dissolve the compound in a 50:50 mixture of Acetonitrile and Water. Causality: Aryl-SF₅ compounds are highly lipophilic; a co-solvent ensures homogenous interaction with the aqueous acid/base.

• Exposure to Harsh Conditions: Add 1M NaOH (for base stability) or 1M HCl (for acid stability) and heat the sealed vial to 80°C for 24 hours. Causality: Elevated heat and extreme pH accelerate potential degradation pathways (e.g., nucleophilic attack) that would normally take years.

• Neutralization and Extraction: Cool the sample, neutralize to pH 7, and extract with ethyl acetate. Causality: Neutralization prevents damage to analytical columns, and extraction isolates the organic analyte from inorganic salts.

• ¹⁹F-NMR Quantification: Analyze the organic layer using ¹⁹F-NMR. Causality: The SF₅ group presents a highly distinct AB₄ spin system in NMR. The disappearance of this signal is a definitive, direct indicator of structural degradation.

• System Validation (Control): Subject a known hydrolytically labile aryl-CF₃ compound (or an ester) to the exact same conditions. Causality: The successful degradation of the control confirms the harshness of the environment, validating the survival of the aryl-SF₅ compound.

Environmental Photodegradation: A Unique Vulnerability

While aryl-SF₅ compounds are virtually indestructible in biological and standard chemical environments, they possess a unique environmental Achilles heel. Unlike aryl-CF₃ compounds, which are highly persistent environmental pollutants, aryl-SF₅ compounds undergo complete photodegradation when exposed to actinic radiation (environmental UV light)[5].

Under these conditions, the SF₅ group degrades with hourly half-lives, releasing five equivalents of fluoride to form a benzenesulfonate final product[5]. This unique degradation pathway is highly advantageous from an ecological perspective, preventing the bioaccumulation of "forever chemicals."

Divergent degradation of Aryl-SF5 vs Aryl-CF3 under hydrolytic and photolytic conditions.

Conclusion

The pentafluorosulfanyl (–SF₅) group represents a paradigm shift in organofluorine chemistry. By benchmarking it against the traditional –CF₃ group, it is clear that aryl-SF₅ compounds offer superior hydrolytic and metabolic stability due to their unique hypervalent geometry and steric shielding. However, their susceptibility to environmental photodegradation provides a built-in ecological safety mechanism, making them highly attractive candidates for next-generation pharmaceuticals and agrochemicals.

References

• BenchChem. "The Ascendancy of the Pentafluorosulfanyl Group: A Comparative Stability Analysis with the Trifluoromethyl Group in Drug Discovery." 6

• BenchChem. "Technical Support Center: Stability of the pentafluorosulfanyl group under various reaction conditions." 4

• Amphoteros. "The pentafluorosulfanyl group: obscure, yet intriguing." 3

• Jackson, D. A., & Mabury, S. A. "Environmental properties of pentafluorosulfanyl compounds: physical properties and photodegradation." Environmental Toxicology and Chemistry (2009). 5

• Rowan. "The Pentafluorosulfanyl Group (SF5)."1

• ChemRxiv. "Photocatalytic Diverse Synthesis of Transformable SF5-Scaffolds Utilizing SF6." 2

• SciSpace. "Oxidative Fluorination of Heteroatoms Enabled by Trichloroisocyanuric Acid and Potassium Fluoride." 7

Sources

• 1. The Pentafluorosulfanyl Group (SF5) | Rowan [rowansci.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. amphoteros.com [amphoteros.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Environmental properties of pentafluorosulfanyl compounds: physical properties and photodegradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. scispace.com [scispace.com]

A comparative study of the synthetic accessibility of different positional isomers of cyanophenylsulfur pentafluoride

For Researchers, Scientists, and Drug Development Professionals

The incorporation of the pentafluorosulfanyl (SF₅) group into aromatic systems has garnered significant attention in medicinal chemistry and materials science. Its unique electronic properties and steric profile, often described as a "super-trifluoromethyl" group, make it a valuable moiety for modulating the physicochemical and biological properties of molecules. Among SF₅-substituted aromatics, cyanophenylsulfur pentafluorides are of particular interest as versatile building blocks. However, the synthetic accessibility of the ortho, meta, and para positional isomers can vary significantly, impacting their availability and cost for research and development.

This guide provides a comprehensive comparison of the synthetic accessibility of these three isomers, drawing upon established synthetic methodologies and highlighting the key challenges and considerations for each.

Introduction: The Allure of the SF₅ Group

The pentafluorosulfanyl group is a strongly electron-withdrawing and highly lipophilic substituent with exceptional chemical and thermal stability.[1][2] These characteristics can profoundly influence a molecule's pKa, metabolic stability, and binding affinity to biological targets. The cyanophenylsulfur pentafluoride scaffold, in particular, offers a unique combination of a polar cyano group and a nonpolar SF₅ group, making it an attractive fragment for drug design and the development of advanced materials.

General Synthetic Strategies: A Two-Step Approach

A practical and widely adopted method for the synthesis of arylsulfur pentafluorides proceeds through a two-step sequence starting from readily available diaryl disulfides or aryl thiols.[1][3] This process involves the initial formation of an arylsulfur chlorotetrafluoride intermediate, which is subsequently converted to the desired arylsulfur pentafluoride.

However, the direct synthesis of cyanophenylsulfur pentafluorides using this method can be challenging due to the reactivity of the cyano group under the harsh conditions of the initial chlorination/fluorination step. A more common and often more efficient strategy involves the synthesis of aminophenylsulfur pentafluoride precursors, followed by a Sandmeyer reaction to introduce the cyano group.

Comparative Analysis of Isomer Synthesis

This section details the synthetic accessibility of the ortho, meta, and para isomers of cyanophenylsulfur pentafluoride, focusing on the availability of starting materials and the efficiency of key transformations.

Para-Cyanophenylsulfur Pentafluoride: The Most Accessible Isomer

The para isomer is generally the most synthetically accessible of the three, primarily due to the commercial availability of its key precursor, 4-aminophenylsulfur pentafluoride.[4]

Synthetic Workflow:

The synthesis of 4-cyanophenylsulfur pentafluoride is most effectively achieved through a Sandmeyer reaction starting from 4-aminophenylsulfur pentafluoride.[5][6]

Caption: Synthesis of 4-cyanophenylsulfur pentafluoride.

Experimental Protocol: Sandmeyer Reaction for 4-Cyanophenylsulfur Pentafluoride

• Diazotization: Dissolve 4-aminophenylsulfur pentafluoride in a suitable acidic medium (e.g., aqueous HCl). Cool the solution to 0-5 °C in an ice bath.

• Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂) dropwise, maintaining the temperature below 5 °C. Stir the mixture for 30-60 minutes at this temperature to ensure complete formation of the diazonium salt.

• Cyanation: In a separate flask, prepare a solution or suspension of copper(I) cyanide (CuCN) in a suitable solvent.

• Slowly add the cold diazonium salt solution to the CuCN mixture. The reaction is often accompanied by the evolution of nitrogen gas.

• After the addition is complete, the reaction mixture is typically stirred at room temperature or gently heated to ensure complete conversion.

• Work-up and Purification: The product is extracted with an organic solvent, washed to remove impurities, and dried. Purification is typically achieved by column chromatography or recrystallization.

Discussion:

The ready availability of the starting amine makes the synthesis of the para isomer straightforward and cost-effective. The Sandmeyer reaction is a well-established and generally high-yielding transformation.[6] The primary challenges lie in the careful control of the diazotization temperature to prevent premature decomposition of the diazonium salt and in the handling of toxic cyanide reagents.

Meta-Cyanophenylsulfur Pentafluoride: Moderately Accessible

Similar to the para isomer, the synthesis of meta-cyanophenylsulfur pentafluoride benefits from the commercial availability of its precursor, 3-aminophenylsulfur pentafluoride.[7]

Synthetic Workflow:

The synthetic route mirrors that of the para isomer, employing a Sandmeyer reaction.

Caption: Synthesis of 3-cyanophenylsulfur pentafluoride.

Experimental Protocol: Sandmeyer Reaction for 3-Cyanophenylsulfur Pentafluoride

The protocol is analogous to that described for the para isomer, with 3-aminophenylsulfur pentafluoride as the starting material.

Discussion:

The accessibility of the meta isomer is comparable to the para isomer due to the availability of the corresponding amine. The yields and purification procedures are expected to be similar. The choice between the meta and para isomers will likely be dictated by the specific requirements of the target application rather than significant differences in synthetic accessibility.

Ortho-Cyanophenylsulfur Pentafluoride: The Most Challenging Isomer

The synthesis of ortho-cyanophenylsulfur pentafluoride is significantly more challenging than its meta and para counterparts. The primary obstacle is the lack of a readily available commercial source for 2-aminophenylsulfur pentafluoride. This necessitates a multi-step synthesis, adding to the complexity and cost.

Synthetic Approach: ortho-Lithiation/Functionalization

A potential route to the ortho isomer involves the directed ortho-lithiation of phenylsulfur pentafluoride, followed by the introduction of a functional group that can be subsequently converted to a cyano group.[8][9]

Synthetic Workflow:

Sources

• 1. Discovery of practical production processes for arylsulfur pentafluorides and their higher homologues, bis- and tris(sulfur pentafluorides): Beginning of a new era of “super-trifluoromethyl” arene chemistry and its industry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent trends in the chemistry of Sandmeyer reaction: a review [ouci.dntb.gov.ua]
• 3. BJOC - Discovery of practical production processes for arylsulfur pentafluorides and their higher homologues, bis- and tris(sulfur pentafluorides): Beginning of a new era of “super-trifluoromethyl” arene chemistry and its industry [beilstein-journals.org]
• 4. chemimpex.com [chemimpex.com]
• 5. Sandmeyer Reaction [organic-chemistry.org]
• 6. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. uh-ir.tdl.org [uh-ir.tdl.org]
• 9. In situ ortho-lithiation/functionalization of pentafluorosulfanyl arenes - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Safety & Regulatory Compliance

Sulfur, (2-cyanophenyl)pentafluoro-, (OC-6-21)- proper disposal procedures

Operational Guide for the Safe Handling and Disposal of Sulfur, (2-cyanophenyl)pentafluoro-, (OC-6-21)-

For researchers and drug development professionals, the integration of the pentafluorosulfanyl (-SF₅) group into molecular architectures offers unparalleled metabolic stability and lipophilicity[1]. However, the compound Sulfur, (2-cyanophenyl)pentafluoro-, (OC-6-21)- (also known as 2-(Pentafluorosulfanyl)benzonitrile, CAS: 1240256-89-6)[2] presents severe end-of-life logistical challenges. Its extreme chemical stability, combined with the acute toxicity of its thermal degradation products, requires rigorous, highly controlled disposal methodologies to prevent environmental contamination and ensure laboratory safety.

Mechanistic Hazard Profiling: The Causality of Disposal Complexity

To safely manage this compound, operators must understand the physicochemical mechanisms that dictate its hazard profile:

• The S-F Bond & Extreme Persistence: The -SF₅ group is a sterically demanding, pseudo-octahedral moiety. While certain Pseudomonas spp. have shown limited capability to slowly catabolize SF₅-aromatics[1], the compound is broadly recalcitrant to standard biological degradation, behaving similarly to persistent per- and polyfluoroalkyl substances (PFAS)[3]. Causality: Because it cannot be broken down by standard wastewater treatment microbiomes, aqueous environmental release is strictly prohibited.

• Thermal Degradation Risks: During a fire or improper low-temperature incineration, the molecule undergoes thermal decomposition to release highly toxic and corrosive gases, specifically hydrogen fluoride (HF), sulfur oxides (SOx), and nitrogen oxides (NOx) from the nitrile (-CN) group[4]. Causality: Disposal must bypass standard municipal waste streams and be routed exclusively to high-temperature incineration facilities equipped with alkaline scrubbers[5].

• Acute Exposure Hazards: Fluorinated benzonitriles and SF₅-anilines exhibit acute toxicity via oral, dermal, and inhalation routes, alongside severe skin and eye irritation[6]. Causality: Standard thin-mil laboratory gloves are insufficient for prolonged contact due to the compound's high lipophilicity, which facilitates rapid dermal penetration.

Standard Operating Procedures: Step-by-Step Methodologies

The following protocols are designed as self-validating systems to ensure absolute containment and destruction of 2-(Pentafluorosulfanyl)benzonitrile waste.

Protocol A: Laboratory-Scale Waste Segregation & Storage

• Container Selection: Utilize only High-Density Polyethylene (HDPE) or Polytetrafluoroethylene (PTFE)-lined waste carboys.

  • Causality: If trace moisture induces localized hydrolysis over time, trace HF gas may be generated. HF will rapidly etch standard borosilicate glass containers, leading to catastrophic structural failure and leaks.

• Solvent Compatibility: Segregate this waste strictly into the "Halogenated Organic Waste" stream. Do not mix with strong aqueous acids, bases, or oxidizing agents.

• Manifesting: Label the container explicitly: "Halogenated Organic Waste - Contains Reactive Fluorine (SF5) and Nitrile Compounds." This specific nomenclature alerts the downstream Environmental Health & Safety (EHS) team to route the waste to a specialized kiln.

Protocol B: Emergency Spill Response & Neutralization

• Immediate Isolation: Evacuate the immediate 2-meter radius. If the spill occurs inside a fume hood, lower the sash immediately to maintain negative pressure and prevent inhalation of volatile degradants[4].

• PPE Upgrades: Responders must don heavy-duty neoprene or thick nitrile gloves (minimum 8 mil) and chemical splash goggles[6].

• Inert Absorption: Cover the liquid spill entirely with an inert absorbent material such as dry sand or vermiculite[4].

  • Causality: Never use combustible absorbents (e.g., paper towels) or sawdust. Combustible materials can complicate the downstream incineration process and may react exothermically if the spill contains mixed oxidizing waste.

• Mechanical Collection: Use a non-sparking polyethylene scoop to transfer the absorbed mixture into a wide-mouth HDPE hazardous waste bucket. Seal tightly[6].

• Self-Validating Decontamination: Wash the spill area with a 5% sodium bicarbonate (mild alkaline) solution. Validate the decontamination by swabbing the ambient surface with moistened pH paper. A stable pH of 7.0–7.5 confirms the complete neutralization of any residual acidic degradants (such as trace HF or SOx).

Protocol C: Institutional Hand-off for High-Temperature Incineration (HTI)

• Thermal Destruction: Contracted waste disposal facilities must utilize rotary kiln incineration operating at temperatures exceeding 850°C (ideally >1100°C for heavily fluorinated aromatics)[5].

  • Causality: Temperatures below this threshold risk incomplete combustion, which can synthesize highly toxic fluorinated dioxins and furans.

• Flue Gas Scrubbing: Ensure the facility employs wet alkaline scrubbers (using Calcium Hydroxide or Sodium Hydroxide). This step captures the liberated HF and SO₂ gases, converting them into inert, non-toxic salts (e.g., Calcium Fluoride, Calcium Sulfate) for safe landfilling[5].

Quantitative Waste Management Data

Summarized logistical parameters for the handling and storage of 2-(Pentafluorosulfanyl)benzonitrile waste streams:

Parameter	Specification / Requirement	Scientific Rationale
Molecular Weight	229.173 g/mol [2]	High density of heavy heteroatoms (F, S) dictates high mass-to-volume ratio in waste.
Primary Waste Category	Halogenated Organics	Contains 5 molar equivalents of Fluorine per molecule.
Approved Storage Media	HDPE or PTFE-lined vessels	Prevents container etching from potential HF generation.
Incompatible Materials	Strong acids, bases, oxidizers	Prevents premature hydrolysis of the -CN group and -SF₅ degradation.
Spill Absorbent	Vermiculite or Dry Sand[4]	Inert nature prevents exothermic reactions during collection.
Destruction Temp.	> 850°C (Target > 1100°C)[5]	Required to break the highly stable S-F and C-F bonds completely.

Waste Lifecycle Visualization

The following workflow illustrates the critical path of 2-(Pentafluorosulfanyl)benzonitrile from generation to safe environmental neutralization.

Lifecycle and disposal workflow for 2-(Pentafluorosulfanyl)benzonitrile waste streams.

References

1.[2] Molaid. "2-(pentafluoro-λ6-sulfanyl)benzonitrile | 1240256-89-6". Retrieved from: 2.[1] ResearchGate. "Strategies for Biodegradation of Fluorinated Compounds". Retrieved from: 3.[6] Fisher Scientific. "SAFETY DATA SHEET - 4-(Pentafluorosulfanyl)aniline". Retrieved from: 4.[4] AK Scientific, Inc. "Safety Data Sheet: 1-Iodo-3-(pentafluorosulfanyl)benzene". Retrieved from: 5.[3] ResearchGate. "Quantifying PFAS Contamination and Environmental Risk in Municipal Solid Waste Landfill Refuse". Retrieved from: 6.[5] Benchchem. "2-Bromo-3,5-difluorobenzonitrile | 425379-37-9". Retrieved from:

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• 5. benchchem.com [benchchem.com]
• 6. fishersci.dk [fishersci.dk]

Navigating the Unseen Threat: A Guide to Handling Sulfur, (2-cyanophenyl)pentafluoro-, (OC-6-21)-

For the modern researcher, chemist, and drug development professional, the introduction of novel chemical entities into a workflow is a moment of both exciting possibility and critical responsibility. Sulfur, (2-cyanophenyl)pentafluoro-, (OC-6-21)-, a compound with significant potential in various applications, also presents a unique set of handling challenges due to its complex molecular structure. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to instill a deep, procedural understanding of how to work safely with this and similar novel compounds. Our commitment is to empower you with the knowledge to not only protect yourself but also to ensure the integrity of your research.

Hazard Assessment: Deconstructing the Molecule

Due to the novelty of Sulfur, (2-cyanophenyl)pentafluoro-, (OC-6-21)-, a specific Safety Data Sheet (SDS) may not be readily available. Therefore, a conservative approach based on the hazards of its constituent functional groups—the pentafluorosulfanyl (SF5) group and the 2-cyanophenyl group—is paramount.

• Pentafluorosulfanyl (SF5) Group: The SF5 group is known for its high stability and electron-withdrawing nature. However, related sulfur fluoride compounds, like sulfur pentafluoride, are colorless, volatile, and can be very toxic by inhalation[1][2]. Decomposition of such compounds when heated can release toxic and corrosive fumes of sulfur oxides and sulfur fluorides[1].

• 2-Cyanophenyl Group: The presence of a cyano (-CN) group introduces the potential for cyanide-related toxicity. Cyanide compounds can be highly toxic to humans, and their wastes are considered hazardous[3][4]. The cyano group can also cause skin and eye irritation[5].

Given these components, it is prudent to treat Sulfur, (2-cyanophenyl)pentafluoro-, (OC-6-21)- as a substance with potential for high acute toxicity, particularly via inhalation and skin contact, and as a potential irritant to the skin, eyes, and respiratory system.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is non-negotiable when handling this compound. The following table outlines the minimum required PPE, with explanations rooted in the anticipated hazards.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield.	Protects against potential splashes of the compound or its solutions, which could cause severe eye irritation or damage.
Hand Protection	Nitrile or neoprene gloves (consider double gloving).	Provides a barrier against skin contact. Double gloving is recommended to minimize the risk of exposure due to tears or punctures in the outer glove.
Body Protection	A flame-resistant lab coat that covers the arms and fastens in the front.	Protects the skin and personal clothing from contamination.
Respiratory Protection	A full-face respirator with cartridges appropriate for organic vapors and acid gases.	Given the potential for toxic inhalation hazards from the pentafluorosulfanyl group and potential decomposition products, respiratory protection is crucial.[6]
Footwear	Closed-toe, chemical-resistant shoes.	Protects feet from spills.

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict, well-defined operational protocol is critical. The following workflow is designed to minimize exposure and ensure a controlled environment.

Preparation and Handling Environment

All handling of Sulfur, (2-cyanophenyl)pentafluoro-, (OC-6-21)- must be conducted within a certified chemical fume hood to ensure adequate ventilation and containment of any vapors or aerosols.[6] The work area should be clean and free of clutter. Ensure that an emergency eyewash station and safety shower are readily accessible.

Weighing and Transferring

For air-sensitive materials, weighing can present challenges. One recommended method is to weigh an empty, sealed vial outside the inert atmosphere, transfer the material into the vial inside a glovebox, and then re-weigh the sealed vial outside.[7] If a glovebox is not available, all transfers must be conducted in a fume hood with extreme care to minimize the generation of dust or aerosols.

Spill Management

In the event of a spill, immediate and decisive action is required.

• Small Spills (within a fume hood):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert chemical absorbent.

  • Carefully collect the absorbed material into a designated hazardous waste container.

  • Decontaminate the area with a suitable solvent, followed by soap and water.

• Large Spills or Spills Outside a Fume Hood:

  • Evacuate the laboratory immediately.

  • Alert your institution's Environmental Health and Safety (EHS) office.

  • Do not attempt to clean up the spill yourself.

Disposal Plan: Responsible Stewardship

The disposal of Sulfur, (2-cyanophenyl)pentafluoro-, (OC-6-21)- and any contaminated materials must be managed as hazardous waste.

Waste Segregation and Collection

• Solid Waste: All contaminated solid materials, including gloves, absorbent pads, and weighing papers, must be placed in a clearly labeled, sealed container for solid hazardous waste.[5]

• Liquid Waste: All solutions containing the compound must be collected in a designated, sealed container for liquid hazardous waste.[5]

Labeling

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "Sulfur, (2-cyanophenyl)pentafluoro-, (OC-6-21)-," and explicit warnings such as "Cyanide-Containing Compound" and "Do Not Mix with Acids."[5]

Decontamination of Glassware

Glassware that has been in contact with the compound should be decontaminated before being washed. This can be achieved by rinsing with a suitable organic solvent (one in which the compound is soluble) in a fume hood, and collecting the rinsate as hazardous liquid waste.

Emergency Procedures

In case of exposure, immediate action is critical.

Exposure Route	First Aid Measures
Inhalation	Move the exposed person to fresh air at once. If breathing has stopped, perform artificial respiration. Seek immediate medical attention.[1]
Skin Contact	Immediately wash the contaminated skin with soap and large amounts of water for at least 15 minutes. Remove contaminated clothing. Seek immediate medical attention.[1][8]
Eye Contact	Immediately flush the eyes with large amounts of water for at least 15 minutes, occasionally lifting the lower and upper eyelids. Seek immediate medical attention.[1][8]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[8]

Never work alone when handling this compound. Ensure that colleagues are aware of the potential hazards and the location of emergency equipment.[9]

By integrating these safety protocols into your standard operating procedures, you can confidently and responsibly explore the scientific potential of Sulfur, (2-cyanophenyl)pentafluoro-, (OC-6-21)-.

References

• Air-Sensitive or Highly Reactive Compounds - Stanford Environmental Health & Safety. Retrieved from [Link]

• Techniques for Handling Air- and Moisture-Sensitive Compounds - Wipf Group - University of Pittsburgh. (2014, February 22). Retrieved from [Link]

• Personal Protective Equipment | US EPA. (2025, September 12). Retrieved from [Link]

• PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for Cyanide. Retrieved from [Link]

• Personal Protective Equipment. Retrieved from [Link]

• Safety Data Sheet Sulfur - Berlin - Rosneft Deutschland. Retrieved from [Link]

• DAO-1997-39-CCO-Cyanide.pdf - Chemical Management Section. Retrieved from [Link]

• Safety Data Sheet - Greenbook.net. (2012, January 25). Retrieved from [Link]

• The Best Personal Protective Equipment For Pesticides - DIY Pest Control Products. Retrieved from [Link]

• Protective Equipment | Plant Protection - Albert Kerbl GmbH. Retrieved from [Link]

• Treatment of Complex Cyanide Compounds for Reuse or Disposal - EPA. Retrieved from [Link]

• Examples of PPE for Various Dangerous Goods Classes - Storemasta Blog. (2025, July 2). Retrieved from [Link]

• Safety Data Sheet: Sulfur - Chemos GmbH&Co.KG. Retrieved from [Link]

• MATERIAL SAFETY DATA SHEET - Greenbook. (2006, October 31). Retrieved from [Link]

• CYANIDE REMEDIATION: CURRENT AND PAST TECHNOLOGIES. Retrieved from [Link]

• NIOSH Pocket Guide to Chemical Hazards - Sulfur pentafluoride - Restored CDC. Retrieved from [Link]

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